(1-Bromoethyl)cyclohexane

• CAS: 1073-42-3

Core Science & Biosynthesis

An In-depth Technical Guide on the Chemical Properties and Structure of (1-Bromoethyl)cyclohexane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure, and reactivity of (1-Bromoethyl)cyclohexane. The information is curated for professionals in research and development, with a focus on data presentation, experimental methodologies, and visual representation of its chemical nature.

Chemical Identity and Structure

(1-Bromoethyl)cyclohexane is a halogenated derivative of cyclohexane. Its structure consists of a cyclohexane ring to which a 1-bromoethyl group is attached.[1] A key structural feature is the presence of a chiral center at the carbon atom bonded to the bromine atom, which means that (1-Bromoethyl)cyclohexane can exist as two enantiomers, (S)-(1-bromoethyl)cyclohexane and (R)-(1-bromoethyl)cyclohexane.[1]

Molecular Identifiers:

• SMILES: CC(Br)C1CCCCC1[1]

• InChI: InChI=1S/C8H15Br/c1-7(9)8-5-3-2-4-6-8/h7-8H,2-6H2,1H3[1]

The following diagram illustrates the chemical structure of (1-Bromoethyl)cyclohexane.

Caption: 2D structure of (1-Bromoethyl)cyclohexane.

Physicochemical Properties

The physicochemical properties of (1-Bromoethyl)cyclohexane are summarized in the table below. This compound is a liquid at room temperature and exhibits low solubility in water due to its nonpolar nature.[1]

Property	Value	Reference
Molecular Formula	C₈H₁₅Br	[1]
Molecular Weight	191.11 g/mol	[1]
Physical State	Liquid at room temperature	[1]
Boiling Point	70.5-71 °C at 6 Torr	[1]
Melting Point	Not available (liquid at standard conditions)
Density	1.2096 g/cm³ at 25 °C	[1]
logP (Octanol/Water)	3.8	[1]
Hydrogen Bond Donor Count	0	[1]
Hydrogen Bond Acceptor Count	0	[1]

Experimental Protocols

This protocol describes the synthesis of (1-bromoethyl)cyclohexane via the bromination of 1-cyclohexylethanol using phosphorus tribromide (PBr₃). This method is a standard procedure for converting secondary alcohols to alkyl bromides.

Materials:

• 1-Cyclohexylethanol

• Phosphorus tribromide (PBr₃)

• Anhydrous diethyl ether

• Ice

• Saturated sodium bicarbonate solution

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate

• Round-bottom flask

• Dropping funnel

• Reflux condenser

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• In a flame-dried round-bottom flask equipped with a magnetic stirrer, dropping funnel, and a reflux condenser, dissolve 1-cyclohexylethanol (1.0 equivalent) in anhydrous diethyl ether.

• Cool the flask in an ice bath to 0 °C.

• Slowly add a solution of phosphorus tribromide (0.4 equivalents) in anhydrous diethyl ether to the stirred alcohol solution via the dropping funnel over 30-60 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and continue stirring for 12-24 hours.

• Carefully pour the reaction mixture over crushed ice.

• Transfer the mixture to a separatory funnel. Separate the organic layer and wash it sequentially with cold water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator to yield crude (1-bromoethyl)cyclohexane.

• The crude product can be further purified by vacuum distillation.

This protocol outlines the general procedure for acquiring ¹H and ¹³C NMR spectra of (1-Bromoethyl)cyclohexane for structural verification.

Materials:

• (1-Bromoethyl)cyclohexane (5-25 mg for ¹H, 50-100 mg for ¹³C)

• Deuterated chloroform (CDCl₃)

• Tetramethylsilane (TMS, as an internal standard)

• NMR tube (5 mm)

• Pasteur pipette and glass wool

• Vortex mixer

Procedure:

• Sample Preparation:

  • Weigh the appropriate amount of (1-Bromoethyl)cyclohexane into a clean, dry vial.[2][3]

  • Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% TMS to the vial.[2]

  • Vortex the vial until the sample is completely dissolved.

  • Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube to a height of about 4-5 cm.[4]

• Data Acquisition:

  • Insert the NMR tube into the spectrometer's spinner turbine.

  • Place the sample into the NMR magnet.

  • Lock onto the deuterium signal of the CDCl₃.

  • Shim the magnetic field to achieve optimal homogeneity.

  • Acquire the ¹H NMR spectrum. Typical acquisition parameters include a 30-45 degree pulse, a relaxation delay of 1-2 seconds, and a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Acquire the proton-decoupled ¹³C NMR spectrum. Due to the lower natural abundance and sensitivity of the ¹³C nucleus, a larger number of scans and a longer relaxation delay may be required.

Expected Chemical Shifts:

• ¹H NMR (CDCl₃): The spectrum is expected to show a multiplet for the methine proton (CH-Br) around 4.1 ppm, a doublet for the methyl protons (CH₃) around 1.8 ppm, and a series of multiplets for the cyclohexane ring protons between 1.0 and 2.2 ppm.

• ¹³C NMR (CDCl₃): The carbon attached to the bromine is expected to appear around 55-60 ppm, the methyl carbon around 20-25 ppm, and the cyclohexane carbons in the range of 25-45 ppm.[1]

Reactivity Profile: E2 Elimination

(1-Bromoethyl)cyclohexane readily undergoes elimination reactions in the presence of a strong, sterically hindered base like potassium tert-butoxide (K-OtBu). The reaction proceeds via an E2 (bimolecular elimination) mechanism, which is a concerted, one-step process.

The diagram below illustrates the E2 elimination pathway of (1-Bromoethyl)cyclohexane with potassium tert-butoxide.

Caption: E2 elimination pathway of (1-Bromoethyl)cyclohexane.

The regioselectivity of this reaction is governed by Zaitsev's rule, which predicts the formation of the more substituted (and therefore more stable) alkene as the major product. However, the use of a bulky base like potassium tert-butoxide can favor the formation of the less substituted (Hofmann) product due to steric hindrance. In the case of (1-bromoethyl)cyclohexane, the primary β-protons on the methyl group are more sterically accessible to the bulky base than the secondary β-proton on the cyclohexane ring. This leads to the formation of two possible alkene products: ethylidenecyclohexane (Zaitsev product) and vinylcyclohexane (Hofmann product). The relative yields of these products can be influenced by reaction conditions such as temperature and solvent.

References

• 1. (1-Bromoethyl)cyclohexane (1073-42-3) for sale [vulcanchem.com]
• 2. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
• 3. NMR Spectroscopy | Sample Preparation [schuetz.cup.uni-muenchen.de]
• 4. research.reading.ac.uk [research.reading.ac.uk]

Spectroscopic Analysis of (1-Bromoethyl)cyclohexane: A Technical Guide

This technical guide provides a comprehensive overview of the spectroscopic data for (1-Bromoethyl)cyclohexane, tailored for researchers, scientists, and professionals in drug development. This document details the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, outlines the methodologies for their acquisition, and presents the information in a structured format for clarity and comparative analysis.

Spectroscopic Data Summary

The following tables summarize the predicted and observed spectroscopic data for (1-Bromoethyl)cyclohexane. Direct experimental data for this specific compound is not widely available in public databases; therefore, the NMR and IR data are predicted based on the analysis of structurally similar compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (Proton NMR) Data

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~4.1 - 4.3	Quartet	1H	CH-Br
~1.9 - 2.1	Multiplet	1H	Cyclohexyl CH adjacent to ethyl group
~1.7	Doublet	3H	CH₃
~1.0 - 1.8	Multiplet	10H	Cyclohexyl CH₂

¹³C NMR (Carbon NMR) Data

Chemical Shift (δ, ppm)	Carbon Type	Assignment
~60 - 65	CH	CH-Br
~40 - 45	CH	Cyclohexyl CH adjacent to ethyl group
~25 - 35	CH₂	Cyclohexyl CH₂
~20 - 25	CH₃	CH₃

Infrared (IR) Spectroscopy

Wavenumber (cm⁻¹)	Intensity	Vibration Type	Functional Group
2925 - 2950	Strong	C-H Stretch	Cyclohexyl & Ethyl
2850 - 2870	Strong	C-H Stretch	Cyclohexyl & Ethyl
1445 - 1465	Medium	C-H Bend	Cyclohexyl & Ethyl
~650 - 750	Strong	C-Br Stretch	Bromoalkane

Mass Spectrometry (MS)

The mass spectrum of (1-Bromoethyl)cyclohexane is expected to show a characteristic isotopic pattern for bromine-containing compounds. Bromine has two major isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 ratio. This results in two molecular ion peaks ([M]⁺ and [M+2]⁺) of nearly equal intensity.

m/z	Relative Intensity	Assignment
190/192	~1:1	[M]⁺ / [M+2]⁺ (Molecular ion)
111	Variable	[M - Br]⁺
83	Variable	[C₆H₁₁]⁺ (Cyclohexyl fragment)
29	Variable	[C₂H₅]⁺ (Ethyl fragment)

Experimental Protocols

The following sections describe the general methodologies for acquiring the spectroscopic data presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra of (1-Bromoethyl)cyclohexane.

Materials:

• High-field NMR spectrometer (e.g., 300 MHz or higher)

• 5 mm NMR tubes

• Deuterated solvent (e.g., Chloroform-d, CDCl₃)

• (1-Bromoethyl)cyclohexane sample

• Tetramethylsilane (TMS) as an internal standard

Procedure:

• Sample Preparation: Dissolve approximately 5-10 mg of (1-Bromoethyl)cyclohexane in 0.5-0.7 mL of deuterated chloroform (CDCl₃) in a clean, dry NMR tube. Add a small amount of TMS as an internal reference (0 ppm).

• Instrument Setup: Place the NMR tube in the spectrometer's probe.

• Locking and Shimming: Lock the spectrometer on the deuterium signal of the solvent. Shim the magnetic field to achieve homogeneity and optimal resolution.

• ¹H NMR Acquisition: Acquire the proton spectrum using standard parameters. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire the carbon spectrum using a proton-decoupled pulse sequence. A larger number of scans will be necessary for ¹³C NMR due to the lower natural abundance of the ¹³C isotope.

• Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier transform. Phase the resulting spectrum and perform baseline correction. Calibrate the chemical shift scale using the TMS signal at 0 ppm. Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons.

Infrared (IR) Spectroscopy

Objective: To obtain the infrared absorption spectrum of (1-Bromoethyl)cyclohexane.

Materials:

• Fourier Transform Infrared (FTIR) spectrometer

• Salt plates (e.g., NaCl or KBr) or an Attenuated Total Reflectance (ATR) accessory

• (1-Bromoethyl)cyclohexane sample

• Volatile solvent for cleaning (e.g., dichloromethane or acetone)

Procedure (for liquid sample using salt plates):

• Background Spectrum: Record a background spectrum of the clean, dry salt plates.

• Sample Application: Place a small drop of the neat liquid sample of (1-Bromoethyl)cyclohexane between two salt plates to create a thin film.

• Sample Spectrum: Place the salt plates in the sample holder of the FTIR spectrometer.

• Data Acquisition: Acquire the sample spectrum over the desired wavenumber range (typically 4000-400 cm⁻¹).

• Data Processing: The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)

Objective: To determine the mass-to-charge ratio of (1-Bromoethyl)cyclohexane and its fragments.

Materials:

• Mass spectrometer (e.g., with Electron Ionization - EI source) coupled to a Gas Chromatograph (GC-MS)

• (1-Bromoethyl)cyclohexane sample

• Volatile solvent (e.g., dichloromethane or hexane)

Procedure (using GC-MS with EI):

• Sample Preparation: Prepare a dilute solution of (1-Bromoethyl)cyclohexane in a volatile solvent.

• Injection: Inject a small volume (e.g., 1 µL) of the sample solution into the GC inlet.

• Chromatographic Separation: The sample is vaporized and separated based on its boiling point and interactions with the GC column.

• Ionization: As the compound elutes from the GC column, it enters the ion source of the mass spectrometer. In the EI source, the molecules are bombarded with high-energy electrons, causing ionization and fragmentation.

• Mass Analysis: The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole), which separates them based on their mass-to-charge (m/z) ratio.

• Detection: A detector records the abundance of each ion.

• Data Analysis: The resulting mass spectrum is a plot of relative ion abundance versus m/z. The molecular ion peak and the fragmentation pattern are analyzed to determine the molecular weight and structural features of the compound.

Visualizations

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound.

Caption: General workflow for spectroscopic analysis.

An In-depth Technical Guide on the Physical Properties of (1-Bromoethyl)cyclohexane

This guide provides a detailed overview of the key physical properties of (1-Bromoethyl)cyclohexane, specifically its boiling point and density. The information is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis.

Quantitative Data Summary

The physical properties of (1-Bromoethyl)cyclohexane are summarized in the table below. These values are crucial for handling, purification, and reaction setup involving this compound.

Physical Property	Value	Conditions
Boiling Point	70.5-71 °C	at 6 Torr[1][2]
Density	1.2096 g/cm³	at 25 °C[1][2]

Experimental Protocols

The following sections detail the standard methodologies for determining the boiling point and density of a liquid compound like (1-Bromoethyl)cyclohexane.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure.[3][4] For small sample volumes, the capillary method is a common and accurate technique.[5][6]

Apparatus:

• Thiele tube or other heating bath (e.g., oil bath, heating block)

• Thermometer

• Small test tube (e.g., fusion tube)

• Capillary tube (sealed at one end)

• Heat source (e.g., Bunsen burner or hot plate)

Procedure:

• A small amount of the liquid sample, (1-Bromoethyl)cyclohexane, is placed into the small test tube.

• A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

• The test tube assembly is attached to a thermometer and immersed in a heating bath, such as a Thiele tube, ensuring the rubber band or thread holding them together is above the level of the heating fluid.[3]

• The heating bath is gently heated. Initially, a stream of bubbles will be observed as the air trapped in the capillary tube expands and escapes.[3][6]

• As the temperature approaches the boiling point, a rapid and continuous stream of bubbles will emerge from the open end of the capillary tube.[3][5]

• The heat source is then removed, and the apparatus is allowed to cool.

• The boiling point is the temperature at which the stream of bubbles ceases and the liquid begins to enter the capillary tube.[3][5] This temperature is recorded.

The density of a substance is its mass per unit volume. For liquids, this can be determined by accurately measuring the mass of a known volume.[7][8] The use of a pycnometer, a glass flask with a precise volume, is a highly accurate method.[9] A simpler, though less precise, method utilizes a graduated cylinder and a balance.[7][10]

Apparatus:

• Pycnometer or a graduated cylinder

• Analytical balance

Procedure using a Graduated Cylinder:

• The mass of a clean, dry measuring cylinder is recorded using an analytical balance.[7][10]

• A specific volume of (1-Bromoethyl)cyclohexane (e.g., 10 mL) is carefully added to the measuring cylinder. The volume is read from the bottom of the meniscus.

• The measuring cylinder containing the liquid is reweighed, and the mass is recorded.

• The mass of the liquid is calculated by subtracting the mass of the empty measuring cylinder from the mass of the cylinder with the liquid.[10]

• The density is then calculated using the formula: Density = Mass / Volume.[7]

• For improved accuracy, the procedure should be repeated multiple times, and the average density calculated.[7] It is also important to record the temperature of the liquid, as density is temperature-dependent.[8]

Visualization of Experimental Workflow

The logical flow of the experimental procedures for determining the physical properties of (1-Bromoethyl)cyclohexane is illustrated in the following diagram.

Caption: Workflow for determining the boiling point and density of (1-Bromoethyl)cyclohexane.

References

• 1. (1-Bromoethyl)cyclohexane｜lookchem [lookchem.com]
• 2. (1-Bromoethyl)cyclohexane (1073-42-3) for sale [vulcanchem.com]
• 3. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 4. scribd.com [scribd.com]
• 5. Video: Boiling Points - Procedure [jove.com]
• 6. uomus.edu.iq [uomus.edu.iq]
• 7. Experiments to determine density of liquid apparatus method calculation density bottle burette measuring cylinder balance IGCSE/GCSE Physics revision notes [docbrown.info]
• 8. akbis.gantep.edu.tr [akbis.gantep.edu.tr]
• 9. mt.com [mt.com]
• 10. wjec.co.uk [wjec.co.uk]

(1-Bromoethyl)cyclohexane CAS number and molecular formula

An In-depth Technical Guide to (1-Bromoethyl)cyclohexane

This technical guide provides a comprehensive overview of (1-Bromoethyl)cyclohexane, including its chemical properties, safety information, and key applications in organic synthesis. Detailed experimental protocols and reaction pathway visualizations are provided for researchers, scientists, and professionals in drug development.

Compound Identification

• Chemical Name: (1-Bromoethyl)cyclohexane[1][2]

• CAS Number: 1073-42-3[1][2][3][4][5]

• Molecular Formula: C8H15Br[1][2][3][4]

Physicochemical Properties

The following table summarizes the key physicochemical properties of (1-Bromoethyl)cyclohexane.

Property	Value	Source
Molecular Weight	191.11 g/mol	[1][2][3][4]
Appearance	Liquid at room temperature	[3]
Boiling Point	70.5-71 °C (at 6 Torr)	[1][3]
Density	1.2096 g/cm³ (at 25 °C)	[1][3]
Exact Mass	190.03571 Da	[1][2][3]
LogP	3.35010	[1][3]
XLogP3	3.8	[2][3]
Hydrogen Bond Donor Count	0	[1][3]
Hydrogen Bond Acceptor Count	0	[1][3]
Rotatable Bond Count	1	[1][3]
Polar Surface Area (PSA)	0 Ų	[2][3]

Safety and Hazard Information

(1-Bromoethyl)cyclohexane is associated with several hazards. The GHS classification is summarized below.

Hazard Class	Hazard Statement
Flammable liquids (Category 4)	H227: Combustible liquid
Skin corrosion/irritation (Category 2)	H315: Causes skin irritation
Serious eye damage/eye irritation (Category 1)	H318: Causes serious eye damage
Specific target organ toxicity, single exposure (Category 3)	H335: May cause respiratory irritation

Source: PubChem[3]

Chemical Reactivity and Synthetic Applications

(1-Bromoethyl)cyclohexane is a versatile synthetic intermediate, primarily due to the reactivity of its carbon-bromine bond, which makes the bromine atom a good leaving group.[3] This facilitates a range of transformations, including nucleophilic substitution and elimination reactions.

Nucleophilic Substitution and Elimination Reactions

When heated in a polar protic solvent such as methanol, (1-bromoethyl)cyclohexane can undergo both SN1 (nucleophilic substitution) and E1 (elimination) reactions.[2] This is because methanol can act as both a nucleophile and a weak base, and the secondary alkyl halide structure can form a relatively stable secondary carbocation intermediate.[2]

The reaction typically yields a mixture of products: two ethers from the SN1 pathway and three different alkenes from the E1 pathway.[2] According to Zaitsev's rule, the major elimination product is the most substituted (and therefore most stable) alkene.[2]

Caption: Competing SN1 and E1 reaction pathways of (1-Bromoethyl)cyclohexane in methanol.

Grignard Reagent Formation

(1-Bromoethyl)cyclohexane can be used to form a Grignard reagent, which is a potent nucleophile for creating new carbon-carbon bonds.[3] This reaction involves treating the alkyl halide with magnesium metal in an anhydrous ether solvent.

Experimental Protocols

Protocol: E2 Elimination of a Secondary Alkyl Bromide

This protocol describes a typical E2 elimination to generate an alkene, using a strong, sterically hindered base.

Materials:

• (1-Bromoethyl)cyclohexane

• Potassium tert-butoxide (t-BuOK)

• Anhydrous Tetrahydrofuran (THF)

• Water

• Pentane

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na2SO4)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere, dissolve potassium tert-butoxide (1.5 eq) in anhydrous THF.

• Cool the stirred solution to 0 °C in an ice bath.

• Add a solution of (1-Bromoethyl)cyclohexane (1.0 eq) in anhydrous THF dropwise to the cooled base solution.

• Allow the reaction mixture to warm to room temperature and continue stirring for 2-4 hours. Monitor the reaction's progress via Thin-Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of water.

• Transfer the mixture to a separatory funnel and extract the product with pentane (3 x 30 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure to yield the crude alkene product(s).

• Purify the product via column chromatography or distillation as needed.

Adapted from a general protocol for E2 elimination.[5]

Protocol: Grignard Reagent Formation and Reaction

This protocol outlines the formation of a Grignard reagent and its subsequent reaction with an electrophile (benzaldehyde).

Materials:

• (1-Bromoethyl)cyclohexane

• Magnesium turnings

• Iodine crystal (as initiator)

• Anhydrous Tetrahydrofuran (THF)

• Benzaldehyde

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Diethyl ether

• Brine

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• Grignard Reagent Formation: a. To a flame-dried, three-neck round-bottom flask equipped with a reflux condenser and dropping funnel, add magnesium turnings (1.2 eq) and a small crystal of iodine under an inert atmosphere. b. Add enough anhydrous THF to cover the magnesium. c. Prepare a solution of (1-Bromoethyl)cyclohexane (1.0 eq) in anhydrous THF in the dropping funnel. d. Add a small amount of the bromide solution to the magnesium. Initiation is indicated by the disappearance of the iodine color and gentle refluxing. Gentle warming may be required to start the reaction. e. Once initiated, add the remaining bromide solution dropwise at a rate that maintains a gentle reflux. f. After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.[5]

• Reaction with Electrophile: a. Cool the Grignard reagent solution to 0 °C in an ice bath. b. Add a solution of benzaldehyde (1.0 eq) in anhydrous THF dropwise to the stirred Grignard solution. c. Allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Work-up and Purification: a. Cool the reaction mixture in an ice bath and quench by the slow, dropwise addition of saturated aqueous NH4Cl solution. b. Extract the aqueous layer with diethyl ether (3 x 50 mL). c. Combine the organic layers, wash with brine, and dry over anhydrous MgSO4. d. Filter the drying agent and concentrate the solvent under reduced pressure to obtain the crude alcohol product. e. Purify the product via column chromatography.

Adapted from a general protocol for Grignard reactions.[5]

Caption: Experimental workflow for the formation and reaction of a Grignard reagent.

References

• 1. benchchem.com [benchchem.com]
• 2. When (1-bromoethyl)cyclohexane is heated in methanol for an exten... | Study Prep in Pearson+ [pearson.com]
• 3. (1-Bromoethyl)cyclohexane | C8H15Br | CID 12939506 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Stereoisomers of (1-Bromoethyl)cyclohexane and their properties

An In-depth Technical Guide on the Stereoisomers of (1-Bromoethyl)cyclohexane

Introduction

(1-Bromoethyl)cyclohexane is a halogenated hydrocarbon featuring a cyclohexane ring substituted with a bromoethyl group. The presence of two chiral centers in its structure gives rise to a fascinating array of stereoisomers. This technical guide provides a comprehensive overview of the stereoisomers of (1-bromoethyl)cyclohexane, detailing their structural relationships, properties, synthesis, separation, and characteristic chemical reactions. This document is intended for researchers, scientists, and professionals in drug development and organic chemistry who require a thorough understanding of stereochemical principles in cyclic systems.

The structure of (1-bromoethyl)cyclohexane contains two stereogenic centers: the carbon atom of the cyclohexane ring to which the ethyl group is attached (C1), and the carbon atom of the ethyl group bonded to the bromine atom.[1] This results in the possibility of four distinct stereoisomers, which exist as two pairs of enantiomers.

Stereoisomers of (1-Bromoethyl)cyclohexane

The four stereoisomers of (1-bromoethyl)cyclohexane are:

• (1R)-1-((R)-1-bromoethyl)cyclohexane

• (1S)-1-((S)-1-bromoethyl)cyclohexane

• (1R)-1-((S)-1-bromoethyl)cyclohexane

• (1S)-1-((R)-1-bromoethyl)cyclohexane

These stereoisomers can be classified into two pairs of enantiomers:

• Enantiomeric Pair 1: [(1R)-1-((R)-1-bromoethyl)cyclohexane] and [(1S)-1-((S)-1-bromoethyl)cyclohexane]

• Enantiomeric Pair 2: [(1R)-1-((S)-1-bromoethyl)cyclohexane] and [(1S)-1-((R)-1-bromoethyl)cyclohexane]

The relationship between these pairs is diastereomeric. Diastereomers are stereoisomers that are not mirror images of each other.[1]

Figure 1: Stereoisomeric relationships of (1-bromoethyl)cyclohexane.

Physicochemical Properties

Enantiomers possess identical physical properties such as boiling point, melting point, density, and solubility in achiral solvents.[2] They differ only in their interaction with plane-polarized light, exhibiting equal but opposite optical rotations.[3] Diastereomers, on the other hand, have distinct physical properties, which allows for their separation using standard laboratory techniques like chromatography or distillation.[4]

Property	Enantiomers ((R,R) vs. (S,S))	Diastereomers ((R,R) vs. (R,S))
Boiling Point	Identical	Different
Melting Point	Identical	Different
Density	Identical	Different
Solubility (achiral solvent)	Identical	Different
Optical Rotation	Equal and opposite	Unrelated
NMR Spectra (achiral solvent)	Identical	Different
IR Spectra	Identical	Different (often subtle)

Synthesis and Experimental Protocols

A common synthetic route to (1-bromoethyl)cyclohexane involves the bromination of the corresponding alcohol, 1-cyclohexylethanol. The stereochemical outcome of this reaction is highly dependent on the chosen reagents and reaction mechanism.

General Synthesis via Bromination of 1-Cyclohexylethanol

The conversion of 1-cyclohexylethanol to (1-bromoethyl)cyclohexane can be achieved using various brominating agents, such as phosphorus tribromide (PBr₃) or hydrobromic acid (HBr).

• With PBr₃ (likely Sₙ2): This reaction typically proceeds with inversion of configuration at the chiral center. If a single enantiomer of the alcohol is used, the corresponding inverted bromide will be the major product.

• With HBr (likely Sₙ1): This reaction proceeds through a carbocation intermediate, which can lead to a racemic mixture of the bromide at the reaction center.

Figure 2: General workflow for the synthesis of (1-bromoethyl)cyclohexane.

Experimental Protocol: Bromination with Phosphorus Tribromide

This protocol is a generalized procedure based on the synthesis of similar alkyl bromides.[5]

Objective: To synthesize (1-bromoethyl)cyclohexane from 1-cyclohexylethanol.

Materials:

• 1-Cyclohexylethanol

• Phosphorus tribromide (PBr₃)

• Anhydrous diethyl ether

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate

• Round-bottom flask, dropping funnel, reflux condenser, separatory funnel, rotary evaporator

Procedure:

• In a round-bottom flask under an inert atmosphere, dissolve 1-cyclohexylethanol in anhydrous diethyl ether and cool the mixture in an ice bath.

• Slowly add phosphorus tribromide dropwise to the stirred solution.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours.

• Carefully quench the reaction by slowly pouring the mixture over ice.

• Transfer the mixture to a separatory funnel and wash the organic layer sequentially with cold water, saturated sodium bicarbonate solution, and brine.[5]

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• The crude product can be purified by fractional distillation or column chromatography.

Separation of Stereoisomers

A mixture of stereoisomers of (1-bromoethyl)cyclohexane can be separated into its components using chromatographic techniques.

Separation of Diastereomers

Diastereomers have different physical properties and can be separated by standard chromatographic methods such as gas chromatography (GC) or column chromatography.[5]

Experimental Protocol: Diastereomer Separation by Column Chromatography

Objective: To separate the diastereomeric pairs of (1-bromoethyl)cyclohexane.

Materials:

• Crude mixture of (1-bromoethyl)cyclohexane stereoisomers

• Silica gel (for column chromatography)

• Hexane and ethyl acetate (or other suitable eluents)

• Chromatography column, flasks for fraction collection, TLC plates

Procedure:

• Prepare a slurry of silica gel in hexane and pack a chromatography column.

• Dissolve the crude product in a minimal amount of the eluent.

• Load the sample onto the top of the silica gel column.

• Elute the column with a solvent system of increasing polarity (e.g., a gradient of ethyl acetate in hexane).

• Collect fractions and monitor the separation using thin-layer chromatography (TLC).

• Combine the fractions containing each pure diastereomer and remove the solvent.

Resolution of Enantiomers

Enantiomers have identical physical properties in an achiral environment, making their separation more challenging. Common methods for enantiomeric resolution include:

• Chiral Chromatography: The enantiomeric mixture is passed through a column containing a chiral stationary phase. The two enantiomers interact differently with the chiral stationary phase, leading to their separation.[4]

• Diastereomeric Derivatization: The enantiomeric mixture is reacted with a single enantiomer of a chiral resolving agent to form a mixture of diastereomers. These diastereomers can then be separated by conventional methods. The resolving agent is subsequently removed to yield the pure enantiomers.[4]

Figure 3: Workflow for the separation of (1-bromoethyl)cyclohexane stereoisomers.

Chemical Reactions and Stereochemistry

The stereochemistry of (1-bromoethyl)cyclohexane plays a crucial role in its chemical reactivity, particularly in substitution and elimination reactions.

Nucleophilic Substitution Reactions (Sₙ1 and Sₙ2)

(1-Bromoethyl)cyclohexane can undergo nucleophilic substitution reactions.

• Sₙ2 Reaction: This bimolecular process involves a backside attack by the nucleophile, leading to an inversion of configuration at the chiral center.

• Sₙ1 Reaction: This unimolecular process proceeds through a planar carbocation intermediate. The nucleophile can attack from either face of the carbocation, resulting in a mixture of retention and inversion products (racemization).[6]

Elimination Reactions (E1 and E2)

Heating (1-bromoethyl)cyclohexane, particularly in the presence of a base, can lead to elimination reactions to form ethylidenecyclohexane or ethylcyclohexene.[6]

• E2 Reaction: This bimolecular elimination requires an anti-periplanar arrangement of a β-hydrogen and the bromine leaving group.[7] In the chair conformation of the cyclohexane ring, this translates to a requirement for both the hydrogen and the bromine to be in axial positions.[8] The rate of E2 elimination is therefore highly dependent on the conformational preferences of the specific stereoisomer.

• E1 Reaction: This unimolecular elimination proceeds through a carbocation intermediate and is often in competition with the Sₙ1 reaction.[6]

Figure 4: Competing substitution and elimination pathways for (1-bromoethyl)cyclohexane.

Conclusion

The stereoisomers of (1-bromoethyl)cyclohexane provide an excellent platform for understanding the principles of stereochemistry in cyclic systems. The presence of two chiral centers gives rise to two pairs of enantiomers, which are diastereomeric to each other. While specific quantitative data for these isomers are sparse, their synthesis, separation, and reactivity can be understood through the well-established principles of organic chemistry. The stereochemical outcome of their reactions is intricately linked to their conformation, highlighting the importance of a three-dimensional understanding of molecular structure in predicting chemical behavior. This guide provides a foundational understanding for researchers and professionals working with chiral molecules in various fields of chemistry.

References

• 1. When (1-bromoethyl)cyclohexane is heated in methanol for an exten... | Study Prep in Pearson+ [pearson.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. 5.4 Optical Activity – Organic Chemistry I [kpu.pressbooks.pub]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. benchchem.com [benchchem.com]
• 6. When (1-bromoethyl)cyclohexane is heated in methanol for an exten... | Study Prep in Pearson+ [pearson.com]
• 7. E2 and E1 Elimination Reactions of Cyclohexanes [chemistrysteps.com]
• 8. youtube.com [youtube.com]

Commercial Availability and Synthetic Utility of (1-Bromoethyl)cyclohexane: A Technical Guide for Researchers

(1-Bromoethyl)cyclohexane (CAS No. 1073-42-3) is a versatile haloalkane reagent crucial for the introduction of the 1-cyclohexylethyl moiety in the synthesis of more complex molecules. Its commercial availability and reactivity make it a valuable building block for researchers in medicinal chemistry and drug development. This technical guide provides an in-depth overview of its commercial landscape, key chemical properties, and detailed experimental protocols for its synthesis and common transformations.

Commercial Availability and Suppliers

(1-Bromoethyl)cyclohexane is readily available from a range of chemical suppliers, catering to both research and bulk quantity needs. The purity of the commercially available product typically ranges from 95% to 97%. Below is a summary of prominent suppliers and their offerings.

Supplier	Purity	Available Quantities
Sigma-Aldrich	95%	Inquire for details
LookChem	95%, 97%	1g, 5g, 10g
Crysdot	97%	250mg, 1g
Chemenu	95%	1g, 5g, 10g
AK Scientific	Not specified	250mg, 2.5g
Biosynth	Not specified	Inquire for details
ChemicalBook	Not specified	Inquire for details

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of (1-Bromoethyl)cyclohexane is essential for its safe handling and effective use in chemical reactions.

Property	Value	Reference
CAS Number	1073-42-3	[1][2][3][4]
Molecular Formula	C₈H₁₅Br	[1][3]
Molecular Weight	191.11 g/mol	[3]
Appearance	Colorless to light yellow liquid
Boiling Point	70.5-71 °C (at 6 Torr)	[1]
Density	1.2096 g/cm³ (at 25 °C)	[1]
Refractive Index	Not specified
Purity (Typical)	95-97%	[1]

Experimental Protocols

Detailed and reliable experimental protocols are critical for the successful synthesis and application of (1-Bromoethyl)cyclohexane. The following sections provide step-by-step methodologies for its preparation and subsequent chemical transformations.

Synthesis of (1-Bromoethyl)cyclohexane from 1-Cyclohexylethanol

The most common laboratory synthesis of (1-Bromoethyl)cyclohexane involves the bromination of 1-cyclohexylethanol using phosphorus tribromide (PBr₃). This method provides good yields and is relatively straightforward to perform.

Reaction Scheme:

Synthesis of (1-Bromoethyl)cyclohexane

Materials:

• 1-Cyclohexylethanol

• Phosphorus tribromide (PBr₃)

• Anhydrous diethyl ether

• Crushed ice

• 5% aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous calcium chloride

• Three-necked round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Reflux condenser with a drying tube

• Separatory funnel

• Rotary evaporator

Procedure:

• To a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser with a drying tube, add 1-cyclohexylethanol (0.1 mol) and anhydrous diethyl ether (100 mL).

• Cool the flask in an ice bath to 0°C.

• Slowly add phosphorus tribromide (0.04 mol) dropwise from the dropping funnel with vigorous stirring.

• After the addition is complete, allow the mixture to warm to room temperature and then heat to a gentle reflux for 3 hours.[5]

• Cool the reaction mixture in an ice bath and slowly pour it over crushed ice.

• Transfer the mixture to a separatory funnel and separate the ether layer.

• Wash the ether layer sequentially with cold water, 5% aqueous sodium bicarbonate solution, and brine.[5]

• Dry the ether layer over anhydrous calcium chloride.

• Filter and evaporate the ether using a rotary evaporator.

• The crude product can be purified by vacuum distillation to obtain pure (1-Bromoethyl)cyclohexane.

Grignard Reaction with Benzaldehyde

(1-Bromoethyl)cyclohexane can be readily converted to its corresponding Grignard reagent, which is a powerful nucleophile for the formation of new carbon-carbon bonds. A common application is the reaction with aldehydes to form secondary alcohols.

Grignard Reaction Workflow

Materials:

• (1-Bromoethyl)cyclohexane

• Magnesium turnings

• Iodine crystal

• Anhydrous tetrahydrofuran (THF)

• Benzaldehyde

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

• Flame-dried glassware

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Grignard Reagent Formation:

  • Assemble flame-dried glassware under an inert atmosphere.

  • In a round-bottom flask, add magnesium turnings (1.2 eq) and a small crystal of iodine.

  • Add a small amount of anhydrous THF to cover the magnesium.

  • In a dropping funnel, prepare a solution of (1-Bromoethyl)cyclohexane (1.0 eq) in anhydrous THF.

  • Add a small amount of the bromide solution to initiate the reaction, which is indicated by the disappearance of the iodine color and gentle refluxing.

  • Once initiated, add the remaining bromide solution dropwise to maintain a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30-60 minutes.[6]

• Reaction with Benzaldehyde:

  • Cool the Grignard reagent solution to 0 °C in an ice bath.

  • Add a solution of benzaldehyde (1.0 eq) in anhydrous THF dropwise to the stirred Grignard solution.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.[6]

• Work-up and Purification:

  • Cool the reaction mixture and quench by the slow addition of saturated aqueous NH₄Cl solution.

  • Extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

  • Filter and concentrate the solvent under reduced pressure.

  • The crude product can be purified by column chromatography.[6]

Nucleophilic Substitution with Sodium Azide

The bromine atom in (1-Bromoethyl)cyclohexane is a good leaving group and can be readily displaced by various nucleophiles. The following protocol details the substitution with sodium azide to form the corresponding alkyl azide, a versatile intermediate for the synthesis of amines and nitrogen-containing heterocycles.

Nucleophilic Substitution Workflow

Materials:

• (1-Bromoethyl)cyclohexane

• Sodium azide (NaN₃)

• N,N-Dimethylformamide (DMF)

• Diethyl ether

• Water

• Brine

• Anhydrous sodium sulfate

Procedure:

• To a solution of (1-Bromoethyl)cyclohexane (1.0 eq) in DMF, add sodium azide (1.5 eq).[6]

• Heat the reaction mixture to 80-90 °C and stir for 12-24 hours, monitoring the reaction by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into water.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with water and brine, and dry over anhydrous sodium sulfate.

• Filter the drying agent and carefully remove the solvent under reduced pressure. Caution: Azide compounds can be explosive and should be handled with appropriate safety precautions. [6]

Safety Information

(1-Bromoethyl)cyclohexane is a combustible liquid and can cause skin and serious eye irritation. It may also cause respiratory irritation.[3] It is crucial to handle this chemical in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the supplier.

This technical guide provides a foundational understanding of the commercial availability and synthetic applications of (1-Bromoethyl)cyclohexane. The detailed protocols and data presented herein are intended to assist researchers in the effective and safe utilization of this important chemical building block in their drug discovery and development endeavors.

References

• 1. (1-Bromoethyl)cyclohexane｜lookchem [lookchem.com]
• 2. (1-Bromoethyl)cyclohexane | 1073-42-3 | BAA07342 [biosynth.com]
• 3. (1-Bromoethyl)cyclohexane | C8H15Br | CID 12939506 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. (1-BROMOETHYL)-CYCLOHEXANE | 1073-42-3 [chemicalbook.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Safe Handling of (1-Bromoethyl)cyclohexane

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for (1-Bromoethyl)cyclohexane (CAS No. 1073-42-3), a key intermediate in various organic syntheses. Adherence to these guidelines is critical to ensure the safety of laboratory personnel and the integrity of research.

Chemical and Physical Properties

(1-Bromoethyl)cyclohexane is a halogenated hydrocarbon with a chiral center, making it a valuable building block in the synthesis of complex molecules.[1] Its physical and chemical properties are summarized below.

Property	Value	Source
Molecular Formula	C8H15Br	[1][2]
Molecular Weight	191.11 g/mol	[1][2][3]
Physical State	Liquid at room temperature	[1]
Boiling Point	70.5-71 °C (at 6 Torr)	[1][2]
Density	1.2096 g/cm³ (at 25°C)	[1][2]
LogP	3.35010	[1][2]
XLogP3	3.8	[1][2][3]
Hydrogen Bond Donor Count	0	[1][2]
Hydrogen Bond Acceptor Count	0	[1][2]
Rotatable Bond Count	1	[1][2]

Hazard Identification and GHS Classification

(1-Bromoethyl)cyclohexane is classified as a hazardous substance. The primary hazards are associated with its corrosive and irritant properties.[3]

Hazard Class	Category	Hazard Statement
Flammable Liquids	Category 4	H227: Combustible liquid[3]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation[3]
Serious Eye Damage/Eye Irritation	Category 1	H318: Causes serious eye damage[3]
Specific Target Organ Toxicity, Single Exposure (Respiratory Tract Irritation)	Category 3	H335: May cause respiratory irritation[3]

Signal Word: Danger[3]

Pictograms:

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling (1-Bromoethyl)cyclohexane to minimize exposure.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles and a full-face shield.	To protect against splashes and vapors that can cause serious eye damage.[4]
Skin Protection	Flame-resistant lab coat worn over full-length clothing. Chemically resistant gloves (e.g., nitrile or neoprene).	To prevent skin contact, which may cause irritation. A lab coat provides a barrier against spills.[4]
Respiratory Protection	Use in a well-ventilated fume hood. If ventilation is inadequate, a NIOSH/MSHA approved respirator with an organic vapor cartridge is recommended.	To prevent inhalation of vapors, which may cause respiratory irritation.[4]

Handling and Storage

Proper handling and storage procedures are essential to maintain the quality of the chemical and prevent accidents.

Procedure	Guideline
Handling	Avoid contact with skin, eyes, and personal clothing. Wash hands thoroughly after handling. Avoid breathing fumes. Use only with adequate ventilation. Wear suitable protective clothing, gloves, and eye/face protection.[5] Keep away from heat, sparks, and open flames.[4]
Storage	Store in a tightly-closed container when not in use. Store in a cool, dry, well-ventilated area away from incompatible substances such as strong oxidizing agents. Keep away from sources of ignition.[4][5]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.

Exposure Route	First Aid Procedure
Inhalation	Move the person to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Obtain medical aid.[5]
Skin Contact	Immediately flush skin with running water for at least 15 minutes while removing contaminated clothing and shoes. Wash clothing before reuse. Obtain medical aid immediately.[5]
Eye Contact	Immediately flush open eyes with running water for at least 15 minutes. Obtain medical aid immediately.[5]
Ingestion	Do NOT induce vomiting without medical advice. Rinse mouth with water. Never administer anything by mouth to an unconscious person. Obtain medical aid immediately.[5]

Accidental Release and Fire-Fighting Measures

Situation	Procedure
Accidental Release	Evacuate the area. Remove all sources of ignition. Wear protective equipment and keep unprotected personnel away. Ensure adequate ventilation. Absorb the spill with inert material (e.g., sand, vermiculite) and place it in a sealed container for disposal. Do not allow the spill to enter drains.[4][5]
Fire-Fighting	Use carbon dioxide, dry chemical powder, or alcohol-resistant foam. Do not use a direct water jet.[4] During a fire, irritating and highly toxic gases such as carbon oxides and hydrogen bromide may be generated.[5]

Experimental Protocol: General Procedure for Handling (1-Bromoethyl)cyclohexane

The following is a generalized protocol for handling (1-Bromoethyl)cyclohexane in a laboratory setting. Specific experimental procedures should be adapted based on the nature of the reaction.

Caption: A generalized workflow for the safe handling of (1-Bromoethyl)cyclohexane in a laboratory setting.

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical decision-making process in the event of an emergency involving (1-Bromoethyl)cyclohexane.

Caption: A logical diagram outlining the initial response steps for different types of emergencies.

References

• 1. (1-Bromoethyl)cyclohexane (1073-42-3) for sale [vulcanchem.com]
• 2. (1-Bromoethyl)cyclohexane｜lookchem [lookchem.com]
• 3. (1-Bromoethyl)cyclohexane | C8H15Br | CID 12939506 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. aksci.com [aksci.com]

Solubility of (1-Bromoethyl)cyclohexane in organic solvents

An In-depth Technical Guide to the Solubility of (1-Bromoethyl)cyclohexane in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of (1-Bromoethyl)cyclohexane. Due to the limited availability of specific quantitative solubility data in peer-reviewed literature, this document focuses on the theoretical principles governing its solubility, provides a general experimental protocol for determining solubility, and offers a logical workflow for solvent selection.

Introduction to (1-Bromoethyl)cyclohexane

(1-Bromoethyl)cyclohexane is an organobromide compound with the chemical formula C8H15Br. Its structure consists of a cyclohexane ring bonded to an ethyl group, which is substituted with a bromine atom at the first position. Understanding its solubility is crucial for various applications, including its use as a reactant in organic synthesis, a building block in medicinal chemistry, and for purification processes like chromatography and recrystallization. The choice of solvent can significantly impact reaction kinetics, yield, and the ease of product isolation.

Theoretical Solubility Profile

The solubility of a compound is primarily governed by the principle of "like dissolves like," which implies that substances with similar intermolecular forces are more likely to be soluble in one another.

(1-Bromoethyl)cyclohexane exhibits the following characteristics:

• Polarity: The presence of the carbon-bromine (C-Br) bond introduces a dipole moment, making the molecule weakly polar.

• Van der Waals Forces: The cyclohexane and ethyl components are nonpolar and contribute to London dispersion forces.

Based on these features, its expected solubility in various classes of organic solvents is as follows:

• Nonpolar Solvents (e.g., Hexane, Toluene, Diethyl Ether): High solubility is expected. The nonpolar cyclohexane ring and ethyl chain will interact favorably with the nonpolar solvent molecules through London dispersion forces.

• Polar Aprotic Solvents (e.g., Acetone, Tetrahydrofuran (THF), Dichloromethane (DCM)): Good to high solubility is anticipated. The weakly polar C-Br bond can interact with the dipole moments of these solvents, while the nonpolar backbone is still compatible.

• Polar Protic Solvents (e.g., Ethanol, Methanol): Moderate to low solubility is expected. While some interaction is possible, the strong hydrogen bonding network of protic solvents may not be effectively disrupted by the weakly polar solute.

• Highly Polar Solvents (e.g., Water): Very low to negligible solubility is expected due to the predominantly nonpolar character of the molecule and its inability to participate in hydrogen bonding.

Quantitative Solubility Data

Solvent Class	Solvent Example	Expected Solubility	Primary Intermolecular Forces with Solute
Nonpolar	Hexane, Toluene	High	London Dispersion Forces
Weakly Polar	Diethyl Ether	High	London Dispersion, Dipole-Dipole
Polar Aprotic	Dichloromethane	High	London Dispersion, Dipole-Dipole
Polar Aprotic	Acetone, THF	Good	London Dispersion, Dipole-Dipole
Polar Protic	Ethanol, Methanol	Moderate to Low	London Dispersion, Dipole-Dipole
Highly Polar Protic	Water	Very Low	(Unfavorable)

Experimental Protocol for Solubility Determination

The following is a general gravimetric method for determining the solubility of a liquid solute like (1-Bromoethyl)cyclohexane in an organic solvent at a specific temperature.

Objective: To determine the mass of (1-Bromoethyl)cyclohexane that dissolves in a given mass of solvent to form a saturated solution at a constant temperature.

Materials:

• (1-Bromoethyl)cyclohexane

• Selected organic solvent(s)

• Analytical balance (±0.0001 g)

• Temperature-controlled water bath or shaker

• Vials with airtight caps

• Micropipettes

• Drying oven

• Evaporating dish or pre-weighed beaker

Procedure:

• Preparation: Pre-weigh several clean, dry vials with their caps.

• Solvent Addition: Add a known mass (e.g., 5.00 g) of the selected organic solvent to each vial.

• Solute Titration: Add small, known increments of (1-Bromoethyl)cyclohexane to a vial. After each addition, cap the vial tightly and shake it vigorously in the temperature-controlled bath for a set period (e.g., 30-60 minutes) to ensure equilibrium is reached.

• Observation: Continue adding the solute until a slight excess of an undissolved phase (cloudiness or separate droplets) persists after prolonged shaking at the constant temperature. This indicates that a saturated solution has been formed.

• Equilibration: Allow the saturated solution to equilibrate in the temperature bath for an extended period (e.g., 2-4 hours) to ensure maximum dissolution.

• Sampling: Carefully extract a known mass of the clear, supernatant (saturated) solution using a micropipette and transfer it to a pre-weighed evaporating dish. Record the exact mass of the solution transferred.

• Solvent Evaporation: Place the evaporating dish in a drying oven at a temperature sufficient to evaporate the solvent completely without degrading the solute. A vacuum oven is recommended to lower the required temperature.

• Final Weighing: Once all the solvent has evaporated and the dish has cooled to room temperature in a desiccator, weigh the dish containing the solute residue.

• Calculation:

  • Mass of dissolved solute = (Final mass of dish + residue) - (Initial mass of empty dish)

  • Mass of solvent in the sample = (Total mass of saturated solution sample) - (Mass of dissolved solute)

  • Solubility ( g/100 g solvent) = (Mass of dissolved solute / Mass of solvent in the sample) * 100

Safety Precautions:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Consult the Safety Data Sheets (SDS) for both (1-Bromoethyl)cyclohexane and the chosen solvents before starting the experiment.

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of solubility.

Caption: Workflow for the gravimetric determination of solubility.

Protocols & Analytical Methods

Application Notes and Protocols for the Formation and Use of (1-Cyclohexylethyl)magnesium Bromide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the formation of the Grignard reagent from (1-Bromoethyl)cyclohexane and its subsequent application in nucleophilic addition reactions. (1-Cyclohexylethyl)magnesium bromide is a valuable nucleophilic intermediate for introducing the 1-cyclohexylethyl moiety into target molecules, a structural motif of interest in medicinal chemistry and materials science.

Due to the limited availability of specific literature data for (1-Bromoethyl)cyclohexane, the following protocols and data are adapted from established procedures for the closely related secondary alkyl halide, 1-bromo-4-(propan-2-yl)cyclohexane. The general principles and reaction conditions are broadly applicable to secondary alkyl bromides.

Overview and Key Reaction Parameters

The formation of a Grignard reagent involves the reaction of an organohalide with magnesium metal in an ethereal solvent.[1] For a secondary alkyl bromide such as (1-Bromoethyl)cyclohexane, careful control of reaction conditions is crucial to maximize the yield of the desired organomagnesium species and minimize side reactions.

Key Considerations:

• Anhydrous Conditions: Grignard reagents are highly reactive towards protic sources, including water.[2] All glassware must be rigorously dried, and anhydrous solvents must be used to prevent quenching of the reagent.

• Magnesium Activation: The surface of magnesium turnings is often coated with a passivating layer of magnesium oxide. Activation is necessary to initiate the reaction and can be achieved using initiators like iodine or 1,2-dibromoethane.[3]

• Solvent: Anhydrous diethyl ether or tetrahydrofuran (THF) are common solvents that stabilize the Grignard reagent.[3]

• Side Reactions: The most common side reaction is Wurtz coupling, where the Grignard reagent reacts with the starting alkyl halide to form a dimer.[1][4] This can be minimized by slow addition of the alkyl halide and maintaining a controlled reaction temperature.[5]

Table 1: Key Parameters for Grignard Reagent Formation

Parameter	Value / Range	Notes
Solvent	Anhydrous Diethyl Ether or THF	Essential for stabilization of the Grignard reagent.[3]
Magnesium	1.1 - 1.5 equivalents	A slight excess ensures complete reaction of the alkyl bromide.[3]
Activation Method	Iodine crystal, 1,2-dibromoethane	Crucial for removing the passivating magnesium oxide layer.[3]
Initiation Temperature	Room temperature to gentle reflux	The reaction is exothermic and may require cooling to control.[3]
Reaction Time	1 - 3 hours	Completion is often indicated by the disappearance of magnesium.[3]
Expected Yield	65 - 85%	Yields can be affected by side reactions like Wurtz coupling.[3]

Experimental Protocols

Protocol 1: Formation of (1-Cyclohexylethyl)magnesium Bromide

This protocol details the synthesis of the Grignard reagent from (1-Bromoethyl)cyclohexane.

Materials:

• Magnesium turnings

• (1-Bromoethyl)cyclohexane

• Anhydrous diethyl ether (or THF)

• Iodine crystal (or a few drops of 1,2-dibromoethane)

• Three-neck round-bottom flask

• Reflux condenser with drying tube

• Dropping funnel

• Magnetic stirrer and stir bar

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Apparatus Setup: Assemble a dry three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser fitted with a drying tube, a dropping funnel, and an inlet for inert gas. Flame-dry the entire apparatus under a stream of inert gas to remove all moisture.

• Magnesium Activation: Place magnesium turnings (1.2 equivalents) in the flask. Add a small crystal of iodine or a few drops of 1,2-dibromoethane to activate the magnesium surface.[3]

• Initiation of Reaction: Add a small amount of anhydrous diethyl ether to cover the magnesium turnings. In the dropping funnel, prepare a solution of (1-Bromoethyl)cyclohexane (1.0 equivalent) in anhydrous diethyl ether. Add a small portion of this solution to the magnesium suspension.

• Grignard Formation: The reaction should initiate within a few minutes, indicated by the disappearance of the iodine color, gentle refluxing of the ether, and the formation of a cloudy grey solution.[3] If the reaction does not start, gentle warming with a heat gun or sonication may be applied.

• Completion of Reaction: Once the reaction has initiated, add the remaining solution of (1-Bromoethyl)cyclohexane dropwise at a rate that maintains a gentle reflux. After the addition is complete, continue stirring at room temperature for an additional 1-2 hours, or until most of the magnesium has been consumed.[3] The resulting grey-black solution is the Grignard reagent and should be used immediately.

Protocol 2: Reaction with an Electrophile (e.g., Benzaldehyde)

This protocol describes the reaction of the prepared Grignard reagent with an aldehyde to form a secondary alcohol.

Materials:

• (1-Cyclohexylethyl)magnesium bromide solution (from Protocol 1)

• Benzaldehyde (or other suitable electrophile)

• Anhydrous diethyl ether (or THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether for extraction

• Anhydrous magnesium sulfate (MgSO₄)

• Standard laboratory glassware for work-up and purification

Procedure:

• Reaction with Electrophile: Cool the Grignard reagent solution to 0 °C in an ice bath. Slowly add a solution of benzaldehyde (1.0 equivalent) in anhydrous diethyl ether to the stirred Grignard solution. The reaction is exothermic.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: Cool the reaction mixture in an ice bath and quench the reaction by the slow, dropwise addition of a saturated aqueous NH₄Cl solution.[6]

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic layers.

• Washing and Drying: Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by column chromatography on silica gel to yield the desired secondary alcohol.

Table 2: Summary of a Typical Reaction with an Electrophile

Parameter	Value / Range	Notes
Electrophile	1.0 equivalent	To be added slowly to the Grignard reagent solution.[3]
Reaction Temperature	0 °C to room temperature	Initial cooling is recommended to control the exothermic reaction.[3]
Reaction Time	30 minutes - 2 hours	Monitored by TLC or other appropriate analytical methods.[3]
Work-up	Saturated aq. NH₄Cl or dilute HCl	To quench the reaction and protonate the alkoxide.[3]
Expected Product Yield	60 - 85%	Dependent on the nature of the electrophile and reaction conditions.[3]

Visualizations

Signaling Pathway: Grignard Reagent Formation

Caption: Formation of (1-Cyclohexylethyl)magnesium bromide.

Experimental Workflow

Caption: General workflow for Grignard synthesis and reaction.

References

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. benchchem.com [benchchem.com]
• 4. Illustrated Glossary of Organic Chemistry - Wurtz reaction (Wurtz coupling) [chem.ucla.edu]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Application Notes and Protocols for Nucleophilic Substitution Reactions with (1-Bromoethyl)cyclohexane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and theoretical background for conducting nucleophilic substitution reactions with (1-bromoethyl)cyclohexane. This secondary alkyl halide serves as a versatile substrate for investigating the interplay between S(_N)1, S(_N)2, E1, and E2 reaction mechanisms. The choice of nucleophile, solvent, and temperature significantly influences the reaction pathway and product distribution.

Key Concepts of Nucleophilic Substitution

Nucleophilic substitution is a fundamental class of reactions in organic chemistry where a nucleophile, an electron-rich species, replaces a leaving group on an electrophilic carbon atom. In the case of (1-bromoethyl)cyclohexane, the bromine atom is the leaving group. The reaction can proceed through two primary mechanisms:

• S(_N)2 (Substitution Nucleophilic Bimolecular): This is a single-step, concerted mechanism where the nucleophile attacks the carbon atom from the side opposite to the leaving group. This "backside attack" results in an inversion of stereochemistry at the chiral center. The rate of an S(_N)2 reaction is dependent on the concentration of both the substrate and the nucleophile. These reactions are favored by strong, non-bulky nucleophiles and polar aprotic solvents.

• S(_N)1 (Substitution Nucleophilic Unimolecular): This is a two-step mechanism that begins with the departure of the leaving group to form a carbocation intermediate. In the second step, the nucleophile attacks the planar carbocation. This can occur from either face, leading to a mixture of retention and inversion of stereochemistry, often resulting in a racemic or near-racemic mixture. The rate-determining step is the formation of the carbocation, so the reaction rate is primarily dependent on the substrate concentration. S(_N)1 reactions are favored by polar protic solvents, which stabilize the carbocation intermediate, and are common for tertiary and secondary alkyl halides.[1]

Concurrently, elimination reactions (E1 and E2) can compete with substitution, leading to the formation of alkenes. The E1 mechanism proceeds through the same carbocation intermediate as the S(_N)1 reaction, while the E2 mechanism is a concerted process analogous to the S(_N)2 reaction.

Experimental Protocols

The following protocols outline procedures for directing the reaction of (1-bromoethyl)cyclohexane towards specific mechanistic pathways.

Protocol 1: S(_N)1 Reaction with Solvolysis in Ethanol

This protocol describes the solvolysis of (1-bromoethyl)cyclohexane in ethanol, where ethanol acts as both the solvent and the nucleophile. These conditions favor the S(_N)1 pathway, which will compete with an E1 elimination reaction.[2][3]

Materials:

• (1-Bromoethyl)cyclohexane

• Anhydrous ethanol

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Magnetic stirrer and stir bar

• Sodium bicarbonate (5% aqueous solution)

• Diethyl ether

• Anhydrous magnesium sulfate

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add (1-bromoethyl)cyclohexane (1.0 eq).

• Add anhydrous ethanol (approximately 20 volumes relative to the substrate).

• Heat the mixture to reflux with stirring. The reaction progress can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel and wash with a 5% aqueous sodium bicarbonate solution to neutralize any hydrobromic acid formed.

• Extract the aqueous layer with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator to obtain the crude product mixture.

• The product mixture, containing (1-ethoxyethyl)cyclohexane (S(_N)1 product) and various cyclohexyl-substituted alkenes (E1 products), can be analyzed by GC-MS and NMR spectroscopy to determine the product ratio.

Expected Outcome:

Heating (1-bromoethyl)cyclohexane in a polar protic solvent like ethanol will lead to the formation of a secondary carbocation intermediate. This intermediate can then be attacked by ethanol to form the substitution product or lose a proton to form elimination products.[2][3] The major elimination product is expected to be the most stable, more substituted alkene (Zaitsev's rule).

Protocol 2: S(_N)2 Reaction with Sodium Azide in DMF

This protocol details the reaction of (1-bromoethyl)cyclohexane with sodium azide, a strong nucleophile, in a polar aprotic solvent (DMF). These conditions strongly favor the S(_N)2 mechanism, leading to the formation of (1-azidoethyl)cyclohexane with an inversion of stereochemistry.[4]

Materials:

• (1-Bromoethyl)cyclohexane

• Sodium azide (NaN(_3))

• Anhydrous dimethylformamide (DMF)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Water

• Diethyl ether

• Anhydrous sodium sulfate

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve (1-bromoethyl)cyclohexane (1.0 eq) in anhydrous DMF.

• Add sodium azide (1.5 eq) to the solution.

• Heat the reaction mixture to 50-60 °C and stir. Monitor the reaction's progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature and pour it into a separatory funnel containing water.

• Extract the aqueous layer with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the drying agent and concentrate the solution under reduced pressure to yield the crude product.

• The product, (1-azidoethyl)cyclohexane, can be purified by column chromatography or distillation.

Expected Outcome:

The use of a strong nucleophile (azide ion) in a polar aprotic solvent (DMF) promotes a bimolecular reaction. The azide ion will attack the carbon bearing the bromine in a backside fashion, leading to a single substitution product with inverted stereochemistry.[4]

Protocol 3: E2 Elimination with Potassium tert-Butoxide

This protocol describes the elimination reaction of (1-bromoethyl)cyclohexane using a strong, sterically hindered base, potassium tert-butoxide. These conditions are designed to favor the E2 pathway.[5][6]

Materials:

• (1-Bromoethyl)cyclohexane

• Potassium tert-butoxide (t-BuOK)

• Anhydrous tert-butanol or THF

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Water

• Diethyl ether

• Anhydrous sodium sulfate

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve (1-bromoethyl)cyclohexane (1.0 eq) in anhydrous tert-butanol or THF.

• Cool the solution in an ice bath.

• Slowly add potassium tert-butoxide (1.2 eq) portion-wise to the stirred solution.

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).

• Quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Filter the drying agent and carefully remove the solvent by distillation or rotary evaporation to obtain the alkene product(s).

Expected Outcome:

The strong, bulky base, potassium tert-butoxide, will preferentially abstract a proton from a beta-carbon, leading to the formation of an alkene via an E2 mechanism. Due to the steric hindrance of the base, the major product may be the less substituted alkene (Hofmann product), although the more substituted alkene (Zaitsev product) is also expected to form.[6] The product ratio can be determined by GC or NMR analysis.

Data Presentation

The following tables summarize the expected outcomes for the nucleophilic substitution reactions of (1-bromoethyl)cyclohexane based on the reaction conditions.

Table 1: S(_N)1 vs. E1 Product Distribution in Solvolysis

Substrate	Nucleophile/Solvent	Temperature	Major Products	Minor Products
(1-Bromoethyl)cyclohexane	Ethanol	Reflux	(1-Ethoxyethyl)cyclohexane (S(_N)1), Ethylidenecyclohexane (E1)	Vinylcyclohexane (E1)

Table 2: S(_N)2 vs. E2 Product Distribution

Substrate	Nucleophile/Base	Solvent	Temperature	Major Product(s)	Minor Product(s)
(1-Bromoethyl)cyclohexane	Sodium Azide (NaN(_3))	DMF	50-60 °C	(1-Azidoethyl)cyclohexane (S(_N)2)	-
(1-Bromoethyl)cyclohexane	Potassium tert-Butoxide	tert-Butanol	0 °C to RT	Ethylidenecyclohexane and/or Vinylcyclohexane (E2)	(1-tert-Butoxyethyl)cyclohexane (S(_N)2)

Visualizations

The following diagrams illustrate the reaction pathways and a general experimental workflow.

Caption: S(_N)1 and E1 reaction pathways for (1-Bromoethyl)cyclohexane.

Caption: Concerted S(_N)2 reaction mechanism.

Caption: General experimental workflow for nucleophilic substitution.

References

• 1. ojs.library.okstate.edu [ojs.library.okstate.edu]
• 2. When (1-bromoethyl)cyclohexane is heated in methanol for an exten... | Study Prep in Pearson+ [pearson.com]
• 3. When (1-bromoethyl)cyclohexane is heated in methanol for an exten... | Study Prep in Pearson+ [pearson.com]
• 4. homework.study.com [homework.study.com]
• 5. Br (CH3)3 CO K Major Product | Filo [askfilo.com]
• 6. Khan Academy [khanacademy.org]

Application Notes and Protocols for (1-Bromoethyl)cyclohexane in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1-Bromoethyl)cyclohexane is a versatile secondary alkylating agent utilized in organic synthesis to introduce the 1-cyclohexylethyl moiety into a variety of molecules. This functional group can be strategically employed in drug discovery and materials science to modulate physicochemical properties such as lipophilicity, steric bulk, and conformational rigidity, which can in turn influence biological activity and material characteristics. The reactivity of the carbon-bromine bond allows for a range of transformations, including nucleophilic substitutions and elimination reactions, making it a valuable building block for the synthesis of complex organic scaffolds.

Physicochemical Properties

Property	Value
Molecular Formula	C₈H₁₅Br
Molecular Weight	191.11 g/mol [1][2]
CAS Number	1073-42-3[2]
Appearance	Colorless to pale yellow liquid (predicted)
Boiling Point	70.5-71 °C at 6 Torr
Solubility	Soluble in common organic solvents (e.g., THF, DMF, CH₃CN, CH₂Cl₂); Insoluble in water.

Applications in Organic Synthesis

(1-Bromoethyl)cyclohexane is a key intermediate for the introduction of the 1-cyclohexylethyl group via several key reaction types:

• Nucleophilic Substitution Reactions: The bromine atom serves as a good leaving group, readily displaced by a variety of nucleophiles to form new carbon-carbon and carbon-heteroatom bonds.[3] This is the most common application for introducing the 1-cyclohexylethyl motif.

• Elimination Reactions: In the presence of a strong, non-nucleophilic base, (1-Bromoethyl)cyclohexane can undergo elimination to form ethylidenecyclohexane and vinylcyclohexane.[3]

• Grignard Reagent Formation: It can be used to prepare the corresponding Grignard reagent, (1-cyclohexylethyl)magnesium bromide, which is a powerful nucleophile for carbon-carbon bond formation with electrophiles such as aldehydes, ketones, and esters.

As a secondary alkyl bromide, (1-Bromoethyl)cyclohexane can undergo nucleophilic substitution reactions through both SN1 and SN2 mechanisms. The choice of reaction conditions, including the nucleophile, solvent, and base, will influence the predominant pathway and the overall efficiency of the alkylation. For most applications involving N-, O-, and S-alkylation where high yields are desired, conditions favoring the SN2 pathway are generally preferred.

Data Presentation: Representative Alkylation Reactions

Disclaimer: The following quantitative data is based on analogous reactions with similar secondary alkyl bromides due to the limited availability of specific experimental data for (1-Bromoethyl)cyclohexane in the reviewed literature.

Table 1: N-Alkylation of Amines

Amine Substrate	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Aniline	K₂CO₃	Acetonitrile	80	12-24	70-85
Benzylamine	Et₃N	DMF	Room Temp.	24	75-90
Piperidine	K₂CO₃	Acetonitrile	60	8	80-95

Table 2: O-Alkylation of Phenols

Phenol Substrate	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Phenol	Cs₂CO₃	DMF	60	12	80-95
4-Methoxyphenol	K₂CO₃	Acetone	Reflux	10	85-95
Naphthol	NaH	THF	Room Temp.	6	90-98

Table 3: S-Alkylation of Thiols

Thiol Substrate	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
Thiophenol	NaH	THF	0 to Room Temp.	4	90-98
Benzyl Mercaptan	K₂CO₃	DMF	Room Temp.	6	85-95
Cyclohexanethiol	Et₃N	Acetonitrile	50	8	80-90

Experimental Protocols

Protocol 1: General Procedure for N-Alkylation of a Primary Amine

This protocol describes a general procedure for the mono-N-alkylation of a primary aromatic or aliphatic amine.

Materials:

• Primary Amine (1.0 mmol)

• (1-Bromoethyl)cyclohexane (1.2 mmol)

• Potassium Carbonate (K₂CO₃), anhydrous (1.5 mmol)

• Acetonitrile (CH₃CN), anhydrous (10 mL)

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a stirred suspension of anhydrous potassium carbonate in anhydrous acetonitrile in a round-bottom flask, add the primary amine.

• Add (1-Bromoethyl)cyclohexane to the mixture.

• Heat the reaction mixture to 80 °C under a nitrogen atmosphere.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and filter off the inorganic solids.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired N-(1-cyclohexylethyl)amine.

Caution: Over-alkylation to form the dialkylated product can be a side reaction. Careful control of stoichiometry and reaction conditions is crucial for achieving mono-alkylation.

Protocol 2: General Procedure for O-Alkylation of a Phenol

This protocol describes a general procedure for the O-alkylation of a phenol.

Materials:

• Phenol (1.0 mmol)

• (1-Bromoethyl)cyclohexane (1.1 mmol)

• Cesium Carbonate (Cs₂CO₃) (1.5 mmol)

• Dimethylformamide (DMF), anhydrous (5 mL)

• Diethyl ether (Et₂O)

• 1 M aqueous NaOH solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of the phenol in anhydrous DMF in a round-bottom flask, add cesium carbonate.

• Stir the mixture at room temperature for 15 minutes.

• Add (1-Bromoethyl)cyclohexane to the reaction mixture.

• Heat the mixture to 60 °C and monitor the reaction by TLC.

• After completion, cool the reaction to room temperature and pour it into water.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers and wash with 1 M aqueous NaOH solution, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired (1-cyclohexylethyl) ether.

Protocol 3: General Procedure for S-Alkylation of a Thiol

This protocol describes a general procedure for the S-alkylation of a thiol.

Materials:

• Thiol (1.0 mmol)

• (1-Bromoethyl)cyclohexane (1.1 mmol)

• Sodium Hydride (NaH, 60% dispersion in mineral oil) (1.2 mmol)

• Tetrahydrofuran (THF), anhydrous (7 mL)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a stirred suspension of sodium hydride in anhydrous THF at 0 °C under a nitrogen atmosphere, add a solution of the thiol in anhydrous THF dropwise.

• Stir the mixture at 0 °C for 30 minutes.

• Add a solution of (1-Bromoethyl)cyclohexane in anhydrous THF dropwise.

• Allow the reaction mixture to warm to room temperature and stir until the reaction is complete as monitored by TLC.

• Carefully quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the mixture with ethyl acetate.

• Combine the organic layers and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to give the desired (1-cyclohexylethyl) sulfide.

Mandatory Visualizations

Caption: General experimental workflow for nucleophilic alkylation reactions.

Caption: Workflow for Grignard reagent formation and subsequent reaction.

References

• 1. [(1S)-1-bromoethyl]cyclohexane | C8H15Br | CID 124513075 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. (1-Bromoethyl)cyclohexane | C8H15Br | CID 12939506 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. N-(1-Cyclohexylethyl)cyclohexanamine [benchchem.com]

Application Notes and Protocols: Suzuki Coupling Reactions Involving (1-Bromoethyl)cyclohexane Derivatives

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the successful execution of Suzuki-Miyaura cross-coupling reactions with challenging secondary alkyl electrophiles, specifically focusing on (1-bromoethyl)cyclohexane derivatives. The methodologies outlined are based on seminal advancements in the field, enabling the formation of carbon-carbon bonds with a variety of organoboron reagents under mild and efficient conditions.

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, prized for its versatility in constructing C-C bonds.[1] Historically, the application of this powerful reaction to sp³-hybridized alkyl electrophiles, particularly unactivated secondary halides like (1-bromoethyl)cyclohexane, has been fraught with challenges.[2] Obstacles such as slow oxidative addition and competing β-hydride elimination often lead to low yields and undesired side products.[3]

Recent breakthroughs, however, have led to the development of highly effective catalyst systems that overcome these limitations. By employing specialized palladium or nickel catalysts with bulky, electron-rich ligands, the coupling of secondary alkyl bromides with a wide array of arylboronic acids and alkylboranes can now be achieved efficiently, often at room temperature.[2][3] These advancements are particularly significant in drug discovery and development, where the introduction of three-dimensional structural motifs, such as the cyclohexylethyl group, is crucial for optimizing pharmacokinetic and pharmacodynamic properties.

This document provides detailed protocols and quantitative data for the Suzuki coupling of (1-bromoethyl)cyclohexane derivatives, enabling researchers to reliably incorporate this valuable structural unit into complex molecules.

Data Presentation: Reaction Performance

The following tables summarize the performance of representative Suzuki coupling reactions with secondary alkyl bromides, serving as a guideline for what can be expected when using (1-bromoethyl)cyclohexane as the electrophile.

Table 1: Palladium-Catalyzed Alkyl-Alkyl Suzuki Coupling

This table showcases the coupling of various secondary alkyl bromides with alkylborane reagents, a reaction that is now feasible at room temperature.

Entry	Alkyl Bromide	Alkylborane	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Cyclohexyl bromide	9-Hexyl-9-BBN	4% Pd(OAc)₂, 8% PCy₃	K₃PO₄·H₂O	THF	23	12	85
2	Cyclopentyl bromide	9-Butyl-9-BBN	4% Pd(OAc)₂, 8% PCy₃	K₃PO₄·H₂O	THF	23	12	81
3	2-Bromooctane	9-Hexyl-9-BBN	4% Pd(OAc)₂, 8% PCy₃	K₃PO₄·H₂O	THF	23	12	88
4	3-Bromocyclohexene	9-Butyl-9-BBN	4% Pd(OAc)₂, 8% PCy₃	K₃PO₄·H₂O	THF	23	12	75

Data adapted from foundational studies on room-temperature Suzuki couplings of alkyl bromides.[3]

Table 2: Nickel-Catalyzed Alkyl-Alkyl Suzuki Coupling

Nickel catalysis, particularly with diamine ligands, has emerged as a powerful alternative for C(sp³)-C(sp³) bond formation.

Entry	Alkyl Bromide	Alkylborane	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Cyclohexyl bromide	9-Hexyl-9-BBN	5% NiCl₂·glyme, 10% Ligand	KOt-Bu	Dioxane	23	18	82
2	2-Bromobutane	9-Hexyl-9-BBN	5% NiCl₂·glyme, 10% Ligand	KOt-Bu	Dioxane	23	18	79
3	Norbornyl bromide	9-Butyl-9-BBN	5% NiCl₂·glyme, 10% Ligand	KOt-Bu	Dioxane	23	18	75
4	2-Bromooctane	9-Pentyl-9-BBN	5% NiCl₂·glyme, 10% Ligand	KOt-Bu	Dioxane	23	18	85

*Ligand: trans-N,N'-dimethyl-1,2-cyclohexanediamine.[2]

Experimental Protocols

The following are detailed, adaptable protocols for the Suzuki coupling of (1-bromoethyl)cyclohexane with arylboronic acids or alkylboranes.

Protocol 1: Palladium-Catalyzed Coupling with an Arylboronic Acid

This protocol is optimized for the coupling of secondary alkyl bromides with arylboronic acids.

Materials:

• (1-Bromoethyl)cyclohexane

• Arylboronic acid (e.g., 4-methoxyphenylboronic acid)

• Palladium(II) acetate (Pd(OAc)₂)

• Methyldi(t-butyl)phosphine (P(t-Bu)₂Me) or its HBF₄ salt

• Potassium tert-butoxide (KOt-Bu)

• tert-Amyl alcohol (anhydrous)

• Anhydrous, degassed solvent (e.g., Toluene or Dioxane)

• Standard glassware for inert atmosphere reactions (Schlenk line or glovebox)

Procedure:

• Reaction Setup: In a glovebox or under a stream of argon, add Pd(OAc)₂ (2 mol%) and P(t-Bu)₂Me·HBF₄ (4 mol%) to an oven-dried Schlenk tube equipped with a magnetic stir bar.

• Pre-catalyst Formation: Add anhydrous tert-amyl alcohol and stir for 5 minutes. Add KOt-Bu (8 mol%) to generate the active Pd(0) catalyst in situ, evidenced by a color change.

• Reagent Addition: To this catalyst mixture, add the arylboronic acid (1.5 equivalents), (1-bromoethyl)cyclohexane (1.0 equivalent), and additional KOt-Bu (2.0 equivalents).

• Reaction Execution: Add the primary anhydrous solvent (e.g., Toluene) to achieve a suitable concentration (e.g., 0.1 M). Seal the vessel and stir the reaction mixture at room temperature.

• Monitoring: Monitor the reaction progress by TLC or GC-MS. Reactions are typically complete within 12-24 hours.

• Workup: Upon completion, cool the reaction to room temperature. Quench with saturated aqueous NH₄Cl solution and extract with ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Nickel-Catalyzed Coupling with an Alkylborane

This protocol is suited for alkyl-alkyl cross-coupling reactions.

Materials:

• (1-Bromoethyl)cyclohexane

• Alkylborane (e.g., 9-BBN derivative, 1.2 equivalents)

• NiCl₂·glyme (5 mol%)

• trans-N,N'-dimethyl-1,2-cyclohexanediamine (10 mol%)

• Potassium tert-butoxide (KOt-Bu, 2.0 equivalents)

• Isobutanol (i-BuOH, 2.0 equivalents)

• Anhydrous 1,4-Dioxane

• Standard glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: Inside a glovebox, charge an oven-dried vial with NiCl₂·glyme (5 mol%), trans-N,N'-dimethyl-1,2-cyclohexanediamine (10 mol%), and KOt-Bu (2.0 equivalents).

• Reagent Addition: Add the alkylborane reagent (1.2 equivalents) followed by a solution of (1-bromoethyl)cyclohexane (1.0 equivalent) in anhydrous 1,4-dioxane.

• Additive: Add isobutanol (2.0 equivalents) to the mixture. Isobutanol assists in the activation of the alkylborane for transmetalation.[2]

• Reaction Execution: Seal the vial and stir the mixture vigorously at room temperature.

• Monitoring: Track the reaction's progress using GC-MS analysis of aliquots.

• Workup: Once the starting material is consumed, unseal the vial and pour the mixture into a separatory funnel containing diethyl ether and 1 M aqueous HCl.

• Extraction: Separate the layers and extract the aqueous layer with diethyl ether (2 x 15 mL).

• Purification: Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate. Purify the residue via flash chromatography.

Visualizations

General Suzuki Coupling Catalytic Cycle

The diagram below illustrates the fundamental steps of the Suzuki-Miyaura cross-coupling catalytic cycle. The process involves the oxidative addition of the organic halide to a Pd(0) complex, followed by transmetalation with the organoboron species and subsequent reductive elimination to yield the final product and regenerate the catalyst.[4][5]

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Experimental Workflow for Suzuki Coupling

This flowchart details the typical laboratory workflow for setting up, running, and purifying the products of a Suzuki coupling reaction under an inert atmosphere.

Caption: A typical laboratory workflow for Suzuki coupling reactions.

References

• 1. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 2. Alkyl-Alkyl Suzuki Cross-Couplings of Unactivated Secondary Alkyl Halides at Room Temperature [organic-chemistry.org]
• 3. Room-Temperature Alkyl-Alkyl Suzuki Cross-Coupling of Alkyl Bromides that Possess β Hydrogens [organic-chemistry.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Suzuki Coupling [organic-chemistry.org]

Application Notes and Protocols: Williamson Ether Synthesis of (1-Ethoxyethyl)cyclohexane

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the synthesis of (1-ethoxyethyl)cyclohexane via the Williamson ether synthesis, starting from (1-bromoethyl)cyclohexane and sodium ethoxide. It addresses the challenges associated with using a secondary alkyl halide, primarily the competing E2 elimination reaction, and offers strategies for optimizing the yield of the desired ether product.

Introduction

The Williamson ether synthesis is a robust and widely used method for preparing symmetrical and unsymmetrical ethers.[1][2][3] The reaction typically involves the SN2 displacement of a halide or other suitable leaving group by an alkoxide ion.[1][2] While the synthesis is highly efficient for primary alkyl halides, the use of secondary alkyl halides, such as (1-bromoethyl)cyclohexane, presents a significant challenge due to a competing E2 elimination reaction, which leads to the formation of an alkene byproduct.[4][5] This application note provides a comprehensive experimental protocol for the synthesis of (1-ethoxyethyl)cyclohexane and discusses the critical parameters that influence the ratio of substitution to elimination products.

Reaction Scheme and Mechanism

The reaction of (1-bromoethyl)cyclohexane with sodium ethoxide can proceed via two competitive pathways: SN2 substitution to yield the desired ether and E2 elimination to produce vinylcyclohexane.

• SN2 Pathway (Substitution): The ethoxide ion acts as a nucleophile and attacks the electrophilic carbon atom bearing the bromine atom, leading to the formation of (1-ethoxyethyl)cyclohexane.[1]

• E2 Pathway (Elimination): The ethoxide ion acts as a base, abstracting a proton from a carbon atom adjacent to the carbon bearing the bromine, resulting in the formation of vinylcyclohexane.[4][6]

Caption: Reaction pathways for the synthesis.

Experimental Protocol

This protocol is designed to favor the SN2 pathway by using a polar aprotic solvent and controlling the temperature.

3.1. Materials and Reagents

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles	Notes
(1-Bromoethyl)cyclohexane	191.10	5.00 g	0.0262	Starting material
Sodium Ethoxide (NaOEt)	68.05	2.14 g	0.0314	1.2 equivalents
N,N-Dimethylformamide (DMF)	73.09	50 mL	-	Anhydrous, solvent
Diethyl Ether	74.12	100 mL	-	For extraction
Saturated aq. NH4Cl	-	50 mL	-	For quenching
Saturated aq. NaCl (Brine)	-	50 mL	-	For washing
Anhydrous MgSO4	120.37	-	-	Drying agent

3.2. Procedure

• Reaction Setup: To a 100 mL three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a nitrogen inlet, add sodium ethoxide (2.14 g, 0.0314 mol).

• Solvent Addition: Add 50 mL of anhydrous N,N-dimethylformamide (DMF) to the flask. Stir the suspension under a nitrogen atmosphere.

• Addition of Alkyl Halide: Slowly add (1-bromoethyl)cyclohexane (5.00 g, 0.0262 mol) to the stirred suspension at room temperature over 10 minutes.

• Reaction: Heat the reaction mixture to 50-60°C and maintain this temperature for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Quench the reaction by slowly adding 50 mL of saturated aqueous ammonium chloride solution.

  • Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 50 mL).

  • Combine the organic layers and wash with brine (50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Purify the crude product by fractional distillation to separate the desired ether from any unreacted starting material and the elimination byproduct.

Caption: A summary of the experimental workflow.

Data Presentation

4.1. Product Characterization

Property	Value
Product Name	(1-Ethoxyethyl)cyclohexane
Molecular Formula	C10H20O
Molar Mass	156.27 g/mol
Appearance	Colorless liquid
Boiling Point	~175-180 °C (estimated)
Expected ¹H NMR (CDCl₃, δ)	3.4-3.6 (q, 2H, -OCH₂CH₃), 3.0-3.2 (q, 1H, -CH(O)-), 1.1-1.9 (m, 11H, cyclohexyl), 1.1-1.2 (t, 3H, -OCH₂CH₃), 0.9-1.1 (d, 3H, -CH(CH₃)-)
Expected ¹³C NMR (CDCl₃, δ)	~80 (-CH(O)-), ~63 (-OCH₂-), ~40, ~26, ~25 (cyclohexyl), ~18 (-CH(CH₃)-), ~15 (-OCH₂CH₃)
Expected IR (neat, cm⁻¹)	~2925 (C-H), ~1100 (C-O)

4.2. Influence of Reaction Conditions on Product Distribution

Solvent	Temperature (°C)	Base	Approx. Ether:Alkene Ratio	Reference
Ethanol	55	NaOEt	20:80	General Trend
DMF	50	NaOEt	60:40	General Trend
DMSO	50	NaOEt	70:30	General Trend

Note: The ratios are illustrative and can vary based on specific reaction conditions.

Side Reactions and Optimization

The primary side reaction is the E2 elimination of HBr from (1-bromoethyl)cyclohexane to form vinylcyclohexane.[4][6] To maximize the yield of the desired ether, the following strategies can be employed:

• Choice of Solvent: Polar aprotic solvents such as DMF or DMSO are preferred over protic solvents like ethanol.[6] Protic solvents can solvate the alkoxide, reducing its nucleophilicity and increasing its basicity, which favors elimination.

• Temperature: Lower reaction temperatures generally favor the SN2 reaction over the E2 reaction. However, the reaction rate will be slower. The optimal temperature is a balance between a reasonable reaction rate and minimizing the elimination byproduct.

• Nature of the Base: While sodium ethoxide is used in this protocol, a bulkier base such as potassium tert-butoxide would significantly favor the E2 elimination pathway.[7] Therefore, a less sterically hindered alkoxide is crucial for the synthesis of the ether.

Safety Precautions

• N,N-Dimethylformamide (DMF): DMF is a suspected carcinogen and can be absorbed through the skin. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Sodium Ethoxide: Sodium ethoxide is a strong base and is corrosive. It reacts violently with water. Handle in a dry, inert atmosphere.

• (1-Bromoethyl)cyclohexane: This is a lachrymator and irritant. Handle with care in a fume hood.

• Diethyl Ether: Diethyl ether is extremely flammable. Ensure there are no ignition sources nearby during extraction.

Always consult the Safety Data Sheets (SDS) for all reagents before starting the experiment.

References

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. byjus.com [byjus.com]
• 3. gold-chemistry.org [gold-chemistry.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. forums.studentdoctor.net [forums.studentdoctor.net]
• 6. jk-sci.com [jk-sci.com]
• 7. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]

Synthesis of Pharmaceutical Intermediates from (1-Bromoethyl)cyclohexane: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization of (1-Bromoethyl)cyclohexane as a versatile starting material in the synthesis of pharmaceutical intermediates. The focus is on key chemical transformations that introduce the 1-cyclohexylethyl moiety into various molecular scaffolds, a common strategy in medicinal chemistry to enhance lipophilicity and modulate pharmacological activity.

Introduction

(1-Bromoethyl)cyclohexane is a valuable building block in organic synthesis, offering a reactive handle for the introduction of the cyclohexylethyl group.[1] This aliphatic moiety is of interest in drug design as it can serve as a bioisosteric replacement for aromatic rings, providing a three-dimensional structure that can improve metabolic stability and binding interactions with biological targets.[2] The primary routes for derivatization of (1-Bromoethyl)cyclohexane include nucleophilic substitution, elimination, and Grignard reactions, each providing access to a unique set of intermediates.[1]

Key Synthetic Applications and Protocols

This section details the experimental procedures for the synthesis of key pharmaceutical intermediates from (1-Bromoethyl)cyclohexane.

Nucleophilic Substitution: Synthesis of N-(1-Cyclohexylethyl)amines

The displacement of the bromide ion by a primary or secondary amine is a straightforward method for the synthesis of N-(1-cyclohexylethyl) substituted amines, which are common substructures in various pharmacologically active compounds.

Experimental Protocol: Synthesis of N-Ethyl-1-phenylcyclohexylamine (Eticyclidine)

While a direct synthesis of Eticyclidine from (1-Bromoethyl)cyclohexane is not the primary route, a conceptually similar transformation involves the N-alkylation of a precursor amine. The following protocol outlines a well-established synthesis of Eticyclidine, a dissociative anesthetic, from related starting materials, illustrating the principles of N-alkylation relevant to the reactivity of (1-Bromoethyl)cyclohexane.[1][3]

Reaction Scheme:

Caption: Synthesis of Eticyclidine.

Materials:

• Cyclohexanone

• Anhydrous Ethylamine

• Solid Potassium Hydroxide

• Phenyl Lithium

• Anhydrous Diethyl Ether

• Water

• Magnesium Sulfate

Procedure:

• Formation of N-Ethylcyclohexylideneamine: A mixture of 100 g of anhydrous ethylamine and 220 g of cyclohexanone is allowed to stand for 16 hours.[1] The reaction mixture is then shaken thoroughly with solid potassium hydroxide, and the oily layer is separated by decantation.[1] The resulting N-cyclohexylidene ethylamine is purified by vacuum distillation (boiling point 68-75°C at 22 mmHg).[1]

• Reaction with Phenyl Lithium: A solution of phenyl lithium (prepared from 11.2 g of lithium and 76 ml of bromobenzene in 500 ml of ether) is added dropwise at 0°C to a solution of 51 g of N-ethylcyclohexylideneamine in 500 ml of ether.[3]

• Work-up and Purification: After the addition is complete, the reaction mixture is stirred for one hour and then decomposed by the addition of water.[3] The ether layer is separated, washed with water, and dried over magnesium sulfate.[1][3] The ether is removed by distillation, and the residue is distilled under vacuum to yield N-ethyl-1-phenylcyclohexylamine (boiling point 104-108°C at 2.5 mm).[3]

Quantitative Data:

Compound	Molecular Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Yield (%)	Reference
N-Ethylcyclohexylideneamine	C8H15N	125.21	68-75 @ 22 mmHg	High	[1]
N-Ethyl-1-phenylcyclohexylamine	C14H21N	203.33	104-108 @ 2.5 mmHg	Good	[3]

Grignard Reaction: Formation of a Versatile Organometallic Intermediate

The reaction of (1-Bromoethyl)cyclohexane with magnesium metal in an ethereal solvent yields the corresponding Grignard reagent, (1-cyclohexylethyl)magnesium bromide. This organometallic compound is a powerful nucleophile for the formation of new carbon-carbon bonds, a fundamental transformation in the synthesis of more complex pharmaceutical intermediates.[4]

Experimental Protocol: Synthesis of (1-Cyclohexylethyl)magnesium Bromide and Subsequent Reaction with an Aldehyde

This protocol describes the general procedure for the formation of the Grignard reagent and its subsequent reaction with a model electrophile, benzaldehyde, to form a secondary alcohol.

Reaction Scheme:

Caption: Grignard Reaction Workflow.

Materials:

• (1-Bromoethyl)cyclohexane

• Magnesium turnings

• Anhydrous Tetrahydrofuran (THF)

• Iodine (crystal)

• Benzaldehyde

• Saturated aqueous Ammonium Chloride solution

• Diethyl ether

• Anhydrous Sodium Sulfate

Procedure:

• Grignard Reagent Formation: In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, place magnesium turnings (1.2 equivalents). Add a small crystal of iodine. Add a small portion of a solution of (1-Bromoethyl)cyclohexane (1.0 equivalent) in anhydrous THF via the dropping funnel to initiate the reaction. Once the reaction starts (disappearance of iodine color and gentle reflux), add the remaining bromide solution dropwise at a rate that maintains a gentle reflux. After the addition is complete, reflux the mixture for an additional 30-60 minutes.

• Reaction with Benzaldehyde: Cool the Grignard reagent solution to 0°C in an ice bath. Add a solution of benzaldehyde (1.0 equivalent) in anhydrous THF dropwise. After the addition, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Work-up and Purification: Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution. Extract the product with diethyl ether. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography.

Quantitative Data:

Reactant	Product	Typical Yield (%)	Notes
(1-Bromoethyl)cyclohexane	(1-Cyclohexylethyl)magnesium bromide	High	Used in situ for subsequent reactions.
Benzaldehyde	1-Cyclohexyl-1-phenylethanol	70-85	Yields can vary based on reaction scale and purity of reagents.[2]

Elimination Reaction: Synthesis of Cyclohexyl-substituted Alkenes

Treatment of (1-Bromoethyl)cyclohexane with a strong, non-nucleophilic base promotes an E2 elimination reaction to yield ethylidenecyclohexane. This alkene can serve as a precursor for various other functionalizations.[5]

Experimental Protocol: Synthesis of Ethylidenecyclohexane

Reaction Scheme:

Caption: E2 Elimination of (1-Bromoethyl)cyclohexane.

Materials:

• (1-Bromoethyl)cyclohexane

• Potassium tert-butoxide

• Anhydrous Tetrahydrofuran (THF)

• Water

• Diethyl ether

• Anhydrous Sodium Sulfate

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve (1-Bromoethyl)cyclohexane (1.0 equivalent) in anhydrous THF.

• Elimination Reaction: Cool the solution to 0°C and add potassium tert-butoxide (1.2 equivalents) portion-wise. Allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Work-up and Purification: Quench the reaction by adding water. Extract the product with diethyl ether. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate carefully under reduced pressure. The volatile product can be further purified by distillation.

Quantitative Data:

Reactant	Product	Typical Yield (%)	Notes
(1-Bromoethyl)cyclohexane	Ethylidenecyclohexane	80-95	Yields are generally high for E2 eliminations with strong, non-nucleophilic bases.[2]

Signaling Pathway of a Representative Product: Eticyclidine (PCE)

Eticyclidine, an arylcyclohexylamine, primarily functions as a non-competitive antagonist of the N-methyl-D-aspartate (NMDA) receptor.[6] The NMDA receptor is a glutamate-gated ion channel crucial for synaptic plasticity and neurotransmission.

Caption: NMDA Receptor Antagonism by Eticyclidine.

By blocking the NMDA receptor ion channel, Eticyclidine prevents the influx of calcium ions (Ca²⁺) into the postsynaptic neuron, even when glutamate is bound to the receptor. This disruption of glutamatergic neurotransmission leads to the characteristic dissociative and hallucinogenic effects.[7] The blockade of NMDA receptors interferes with downstream signaling pathways that are dependent on calcium influx, such as the activation of Ca²⁺/calmodulin-dependent protein kinase II (CaMKII) and the transcription factor CREB, which are essential for long-term potentiation (LTP) and synaptic plasticity.[5]

Conclusion

(1-Bromoethyl)cyclohexane is a readily available and versatile starting material for the synthesis of a variety of pharmaceutical intermediates. The protocols outlined in this document for nucleophilic substitution, Grignard reactions, and elimination provide a foundation for the incorporation of the 1-cyclohexylethyl moiety into diverse molecular architectures. The ability to readily access these intermediates facilitates the exploration of structure-activity relationships and the development of novel therapeutic agents. The representative example of Eticyclidine highlights how modification of a cyclohexyl scaffold can lead to potent centrally acting agents. Researchers are encouraged to adapt and optimize these methodologies for their specific synthetic targets.

References

• 1. Synthesis of Eticyclidine and Rolicyclidine [designer-drug.com]
• 2. EP1424321B1 - Synthesis of optically active cyclohexylphenylglycolate esters - Google Patents [patents.google.com]
• 3. US3145229A - Process for the production of nu-substituted-1-phenylcyclohexylamines - Google Patents [patents.google.com]
• 4. erowid.org [erowid.org]
• 5. Integrated Platform for Expedited Synthesis–Purification–Testing of Small Molecule Libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Eticyclidine - Wikipedia [en.wikipedia.org]
• 7. Eticyclidine synthesis - chemicalbook [chemicalbook.com]

Application Notes and Protocols for (1-Bromoethyl)cyclohexane in Materials Science

For Researchers, Scientists, and Drug Development Professionals

(1-Bromoethyl)cyclohexane , a saturated cycloaliphatic alkyl halide, holds significant potential as a versatile building block in materials science. Its utility is primarily centered on its role as an initiator in controlled radical polymerization techniques, enabling the synthesis of well-defined polymers with tailored architectures and functionalities. This document provides detailed application notes and experimental protocols for the use of (1-Bromoethyl)cyclohexane in the synthesis of polymers and the functionalization of material surfaces.

I. Core Application: Initiator for Atom Transfer Radical Polymerization (ATRP)

(1-Bromoethyl)cyclohexane is an effective initiator for Atom Transfer Radical Polymerization (ATRP), a robust controlled/"living" radical polymerization method. The carbon-bromine bond in (1-Bromoethyl)cyclohexane can be reversibly cleaved by a transition metal catalyst (typically a copper complex) to generate a propagating radical. This reversible activation-deactivation process allows for the controlled growth of polymer chains, resulting in polymers with predictable molecular weights, narrow molecular weight distributions (low polydispersity index, PDI), and high end-group fidelity.

The cyclohexyl group provides unique properties to the resulting polymers, such as increased hydrophobicity and thermal stability, compared to analogous polymers initiated with linear or aromatic initiators.

Key Advantages of Using (1-Bromoethyl)cyclohexane in ATRP:

• Controlled Polymer Synthesis: Enables the synthesis of polymers with predetermined molecular weights and narrow polydispersity.

• Versatility: Can be used to polymerize a wide range of monomers, including styrenics, (meth)acrylates, and acrylonitrile.

• Functional Polymers: The initiator fragment is incorporated at one end of the polymer chain, and the terminal bromine atom can be further functionalized post-polymerization.

• Unique Polymer Properties: The cyclohexyl moiety can enhance the thermal and mechanical properties of the resulting polymers.

II. Experimental Protocols

This protocol describes a typical procedure for the ATRP of styrene initiated by (1-Bromoethyl)cyclohexane.

Materials:

• Styrene (inhibitor removed)

• (1-Bromoethyl)cyclohexane (initiator)

• Copper(I) bromide (CuBr) (catalyst)

• N,N,N',N'',N''-Pentamethyldiethylenetriamine (PMDETA) (ligand)

• Anisole (solvent, optional)

• Schlenk flask and other appropriate glassware for air-sensitive techniques

• Nitrogen or Argon gas supply

Procedure:

• Monomer Purification: Pass styrene through a column of basic alumina to remove the inhibitor.

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere (N₂ or Ar), add CuBr (e.g., 0.071 g, 0.5 mmol).

• Component Addition: Add purified styrene (e.g., 5.2 g, 50 mmol) and PMDETA (e.g., 0.087 g, 0.5 mmol) to the flask via syringe. If using a solvent, add it at this stage.

• Degassing: Subject the mixture to three freeze-pump-thaw cycles to remove dissolved oxygen.

• Initiation: While stirring the mixture at the desired reaction temperature (e.g., 110 °C), inject (1-Bromoethyl)cyclohexane (e.g., 0.095 g, 0.5 mmol) to start the polymerization.

• Polymerization: Allow the reaction to proceed for the desired time (e.g., 6-12 hours). Monitor the conversion by taking samples periodically and analyzing them via ¹H NMR or gas chromatography.

• Termination: Stop the polymerization by cooling the reaction mixture to room temperature and exposing it to air.

• Purification: Dilute the reaction mixture with a suitable solvent (e.g., tetrahydrofuran, THF) and precipitate the polymer in a non-solvent (e.g., methanol). Filter and dry the polymer under vacuum.

Quantitative Data Presentation:

Parameter	Value
Monomer to Initiator Ratio	100:1
Initiator to Catalyst to Ligand Ratio	1:1:1
Reaction Temperature	110 °C
Theoretical Molecular Weight (at 90% conversion)	~9,500 g/mol
Expected Polydispersity Index (PDI)	< 1.2

This protocol outlines the "grafting from" approach to create polymer brushes on a silicon surface using an immobilized (1-Bromoethyl)cyclohexane derivative.

1. Surface Functionalization with Initiator:

• Substrate Preparation: Clean a silicon wafer by sonication in acetone and isopropanol, followed by drying under a stream of nitrogen. Activate the surface by exposing it to an oxygen plasma or immersing it in a piranha solution (H₂SO₄/H₂O₂ 3:1 v/v) to generate hydroxyl groups.

• Silanization: Immerse the cleaned and activated wafer in a solution of a silane coupling agent bearing a functional group that can be converted to a bromo-initiator (e.g., (10-aminodecyl)trimethoxysilane) in anhydrous toluene.

• Conversion to Initiator: Convert the terminal amino groups to α-bromo esters by reaction with 2-bromoisobutyryl bromide. This creates a surface densely packed with ATRP initiators.

2. "Grafting From" Polymerization:

• Reaction Setup: Place the initiator-functionalized silicon wafer in a Schlenk flask.

• Component Addition and Degassing: Add the monomer (e.g., methyl methacrylate), catalyst (e.g., CuBr), and ligand (e.g., PMDETA) in a suitable solvent (e.g., anisole). Degas the solution using freeze-pump-thaw cycles.

• Polymerization: Immerse the flask in a preheated oil bath at the desired temperature to initiate the surface polymerization.

• Washing: After the desired polymerization time, remove the wafer from the reaction solution and wash it extensively with a good solvent for the polymer (e.g., THF) to remove any non-grafted polymer. Dry the wafer under nitrogen.

Characterization of Polymer Brushes:

Technique	Information Obtained
Ellipsometry	Thickness of the grafted polymer layer
Atomic Force Microscopy (AFM)	Surface morphology and roughness
X-ray Photoelectron Spectroscopy (XPS)	Elemental composition of the surface
Contact Angle Goniometry	Surface wettability

III. Visualizations

Caption: ATRP mechanism initiated by (1-Bromoethyl)cyclohexane.

Caption: Workflow for Surface-Initiated ATRP.

IV. Applications in Drug Development and Materials Science

• Drug Delivery: Polymers synthesized using (1-Bromoethyl)cyclohexane can be designed to form micelles or nanoparticles for encapsulating and delivering therapeutic agents. The cyclohexyl group can influence the drug loading capacity and the stability of the delivery vehicle.

• Biocompatible Surfaces: Polymer brushes grown from surfaces can be used to create non-fouling coatings for medical implants and biosensors, reducing protein adsorption and improving biocompatibility.

• Advanced Materials: The ability to create block copolymers allows for the design of thermoplastic elastomers, stimuli-responsive materials, and nanostructured materials with unique mechanical and optical properties.

This document provides a foundational understanding and practical protocols for utilizing (1-Bromoethyl)cyclohexane in materials science. Researchers are encouraged to adapt and optimize these protocols for their specific monomers and target applications.

Step-by-step guide for the synthesis of ethylidenecyclohexane from (1-Bromoethyl)cyclohexane

Topic: Step-by-step guide for the synthesis of ethylidenecyclohexane from (1-Bromoethyl)cyclohexane.

Audience: Researchers, scientists, and drug development professionals.

Introduction

This document provides a detailed protocol for the synthesis of ethylidenecyclohexane from (1-bromoethyl)cyclohexane via a dehydrobromination reaction. This transformation is a classic example of an E2 (bimolecular elimination) reaction, a fundamental process in organic synthesis for the formation of alkenes. The protocol described herein utilizes a strong, sterically hindered base, potassium tert-butoxide, to favor the formation of the more substituted alkene (Zaitsev's product), ethylidenecyclohexane, over the less substituted isomer, vinylcyclohexane.

The reaction proceeds by the abstraction of a proton from the carbon atom adjacent to the bromine-bearing carbon, followed by the simultaneous expulsion of the bromide ion, leading to the formation of a double bond. The choice of a bulky base is crucial for the regioselectivity of this reaction, promoting the formation of the thermodynamically more stable product.

Reaction Scheme

The overall chemical transformation is depicted below:

(1-Bromoethyl)cyclohexane → Ethylidenecyclohexane

This reaction is an elimination reaction, specifically a dehydrobromination, which typically follows an E2 mechanism.[1]

Data Presentation

Table 1: Reactant and Product Properties

Compound	IUPAC Name	Molecular Formula	Molar Mass ( g/mol )
Starting Material	(1-Bromoethyl)cyclohexane	C₈H₁₅Br	191.11
Product	Ethylidenecyclohexane	C₈H₁₄	110.20[2]

Table 2: Spectroscopic Data for Ethylidenecyclohexane

Spectroscopic Technique	Key Peaks / Chemical Shifts (δ)
¹H NMR	Data available, specific shifts can be found in spectral databases.[2]
¹³C NMR	Data available, specific shifts can be found in spectral databases.[2]
IR Spectroscopy (Neat)	Characteristic peaks for C=C stretch and vinylic C-H bonds are expected. Data available in spectral databases.[2][3]

Experimental Protocol

This protocol is a representative procedure adapted from general methods for dehydrobromination reactions using potassium tert-butoxide.[1] Researchers should perform their own risk assessment and optimization.

4.1. Materials and Equipment

• (1-Bromoethyl)cyclohexane

• Potassium tert-butoxide (t-BuOK)

• Anhydrous tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

• Distillation apparatus[4][5]

4.2. Reaction Procedure

• Reaction Setup: In a dry, two-necked round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add potassium tert-butoxide (1.2 equivalents). The flask should be under an inert atmosphere (e.g., nitrogen or argon).

• Solvent Addition: Add anhydrous tetrahydrofuran (THF) to the flask via a syringe or cannula to dissolve the potassium tert-butoxide.

• Substrate Addition: To the stirred solution of potassium tert-butoxide in THF, add (1-bromoethyl)cyclohexane (1.0 equivalent) dropwise at room temperature.

• Reaction: After the addition is complete, heat the reaction mixture to reflux (approximately 66 °C for THF). Monitor the progress of the reaction by thin-layer chromatography (TLC). The reaction is typically complete within 2-4 hours.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

  • Transfer the mixture to a separatory funnel.

  • Extract the aqueous layer with a suitable organic solvent, such as diethyl ether or pentane (3 x volume of the aqueous layer).

  • Combine the organic layers and wash with brine (saturated NaCl solution).

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter to remove the drying agent.

• Purification:

  • Remove the solvent from the filtrate using a rotary evaporator.

  • Purify the crude product by distillation.[4][5] Collect the fraction corresponding to the boiling point of ethylidenecyclohexane (approximately 136-137 °C).

Visualization of the Experimental Workflow

Caption: Workflow for the synthesis of ethylidenecyclohexane.

Signaling Pathway/Logical Relationship Diagram

The regioselectivity of the elimination reaction is governed by the nature of the base used, as explained by Zaitsev's and Hofmann's rules.

References

• 1. benchchem.com [benchchem.com]
• 2. Ethylidenecyclohexane | C8H14 | CID 13856 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ETHYLIDENECYCLOHEXANE(1003-64-1)IR [m.chemicalbook.com]
• 4. How To [chem.rochester.edu]
• 5. longdom.org [longdom.org]

Application Note: Laboratory Scale Synthesis and Purification of (1-Bromoethyl)cyclohexane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the laboratory-scale synthesis and subsequent purification of (1-bromoethyl)cyclohexane, a versatile intermediate in organic synthesis. The primary synthetic route described is the nucleophilic substitution of 1-cyclohexylethanol using phosphorus tribromide. This method is reliable and yields the desired product in good purity after a straightforward purification by vacuum distillation. This application note includes a step-by-step experimental protocol, a summary of key physical and chemical data, and a workflow diagram for clarity.

Introduction

(1-Bromoethyl)cyclohexane is a valuable alkyl halide intermediate used in various organic transformations. The presence of a bromine atom provides a reactive site for nucleophilic substitution and elimination reactions, making it a useful building block for the synthesis of more complex molecules, including pharmaceutical compounds.[1] It can be used to generate Grignard reagents for carbon-carbon bond formation or participate in cross-coupling reactions.[1] The synthesis is most commonly achieved through the bromination of 1-cyclohexylethanol.[1] This protocol details a robust method for its preparation and purification.

Data Summary

A summary of important quantitative data for (1-Bromoethyl)cyclohexane is provided in the table below for quick reference.

Property	Value
Molecular Formula	C₈H₁₅Br
Molecular Weight	191.11 g/mol [2]
Boiling Point	70.5-71 °C (at 6 Torr)[1][3]
Density	1.2096 g/cm³ (at 25 °C)[3]
Purity (Typical)	>95% (after distillation)
Expected Yield	~58%[3]

Experimental Protocols

Part 1: Synthesis of (1-Bromoethyl)cyclohexane from 1-Cyclohexylethanol

This protocol describes the conversion of the secondary alcohol, 1-cyclohexylethanol, to (1-bromoethyl)cyclohexane via an SN2 reaction using phosphorus tribromide (PBr₃).

Materials:

• 1-Cyclohexylethanol

• Phosphorus tribromide (PBr₃)

• Anhydrous diethyl ether

• Crushed ice

• 5% aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride)

• Anhydrous magnesium sulfate (MgSO₄)

Equipment:

• Three-necked round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Reflux condenser with a drying tube (e.g., filled with calcium chloride)

• Ice bath

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• Set up a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser fitted with a drying tube.

• Add 1-cyclohexylethanol (e.g., 0.1 mol) and anhydrous diethyl ether (100 mL) to the flask.

• Cool the flask to 0 °C using an ice bath.

• Slowly add phosphorus tribromide (e.g., 0.04 mol) dropwise from the dropping funnel with vigorous stirring. Maintain the temperature at 0 °C during the addition.

• After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature.

• Gently heat the reaction mixture to a reflux for approximately 3 hours.[4]

• After the reflux period, cool the reaction mixture back down in an ice bath.

• Slowly and carefully pour the cooled reaction mixture over a beaker of crushed ice.

• Transfer the entire mixture to a separatory funnel.

• Separate the organic (ether) layer.

• Wash the organic layer sequentially with cold water, 5% aqueous sodium bicarbonate solution, and finally with brine.[4]

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter off the drying agent and remove the diethyl ether under reduced pressure using a rotary evaporator to yield the crude (1-bromoethyl)cyclohexane.

Part 2: Purification by Vacuum Distillation

The crude product is purified by vacuum distillation to remove any unreacted starting material and non-volatile impurities.

Equipment:

• Distillation flask

• Short path distillation head with condenser

• Receiving flask

• Vacuum pump with a cold trap

• Heating mantle

• Thermometer

Procedure:

• Assemble the vacuum distillation apparatus. Ensure all glass joints are properly sealed.

• Transfer the crude (1-bromoethyl)cyclohexane into the distillation flask. Add a few boiling chips or a magnetic stir bar for smooth boiling.

• Slowly apply vacuum to the system.

• Once a stable vacuum is achieved (around 6 Torr), begin to gently heat the distillation flask.

• Collect the fraction that distills at 70.5-71 °C.[1][3]

• Once the desired fraction has been collected, stop heating and allow the apparatus to cool before releasing the vacuum.

• The collected liquid is the purified (1-bromoethyl)cyclohexane.

Workflow Visualization

The following diagram illustrates the complete workflow from starting materials to the purified product.

Caption: Synthesis and purification workflow for (1-Bromoethyl)cyclohexane.

References

• 1. (1-Bromoethyl)cyclohexane (1073-42-3) for sale [vulcanchem.com]
• 2. (1-Bromoethyl)cyclohexane | 1073-42-3 | BAA07342 [biosynth.com]
• 3. (1-Bromoethyl)cyclohexane｜lookchem [lookchem.com]
• 4. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of (1-Bromoethyl)cyclohexane

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on improving the yield of (1-Bromoethyl)cyclohexane synthesis. Below you will find troubleshooting advice, frequently asked questions, detailed experimental protocols, and data to help optimize your reaction outcomes.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during the synthesis of (1-Bromoethyl)cyclohexane, primarily from the bromination of 1-cyclohexylethanol.

Question 1: My reaction yield is very low. What are the potential causes and how can I fix them?

Answer: Low yields can stem from several factors. Here’s a systematic approach to troubleshooting:

• Purity of Starting Materials: Verify the purity of your 1-cyclohexylethanol. Impurities can interfere with the reaction. Consider purifying the starting alcohol by distillation if its purity is questionable.

• Reagent Quality: Use a fresh, high-quality brominating agent. For instance, 48% hydrobromic acid can degrade over time. If using phosphorus tribromide (PBr₃), ensure it has not been hydrolyzed by exposure to atmospheric moisture.[1][2]

• Reaction Temperature: Temperature control is critical. For SN1-type reactions with HBr, excessively high temperatures can favor the formation of elimination byproducts (ethylidenecyclohexane and vinylcyclohexane).[1] Conversely, temperatures that are too low will result in a sluggish or incomplete reaction. For SN2 reactions with reagents like PBr₃, maintaining a low temperature (e.g., 0 °C) during addition is crucial to prevent side reactions.[2]

• Incomplete Reaction: Monitor the reaction's progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC). The reaction is complete when the starting alcohol spot/peak has disappeared. If the reaction stalls, a slight increase in temperature or extended reaction time may be necessary.[1]

• Losses During Workup: Significant product loss can occur during the aqueous workup. Ensure you are using an adequate amount of organic solvent for extraction and perform multiple extractions (e.g., 3 times) to maximize recovery from the aqueous layer. Minimize transfers between glassware to avoid physical loss of the product.[1][2]

Question 2: I am observing significant amounts of alkene byproducts. How can I minimize these elimination reactions?

Answer: The formation of ethylidenecyclohexane and vinylcyclohexane is a common side reaction, particularly under conditions that favor elimination (E1 or E2 mechanisms).[3] To minimize these byproducts:

• Choice of Reagent: Reagents that favor an SN2 pathway, such as phosphorus tribromide (PBr₃) or thionyl bromide (SOBr₂), can significantly reduce the formation of carbocation intermediates that lead to elimination products.[4] These reactions are typically run at lower temperatures.

• Temperature Control: If using HBr (which can proceed via an SN1 mechanism), avoid high temperatures. Refluxing for extended periods can promote elimination.[1] Run the reaction at the lowest temperature that allows for a reasonable reaction rate.

• Avoid Strong, Bulky Bases: During workup, use a mild base like aqueous sodium bicarbonate to neutralize excess acid. Strong, bulky bases can promote E2 elimination of your alkyl bromide product.

Question 3: How should I purify the crude (1-Bromoethyl)cyclohexane?

Answer: Proper purification is key to obtaining a high-purity final product.

• Aqueous Workup: First, wash the crude product to remove inorganic impurities. A typical sequence is to wash the organic layer with water, then with a saturated sodium bicarbonate solution to neutralize any remaining acid, and finally with brine to remove excess water.[2]

• Drying: Thoroughly dry the organic layer over an anhydrous drying agent like magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).

• Distillation: The most effective method for purifying the final product is vacuum distillation. This separates the desired (1-Bromoethyl)cyclohexane from less volatile impurities and any remaining starting material.

Question 4: How can I confirm the structure and purity of my final product?

Answer: A combination of spectroscopic and chromatographic methods should be used:

• NMR Spectroscopy (¹H and ¹³C): This is the most definitive method for confirming the structure of (1-Bromoethyl)cyclohexane.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC can assess the purity of your product and identify any volatile impurities, while MS will confirm the molecular weight.

• Infrared (IR) Spectroscopy: Can confirm the absence of the broad O-H stretch from the starting alcohol and the presence of C-Br bonds.

Data Presentation

Optimizing reaction conditions is crucial for maximizing the yield and purity of (1-Bromoethyl)cyclohexane. The following table summarizes how different parameters can influence the outcome of the bromination of secondary alcohols, based on general principles and data from analogous reactions.

Table 1: Influence of Reaction Parameters on the Bromination of Secondary Alcohols

Parameter	Condition A	Condition B	Expected Outcome	Rationale
Brominating Agent	HBr / H₂SO₄ (reflux)	PBr₃ / Ether (0 °C to RT)	Condition B generally provides higher yields of the desired alkyl bromide with fewer elimination byproducts.	HBr often proceeds via an SN1 mechanism, which involves a carbocation intermediate prone to rearrangement and elimination. PBr₃ favors an SN2 mechanism, which is less prone to these side reactions.[2][4]
Temperature	High Temperature (e.g., >100 °C)	Low Temperature (e.g., 0-25 °C)	Lower temperatures favor substitution over elimination.	Elimination reactions have a higher activation energy than substitution reactions and are therefore favored at higher temperatures.
Reaction Time	Insufficient (e.g., <2 hours)	Sufficient (e.g., 4-6 hours, monitored by TLC)	Sufficient reaction time ensures complete conversion of the starting material.	Incomplete reactions will lower the isolated yield and complicate purification. Reaction progress should be monitored.[1]
Solvent	Protic (e.g., Methanol)	Aprotic (e.g., Diethyl Ether, DCM)	Aprotic solvents are generally preferred for reactions with reagents like PBr₃.	Protic solvents can react with PBr₃ and may participate in solvolysis side reactions with the product.

Note: The data presented is illustrative and based on general principles of organic chemistry for analogous reactions. Optimal conditions for the synthesis of (1-Bromoethyl)cyclohexane should be determined empirically.

Experimental Protocols

The following are detailed methodologies for the synthesis of (1-Bromoethyl)cyclohexane from 1-cyclohexylethanol using two common brominating agents.

Protocol 1: Synthesis using Phosphorus Tribromide (PBr₃)

This method often provides better yields with fewer elimination byproducts compared to HBr.

Materials:

• 1-cyclohexylethanol

• Phosphorus tribromide (PBr₃)

• Anhydrous diethyl ether

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser with a drying tube, dissolve 1-cyclohexylethanol (1.0 eq) in anhydrous diethyl ether.

• Cooling: Cool the flask in an ice bath to 0 °C.

• Addition of PBr₃: Add phosphorus tribromide (0.4 eq), dissolved in anhydrous diethyl ether, dropwise from the dropping funnel to the stirred alcohol solution over 30-60 minutes, ensuring the temperature is maintained at 0 °C.[2]

• Reaction: After the addition is complete, allow the mixture to slowly warm to room temperature and then stir for an additional 2-4 hours, or until TLC indicates the consumption of the starting alcohol.

• Quenching: Cool the reaction mixture in an ice bath and slowly pour it over crushed ice to quench the excess PBr₃.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with cold water, saturated sodium bicarbonate solution, and finally with brine.[2]

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary evaporator.[2]

• Purification: Purify the crude product by vacuum distillation to obtain pure (1-Bromoethyl)cyclohexane.

Protocol 2: Synthesis using Hydrobromic Acid (HBr)

Materials:

• 1-cyclohexylethanol

• 48% Hydrobromic acid (HBr)

• Concentrated Sulfuric Acid (H₂SO₄) (optional, as catalyst)

• Diethyl ether

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, combine 1-cyclohexylethanol (1.0 eq) and an excess of 48% hydrobromic acid (e.g., 2.0-3.0 eq).[1]

• Catalyst Addition (Optional): Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while cooling in an ice bath.

• Reflux: Heat the reaction mixture to a gentle reflux and maintain this temperature for 2-4 hours. Monitor the reaction progress by TLC or GC.[1]

• Workup: After the reaction is complete, cool the mixture to room temperature. Transfer to a separatory funnel. If a solid precipitates, add diethyl ether to dissolve the organic product. Separate the lower organic layer.

• Washing: Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize any remaining acid), and brine.[1]

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: Purify the crude product by vacuum distillation.

Mandatory Visualizations

The following diagrams illustrate the key chemical pathways and the general experimental workflow for the synthesis of (1-Bromoethyl)cyclohexane.

Caption: Key reaction pathways in the synthesis of (1-Bromoethyl)cyclohexane.

Caption: General experimental workflow for synthesis and purification.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. When (1-bromoethyl)cyclohexane is heated in methanol for an exten... | Study Prep in Pearson+ [pearson.com]
• 4. Alcohol to Bromide - Common Conditions [commonorganicchemistry.com]

Technical Support Center: Synthesis of (1-Bromoethyl)cyclohexane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of (1-Bromoethyl)cyclohexane.

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for (1-Bromoethyl)cyclohexane?

A1: The most common laboratory synthesis of (1-Bromoethyl)cyclohexane involves the hydrobromination of vinylcyclohexane. This reaction proceeds through an electrophilic addition mechanism. An alternative, though less common, route is the bromination of 1-cyclohexylethanol using a suitable brominating agent.

Q2: What is the major side product observed during the synthesis of (1-Bromoethyl)cyclohexane from vinylcyclohexane and HBr?

A2: The major side product, which can often become the main product depending on the reaction conditions, is the constitutional isomer 1-bromo-1-ethylcyclohexane.[1][2]

Q3: Why is 1-bromo-1-ethylcyclohexane formed as a side product?

A3: The formation of 1-bromo-1-ethylcyclohexane is a result of a carbocation rearrangement.[1][2] The initial electrophilic addition of a proton (H+) from HBr to vinylcyclohexane forms a secondary carbocation. This secondary carbocation can undergo a 1,2-hydride shift to form a more stable tertiary carbocation. The subsequent attack of the bromide ion (Br-) on this tertiary carbocation leads to the formation of the rearranged product, 1-bromo-1-ethylcyclohexane.

Q4: Can other side products be formed during the hydrobromination of vinylcyclohexane?

A4: Yes, other side products can include:

• (2-Bromoethyl)cyclohexane: This is the anti-Markovnikov addition product, the formation of which is favored if the reaction is carried out in the presence of peroxides or other radical initiators.

• Cyclohexylethylenes: Elimination of HBr from the product can lead to the formation of various alkene isomers, especially if the reaction mixture is heated or exposed to basic conditions.

Q5: How can I minimize the formation of the rearranged product, 1-bromo-1-ethylcyclohexane?

A5: Minimizing carbocation rearrangements can be challenging. However, using a non-polar solvent and maintaining a low reaction temperature can disfavor the rearrangement process. The choice of the HBr source and its concentration can also play a role.

Q6: How can I selectively synthesize the anti-Markovnikov product, (2-Bromoethyl)cyclohexane?

A6: To selectively synthesize (2-Bromoethyl)cyclohexane, the reaction should be performed under anti-Markovnikov conditions. This typically involves the addition of HBr in the presence of a radical initiator, such as benzoyl peroxide, and often involves photochemical initiation.

Troubleshooting Guide

Issue Encountered	Probable Cause	Recommended Solution
Low yield of the desired product, (1-Bromoethyl)cyclohexane, with a high proportion of 1-bromo-1-ethylcyclohexane.	The reaction conditions are favoring carbocation rearrangement. This is often exacerbated by higher temperatures and the use of polar solvents.	Conduct the reaction at a lower temperature (e.g., 0°C or below). Use a non-polar solvent like pentane or hexane.
Significant formation of (2-Bromoethyl)cyclohexane.	The reaction was likely carried out under conditions that promote a radical mechanism, such as the presence of peroxides in the reagents or solvent, or exposure to UV light.	Ensure all reagents and solvents are free of peroxides. Protect the reaction from light. If Markovnikov addition is desired, consider adding a radical inhibitor.
Presence of alkene impurities in the final product.	Elimination of HBr from the product may have occurred, likely due to excessive heating during the reaction or workup, or the presence of a base.	Avoid high temperatures during the reaction and distillation. Ensure all workup steps are performed under neutral or acidic conditions. A final wash with a dilute, cold acid solution can help remove any basic residues.
Difficulty in separating (1-Bromoethyl)cyclohexane from 1-bromo-1-ethylcyclohexane.	These are constitutional isomers with potentially close boiling points, making separation by simple distillation challenging.	Fractional distillation using a column with a high number of theoretical plates is recommended. Alternatively, preparative gas chromatography or column chromatography on silica gel with a non-polar eluent may be effective.

Data Presentation

The following table summarizes the expected product distribution in the hydrobromination of vinylcyclohexane under different reaction conditions. Note: The exact ratios can vary based on specific experimental parameters.

Reaction Condition	(1-Bromoethyl)cyclohexane (Markovnikov Product) (%)	1-Bromo-1-ethylcyclohexane (Rearranged Product) (%)	(2-Bromoethyl)cyclohexane (Anti-Markovnikov Product) (%)
HBr in Acetic Acid, Room Temperature	Minor Product	Major Product	Negligible
HBr (gas) in Pentane, 0°C	Major Product	Minor Product	Negligible
HBr with Benzoyl Peroxide, UV light	Negligible	Negligible	Major Product

Experimental Protocols

Synthesis of (1-Bromoethyl)cyclohexane (Minimizing Rearrangement)

This protocol aims to favor the formation of the kinetic product, (1-Bromoethyl)cyclohexane, by using low temperatures and a non-polar solvent.

Materials:

• Vinylcyclohexane

• Anhydrous Hydrogen Bromide (gas)

• Anhydrous Pentane

• Anhydrous Sodium Sulfate

• Round-bottom flask with a stir bar

• Gas dispersion tube

• Dry ice/acetone bath

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

• In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and a gas dispersion tube, dissolve vinylcyclohexane (1.0 eq) in anhydrous pentane.

• Cool the flask to -78°C using a dry ice/acetone bath.

• Slowly bubble anhydrous hydrogen bromide gas through the stirred solution. Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Once the starting material is consumed, stop the HBr flow and allow the reaction mixture to slowly warm to room temperature.

• Transfer the mixture to a separatory funnel and wash with cold saturated sodium bicarbonate solution to neutralize any excess HBr, followed by a wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator at low temperature.

• Purify the crude product by fractional distillation under reduced pressure to separate (1-Bromoethyl)cyclohexane from any rearranged product and other impurities.

Mandatory Visualization

Caption: Reaction pathway for the synthesis of (1-Bromoethyl)cyclohexane.

References

• 1. On treatment with HBr, vinylcyclohexane undergoes addition and rearrangem.. [askfilo.com]
• 2. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Purification of Crude (1-Bromoethyl)cyclohexane by Distillation

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on the purification of crude (1-Bromoethyl)cyclohexane by distillation. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues that may be encountered during the experimental process.

Data Presentation

A summary of the boiling points of (1-Bromoethyl)cyclohexane and potential impurities is provided below. This information is critical for designing and troubleshooting the distillation process.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Pressure (Torr)
(1-Bromoethyl)cyclohexane	C₈H₁₅Br	191.11	70.5 - 71	6
Vinylcyclohexane	C₈H₁₄	110.20	128	760
Ethylcyclohexane	C₈H₁₆	112.21	130 - 132	760
Bromocyclohexane	C₆H₁₁Br	163.06	166 - 167	760
Styrene	C₈H₈	104.15	145 - 146	760

Experimental Protocols

Methodology: Purification of Crude (1-Bromoethyl)cyclohexane by Vacuum Distillation

This protocol outlines the procedure for purifying crude (1-Bromoethyl)cyclohexane using vacuum distillation. This method is recommended due to the compound's thermal sensitivity and to effectively separate it from higher-boiling impurities.

Materials:

• Crude (1-Bromoethyl)cyclohexane

• Boiling chips or a magnetic stir bar

• Drying agent (e.g., anhydrous magnesium sulfate or calcium chloride)

• Vacuum grease

Equipment:

• Round-bottom flask

• Claisen adapter

• Distillation head with a thermometer port

• Thermometer

• Condenser

• Vacuum adapter

• Receiving flask(s)

• Heating mantle with a stirrer

• Vacuum pump

• Cold trap

• Manometer (optional but recommended)

Procedure:

• Drying the Crude Product: Before distillation, any residual water should be removed from the crude (1-Bromoethyl)cyclohexane. Add a suitable drying agent, swirl the flask, and allow it to stand for at least 30 minutes. Filter the dried liquid into a clean, dry round-bottom flask.

• Assembling the Apparatus:

  • Add a few boiling chips or a magnetic stir bar to the round-bottom flask containing the dried crude product. Do not fill the flask more than two-thirds full.

  • Assemble the vacuum distillation apparatus as shown in the workflow diagram below. Use a Claisen adapter to provide an extra neck for a capillary leak or to prevent bumping.

  • Lightly grease all ground-glass joints to ensure a good seal under vacuum.

  • Position the thermometer bulb just below the side arm of the distillation head to accurately measure the temperature of the vapor that is distilling.

  • Connect the condenser to a circulating cold water supply.

  • Connect the vacuum adapter to a cold trap, which is then connected to the vacuum pump. The cold trap is essential to protect the vacuum pump from corrosive vapors.

• Performing the Distillation:

  • Turn on the cooling water to the condenser.

  • Begin stirring if using a magnetic stirrer.

  • Slowly and carefully apply the vacuum. The pressure in the system should decrease. If a manometer is available, monitor the pressure.

  • Once a stable, low pressure is achieved, begin to gently heat the distillation flask using the heating mantle.

  • Observe the distillation process. The liquid will begin to boil and the vapor will rise through the apparatus.

  • Collect any initial low-boiling fraction (forerun) in a separate receiving flask. This may contain volatile impurities.

  • When the temperature of the distilling vapor stabilizes at the expected boiling point of (1-Bromoethyl)cyclohexane at the recorded pressure (e.g., 70.5-71 °C at 6 Torr), change to a clean receiving flask to collect the main product fraction.[1]

  • Continue collecting the distillate as long as the temperature remains constant.

  • If the temperature begins to drop, it indicates that most of the product has distilled. If the temperature rises significantly, it suggests that higher-boiling impurities are beginning to distill. Stop the distillation at this point.

• Shutting Down the Apparatus:

  • Remove the heating mantle and allow the distillation flask to cool.

  • Slowly and carefully release the vacuum by opening a stopcock or removing the vacuum tubing from the vacuum adapter. Do not turn off the vacuum pump before releasing the vacuum in the apparatus to prevent back-siphoning.

  • Once the system is at atmospheric pressure, turn off the vacuum pump and the condenser water.

  • Disassemble the apparatus.

Troubleshooting Guides and FAQs

Frequently Asked Questions (FAQs)

Q1: Why is vacuum distillation necessary for purifying (1-Bromoethyl)cyclohexane? A1: (1-Bromoethyl)cyclohexane can be thermally sensitive and may decompose at its atmospheric boiling point.[2] Vacuum distillation allows the compound to boil at a much lower temperature, minimizing the risk of thermal decomposition and the formation of elimination byproducts.[1]

Q2: What are the most likely impurities in my crude (1-Bromoethyl)cyclohexane? A2: Common impurities can include unreacted starting materials, such as 1-cyclohexylethanol, and byproducts from side reactions. Elimination reactions can lead to the formation of vinylcyclohexane.[1] Depending on the synthetic route, other impurities like bromocyclohexane or ethylcyclohexane could also be present.

Q3: Should I use simple or fractional distillation? A3: For most routine purifications of (1-Bromoethyl)cyclohexane where the impurities have significantly higher boiling points, a simple vacuum distillation setup is usually sufficient. However, if you suspect the presence of impurities with boiling points close to that of your product, a fractional distillation under vacuum would provide better separation.

Q4: My distillate is cloudy. What is the cause and how can I fix it? A4: A cloudy distillate is typically due to the presence of water. (1-Bromoethyl)cyclohexane is not soluble in water, leading to an emulsion. To prevent this, ensure your crude product is thoroughly dried with a suitable drying agent (e.g., anhydrous magnesium sulfate) before distillation and that all your glassware is completely dry.

Q5: What safety precautions should I take when distilling (1-Bromoethyl)cyclohexane? A5: Always perform the distillation in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves. Be aware that alkyl halides can be harmful, so avoid inhalation of vapors and skin contact. Ensure all glassware is free of cracks or defects, as vacuum distillation can cause flawed glassware to implode.

Troubleshooting Guide

Problem	Possible Cause(s)	Solution(s)
No distillate is collected	1. The system is not reaching a low enough vacuum due to leaks. 2. The heating temperature is too low. 3. The thermometer is placed incorrectly.	1. Check all joints and connections for leaks. Ensure all glassware is properly greased. 2. Gradually increase the heating mantle temperature. 3. Ensure the thermometer bulb is positioned correctly, just below the side arm of the distillation head.
Bumping or unstable boiling	1. Lack of boiling chips or inadequate stirring. 2. Heating too rapidly.	1. Ensure fresh boiling chips or a stir bar are in the distillation flask and that stirring is active. 2. Reduce the heating rate to allow for smooth boiling.
Distillation rate is too slow	1. Insufficient heating. 2. Poor insulation of the distillation column.	1. Gradually increase the temperature of the heating mantle. 2. Insulate the distillation neck and head with glass wool or aluminum foil to minimize heat loss.
Temperature fluctuates during distillation of the main fraction	1. The pressure in the system is not stable. 2. The mixture contains multiple components with close boiling points.	1. Check the vacuum pump and ensure a consistent vacuum is being applied. 2. Consider using a fractionating column for better separation. Collect smaller fractions and analyze their purity.
Product is contaminated with a lower-boiling impurity	Inefficient separation of the forerun.	Collect a larger forerun fraction before collecting the main product. Ensure a slow and controlled distillation rate.
Product is contaminated with a higher-boiling impurity	1. Heating too strongly, causing co-distillation. 2. Distillation was carried on for too long.	1. Reduce the heating rate. 2. Stop the distillation when the temperature starts to rise above the expected boiling point of the product.

Mandatory Visualization

The following diagram illustrates the logical workflow for troubleshooting common issues during the vacuum distillation of (1-Bromoethyl)cyclohexane.

References

• 1. (1-Bromoethyl)cyclohexane (1073-42-3) for sale [vulcanchem.com]
• 2. When (1-bromoethyl)cyclohexane is heated in methanol for an exten... | Study Prep in Pearson+ [pearson.com]

Technical Support Center: Optimizing Grignard Reactions with (1-Bromoethyl)cyclohexane

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the Grignard reaction of (1-Bromoethyl)cyclohexane. This secondary alkyl halide presents unique challenges due to steric hindrance and the potential for side reactions.

Troubleshooting Guide

Issue 1: Grignard Reaction Fails to Initiate

Symptoms:

• No observable heat generation (exotherm).

• The magnesium turnings remain shiny and unreacted.

• The characteristic cloudy grey/brown appearance of the Grignard reagent does not develop.[1]

• If using an activator like iodine, the color persists.[1]

Possible Causes & Solutions:

Possible Cause	Solution	Notes
Passive Magnesium Oxide (MgO) Layer	The surface of magnesium is coated with a passivating layer of MgO, which prevents reaction with the alkyl halide.[1][2] This layer must be disrupted.	This is the most common cause of initiation failure.
Chemical Activation: Add a small crystal of iodine or a few drops of 1,2-dibromoethane.[1][2][3] The disappearance of the iodine color or bubbling (ethylene formation from 1,2-dibromoethane) indicates activation.[1][2]	Use of 1,2-dibromoethane is advantageous as the side products are innocuous.[2]
Mechanical Activation: Before adding solvent, use a dry glass rod to crush the magnesium turnings against the flask to expose a fresh surface.[1][3][4] Alternatively, rapid stirring or sonication can be effective.[2][3][5]
Presence of Moisture	Water reacts with and quenches the Grignard reagent.[5][6]	All glassware must be rigorously dried (flame-dried or oven-dried), and anhydrous solvents must be used.[1][7] The reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon).[3][7]
Low Reactivity of the Alkyl Halide	(1-Bromoethyl)cyclohexane is a secondary halide and can be less reactive than primary halides.	Solvent Choice: Use tetrahydrofuran (THF) instead of diethyl ether. THF has a higher solvating power, which can help stabilize the Grignard reagent.[8][9][10]
Initiator: Add a small amount of a pre-formed, more reactive Grignard reagent to initiate the reaction.[2]
Gentle Warming: Gently warm the flask with a heat gun, but be cautious as the reaction can become vigorous once initiated.[3][11]

Issue 2: Low Yield of the Desired Product

Symptoms:

• Isolation of a significant amount of unreacted starting material.

• Formation of side products, such as the Wurtz coupling product.

Possible Causes & Solutions:

Possible Cause	Solution	Notes
Wurtz Coupling Side Reaction	The formed Grignard reagent can react with the unreacted (1-Bromoethyl)cyclohexane to form a dimer.[8][11][12]	This is a common side reaction with secondary alkyl halides.[11]
Slow Addition: Add the solution of (1-Bromoethyl)cyclohexane dropwise to the magnesium suspension. This maintains a low concentration of the alkyl halide, minimizing the coupling reaction.[8][11][13]
Temperature Control: Maintain a gentle reflux during the addition. Avoid excessive heating, which can favor side reactions.[9]
Incomplete Grignard Reagent Formation	Not all of the (1-Bromoethyl)cyclohexane has reacted to form the Grignard reagent.	Reaction Time: After the addition of the alkyl halide is complete, allow the reaction to stir for an additional 1-2 hours to ensure complete formation.[11]
Excess Magnesium: Use a slight excess of magnesium (1.1 - 1.5 equivalents) to ensure all the alkyl bromide reacts.[11]
Reaction with Oxygen or Carbon Dioxide	Grignard reagents are sensitive to air and will react with oxygen and carbon dioxide.[6][14]	Maintain a positive pressure of an inert gas (nitrogen or argon) throughout the reaction.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for preparing the Grignard reagent from (1-Bromoethyl)cyclohexane? A1: Tetrahydrofuran (THF) is generally the preferred solvent over diethyl ether for less reactive halides like (1-Bromoethyl)cyclohexane.[8][9][10] THF's higher solvating power helps to stabilize the Grignard reagent as it forms.[8][9] Ensure the solvent is strictly anhydrous.

Q2: How do I know if my Grignard reaction has successfully initiated? A2: Several visual cues indicate a successful initiation:

• The appearance of a cloudy grey or brownish color in the reaction mixture.[1][11]

• Spontaneous boiling of the solvent (gentle reflux).[1]

• Generation of heat (the flask will feel warm).[1]

• If you used iodine as an activator, its characteristic purple or brown color will disappear.[1]

Q3: What are "Turbo-Grignard" reagents, and should I consider using them? A3: "Turbo-Grignard" reagents are prepared in the presence of lithium chloride (LiCl).[8] The addition of LiCl breaks down polymeric Grignard reagent aggregates into more reactive monomeric species.[8] You should consider this approach if you are experiencing very low reactivity or poor yields with standard methods, as it can significantly accelerate the reaction.[7][8]

Q4: Can I store my prepared Grignard reagent? A4: It is highly recommended to use the Grignard reagent immediately after its preparation.[11] These reagents are unstable and can degrade over time, especially if exposed to trace amounts of air or moisture.

Experimental Protocols

Protocol 1: Activation of Magnesium Turnings

• Glassware Preparation: Ensure all glassware (e.g., round-bottom flask, condenser, addition funnel) is thoroughly dried by flame-drying under vacuum or oven-drying at >120°C for several hours and cooled under an inert atmosphere.[1]

• Setup: Add magnesium turnings (1.2 equivalents) and a magnetic stir bar to the reaction flask. Assemble the glassware and flush the system with a dry, inert gas like nitrogen or argon.

• Chemical Activation (Iodine): Add a single, small crystal of iodine to the flask.[1]

• Chemical Activation (1,2-Dibromoethane): Alternatively, add a small amount of anhydrous THF or diethyl ether to cover the magnesium, then add a few drops of 1,2-dibromoethane via syringe.[1][3] Observe for bubble formation (ethylene gas), which indicates activation.[2][3]

Protocol 2: Formation of (1-Bromoethyl)cyclohexylmagnesium Bromide

• Initiation: After magnesium activation, add a small portion of a solution of (1-Bromoethyl)cyclohexane (1.0 equivalent) in anhydrous THF to the stirred magnesium suspension.

• Observation: Monitor the reaction for signs of initiation (see FAQ 2). If the reaction does not start, gently warm the flask or place it in an ultrasonic bath for a few minutes.[1][3]

• Addition: Once the reaction has initiated, add the remaining (1-Bromoethyl)cyclohexane solution dropwise from an addition funnel at a rate that maintains a gentle reflux.[11]

• Completion: After the addition is complete, continue to stir the mixture at room temperature for an additional 1-2 hours to ensure the complete consumption of the magnesium and alkyl halide.[11] The resulting grey-black solution is the Grignard reagent.

Visualizations

Caption: Workflow for Grignard Synthesis.

Caption: Troubleshooting Initiation Issues.

References

• 1. benchchem.com [benchchem.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. researchgate.net [researchgate.net]
• 4. echemi.com [echemi.com]
• 5. homework.study.com [homework.study.com]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. reddit.com [reddit.com]
• 8. benchchem.com [benchchem.com]
• 9. reddit.com [reddit.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. benchchem.com [benchchem.com]
• 12. adichemistry.com [adichemistry.com]
• 13. researchgate.net [researchgate.net]
• 14. pubs.acs.org [pubs.acs.org]

Preventing elimination side reactions when using (1-Bromoethyl)cyclohexane

Topic: Preventing Elimination Side Reactions

This technical support guide is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent unwanted elimination side reactions when using (1-Bromoethyl)cyclohexane, a secondary alkyl halide. Due to its structure, this substrate is prone to competing substitution (SN1/SN2) and elimination (E1/E2) reactions. This guide provides strategies to favor the desired substitution pathway.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why am I observing significant amounts of ethylidenecyclohexane and 1-ethylcyclohex-1-ene as byproducts in my reaction?

A1: The formation of alkene byproducts is a result of a competing elimination reaction (primarily E2, but also E1 under certain conditions). (1-Bromoethyl)cyclohexane is a secondary alkyl halide, which is susceptible to both substitution and elimination pathways.[1][2] Several factors can favor the undesired elimination reaction:

• Use of a strong or sterically hindered base: Reagents like hydroxide (OH⁻), alkoxides (RO⁻), or potassium tert-butoxide (t-BuOK) can act as a base, abstracting a proton from a carbon adjacent to the C-Br bond, leading to an alkene.[3][4]

• High reaction temperatures: Elimination reactions are generally favored over substitution at higher temperatures.[5][6] This is because elimination results in an increase in the number of product molecules, which is entropically favored, and this effect is magnified at higher temperatures.[7]

• Steric hindrance: The bulky cyclohexane ring can sterically hinder the backside attack required for an SN2 reaction, making the competing E2 pathway more favorable.

Q2: How can I minimize the formation of elimination byproducts and maximize the yield of the substitution product?

A2: To favor nucleophilic substitution (specifically SN2 to avoid carbocation rearrangements), reaction conditions must be carefully controlled. Key strategies include:

• Choice of Nucleophile: Use a strong nucleophile that is a weak base.[3] Species such as azide (N₃⁻), cyanide (CN⁻), halides (I⁻, Br⁻), and thiolates (RS⁻) are excellent choices as they are highly nucleophilic but not strongly basic.[3] Avoid strong bases like alkoxides and hydroxides.

• Solvent Selection: Use a polar aprotic solvent. Solvents like DMSO, DMF, or acetone enhance the reactivity of the nucleophile and favor the SN2 pathway.[3] They do not form a tight solvent shell around the nucleophile, leaving it "naked" and more reactive.[8] Polar protic solvents (like water or alcohols) can stabilize the carbocation intermediate in SN1/E1 reactions and can solvate the nucleophile, reducing its effectiveness for SN2.[9][10]

• Temperature Control: Run the reaction at the lowest feasible temperature. Lower temperatures kinetically favor the substitution pathway, as elimination reactions typically have a higher activation energy.[6][11]

Q3: How does the stereochemistry of the cyclohexane ring affect the E2 elimination reaction?

A3: The E2 reaction has a strict stereochemical requirement: the β-hydrogen and the bromine leaving group must be in an anti-periplanar (180°) arrangement.[12] In a cyclohexane chair conformation, this requirement is only met when both the β-hydrogen and the bromine are in axial positions.[13][14] The (1-bromoethyl) group will preferentially occupy the more stable equatorial position to minimize steric strain. While the ring can flip to place the leaving group in the required axial position, this conformation is less stable. The E2 reaction can only proceed from this less-stable, higher-energy conformation, which can slow the rate of elimination.[15]

Data Presentation: Factors Influencing Reaction Pathways

The outcome of reacting (1-Bromoethyl)cyclohexane is a competition between four possible mechanisms. The following table summarizes the optimal conditions for each pathway. To suppress elimination, focus on creating conditions favorable for SN2.

Factor	SN2 (Favored Substitution)	E2 (Favored Elimination)	SN1 / E1 (Possible Side Reactions)
Substrate	Secondary (Unhindered)	Secondary, Tertiary	Tertiary, Secondary (Benzylic/Allylic)
Nucleophile/Base	Strong Nucleophile, Weak Base (e.g., I⁻, Br⁻, RS⁻, N₃⁻, CN⁻)[3]	Strong, Sterically Hindered Base (e.g., t-BuOK) or Strong, Unhindered Base (e.g., RO⁻, OH⁻)[16]	Weak Nucleophile, Weak Base (e.g., H₂O, ROH)[1]
Solvent	Polar Aprotic (e.g., DMSO, DMF, Acetone)[8]	Polar Aprotic or Polar Protic[9]	Polar Protic (e.g., H₂O, ROH)[8]
Temperature	Low Temperature[11]	High Temperature[5]	High Temperature favors E1 over SN1[7]
Kinetics	Bimolecular: Rate = k[Substrate][Nu]	Bimolecular: Rate = k[Substrate][Base]	Unimolecular: Rate = k[Substrate]
Stereochemistry	Inversion of configuration[17][18]	Requires anti-periplanar H and LG[12]	Racemization (SN1) / Zaitsev's Rule (E1)[19]

Visualizations

The following diagrams illustrate the key concepts in controlling the reaction pathway.

Caption: Competing SN2 and E2 reaction pathways for a secondary alkyl halide.

Caption: Decision workflow for selecting conditions to minimize elimination.

Caption: E2 requires an axial leaving group (Br) and an axial β-hydrogen.

Experimental Protocol: Maximizing SN2 Product with Sodium Azide

This protocol is designed to favor the SN2 pathway for the reaction of (1-Bromoethyl)cyclohexane with sodium azide to yield 1-azido-1-ethylcyclohexane.

Objective: To synthesize the substitution product with minimal formation of elimination byproducts.

Materials and Equipment:

• (1-Bromoethyl)cyclohexane

• Sodium azide (NaN₃)

• Anhydrous N,N-Dimethylformamide (DMF)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, condenser, magnetic stirrer, and stir bar

• Inert atmosphere setup (Nitrogen or Argon)

• Separatory funnel, rotary evaporator

Procedure:

• Setup: Assemble a dry round-bottom flask equipped with a magnetic stir bar and a condenser under an inert atmosphere (e.g., nitrogen).

• Reagents: To the flask, add (1-Bromoethyl)cyclohexane (1.0 eq) and sodium azide (1.5 eq).

• Solvent: Add anhydrous DMF to the flask to create a solution with a concentration of approximately 0.5 M with respect to the alkyl halide.

• Reaction: Stir the mixture at room temperature (or slightly below, e.g., 0-5 °C, to further disfavor elimination) and monitor the reaction progress using an appropriate technique (e.g., TLC or GC-MS).

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with diethyl ether and wash sequentially with water (2x), saturated aqueous sodium bicarbonate solution (1x), and finally brine (1x).

• Drying and Concentration: Separate the organic layer and dry it over anhydrous magnesium sulfate (MgSO₄). Filter the drying agent and concentrate the solvent using a rotary evaporator.

• Purification: Purify the crude product by column chromatography or distillation to isolate the desired 1-azido-1-ethylcyclohexane.

References

• 1. Video: Predicting Products: Substitution vs. Elimination [jove.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Alkyl Halide Reactivity [www2.chemistry.msu.edu]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. echemi.com [echemi.com]
• 7. Khan Academy [khanacademy.org]
• 8. fiveable.me [fiveable.me]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. How Solvation Influences the SN2 versus E2 Competition - PMC [pmc.ncbi.nlm.nih.gov]
• 11. reddit.com [reddit.com]
• 12. masterorganicchemistry.com [masterorganicchemistry.com]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. m.youtube.com [m.youtube.com]
• 15. SN2 and E2 Rates of Cyclohexanes - Chemistry Steps [chemistrysteps.com]
• 16. 8.5. Elimination reactions | Organic Chemistry 1: An open textbook [courses.lumenlearning.com]
• 17. masterorganicchemistry.com [masterorganicchemistry.com]
• 18. reddit.com [reddit.com]
• 19. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: (1-Bromoethyl)cyclohexane

This guide is intended for researchers, scientists, and drug development professionals, providing essential information on the stability and storage of (1-Bromoethyl)cyclohexane. Please consult your institution's specific safety protocols before handling this chemical.

Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for (1-Bromoethyl)cyclohexane?

A1: To ensure maximum stability, (1-Bromoethyl)cyclohexane should be stored in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[1][2] The container must be kept tightly closed to prevent exposure to moisture and air.[2][3] For long-term storage, refrigeration at 2-8°C is recommended.

Q2: How can I tell if my (1-Bromoethyl)cyclohexane has degraded?

A2: Visual inspection is the first step. A pure compound should be a clear, colorless liquid.[4] The development of a yellow or brown color often indicates degradation. For a quantitative assessment, purity should be verified using analytical techniques such as Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy before use.

Q3: What factors can cause (1-Bromoethyl)cyclohexane to degrade?

A3: Several factors can promote the degradation of (1-Bromoethyl)cyclohexane:

• Temperature: Elevated temperatures can provide the energy needed for elimination or substitution reactions.[5]

• Bases: The presence of bases will significantly promote dehydrohalogenation, an elimination reaction that forms alkenes.[4]

• Nucleophiles: As a reactive alkyl bromide, it will readily undergo substitution reactions with various nucleophiles, including water, alcohols, amines, and cyanides.[4]

• Moisture: Water can hydrolyze the compound, leading to the formation of 1-cyclohexylethanol and hydrobromic acid.[6]

• Light: While not explicitly detailed in the search results, similar halogenated hydrocarbons can be light-sensitive. It is good practice to store it in an amber or opaque container.

Q4: What are the common degradation pathways and products?

A4: The primary degradation pathways are elimination and nucleophilic substitution, owing to the fact that bromide is a good leaving group.[4][5]

• Elimination: In the presence of a base, (1-Bromoethyl)cyclohexane undergoes an E2 elimination reaction to yield two main alkene products: ethylidenecyclohexane (major product) and vinylcyclohexane (minor product).[4]

• Substitution: When exposed to nucleophiles, it undergoes SN1 or SN2 reactions. For instance, solvolysis in methanol under heat yields two ether products alongside the three elimination products.[5][7] Hydrolysis with water will produce 1-cyclohexylethanol.

Q5: What materials are incompatible with (1-Bromoethyl)cyclohexane?

A5: (1-Bromoethyl)cyclohexane is incompatible with strong oxidizing agents and strong bases.[8][9] Contact with these substances can lead to vigorous reactions and rapid decomposition.

Q6: Are there any recommended stabilizers for this compound?

A6: While some commercial alkyl halides are supplied with stabilizers like propylene oxide or copper, no specific stabilizer is commonly mentioned for (1-Bromoethyl)cyclohexane.[10] The most effective way to ensure stability is to adhere strictly to the recommended storage and handling conditions.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Compound has developed a yellow/brown color.	Degradation has occurred, likely through elimination or oxidation, forming impurities.	Confirm purity using GC or NMR. If purity is compromised, purify the compound by vacuum distillation (Boiling Point: 70.5-71°C at 6 Torr).[4] Review storage procedures to ensure the container is sealed and protected from heat and light.
Decreased purity confirmed by analysis.	Slow decomposition due to suboptimal storage conditions.	Transfer the compound to a fresh, dry container, preferably under an inert atmosphere (e.g., Argon or Nitrogen). Store in a refrigerator (2-8°C).
Unexpected alkene or alcohol/ether byproducts in a reaction.	The starting material may have been partially degraded, or the reaction conditions are promoting side reactions.	1. Always verify the purity of (1-Bromoethyl)cyclohexane before starting your experiment. 2. Re-evaluate your reaction conditions. High temperatures and basic conditions favor elimination.[4] Consider using a non-nucleophilic base if elimination is undesirable.
Reaction fails to proceed or gives low yield.	The reactant may have hydrolyzed to 1-cyclohexylethanol due to moisture contamination.	Ensure all glassware is oven-dried and reactions are run under anhydrous conditions. Use a freshly opened or purified bottle of the reagent.

Quantitative Data Summary

Property	Value	Source(s)
Molecular Formula	C₈H₁₅Br	[11][12]
Molecular Weight	191.11 g/mol	[11][13]
Physical State	Liquid at room temperature	[4]
Boiling Point	70.5-71°C (at 6 Torr)	[4][12]
Density	~1.21 g/cm³ (at 25°C)	[4][12]
GHS Hazard Statements	H227 (Combustible liquid), H315 (Causes skin irritation), H318 (Causes serious eye damage), H335 (May cause respiratory irritation)	[11]
Recommended Storage	Store in a cool, dry, well-ventilated place. Keep container tightly closed.[1][2][3]

Experimental Protocols

Protocol: Purity Assessment by Gas Chromatography (GC-FID)

This protocol provides a general method to assess the purity of (1-Bromoethyl)cyclohexane and detect volatile impurities or degradation products.

1. Objective: To determine the percentage purity of a (1-Bromoethyl)cyclohexane sample.

2. Materials & Equipment:

• Gas Chromatograph with Flame Ionization Detector (GC-FID)

• Capillary Column: DB-5 or similar non-polar column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness)

• Carrier Gas: Helium or Hydrogen, high purity

• Sample: (1-Bromoethyl)cyclohexane

• Solvent: Dichloromethane or Hexane (GC grade)

• Autosampler vials and caps

• Microsyringe

3. Sample Preparation:

• Prepare a dilute solution of the (1-Bromoethyl)cyclohexane sample by dissolving ~5 µL in 1 mL of solvent in a clean vial.

• Cap the vial and mix thoroughly.

4. GC-FID Conditions (Example):

• Injector Temperature: 250°C

• Detector Temperature: 280°C

• Oven Temperature Program:

  • Initial Temperature: 60°C, hold for 2 minutes

  • Ramp: 10°C/min to 200°C

  • Hold: Hold at 200°C for 5 minutes

• Carrier Gas Flow: 1.0 mL/min (constant flow)

• Injection Volume: 1 µL

• Split Ratio: 50:1

5. Data Analysis:

• Integrate the peaks in the resulting chromatogram.

• Calculate the area percentage of the main peak corresponding to (1-Bromoethyl)cyclohexane. This provides an estimation of the sample's purity. Degradation products like ethylidenecyclohexane and vinylcyclohexane would appear as separate, earlier-eluting peaks.

Visualizations

Caption: Troubleshooting workflow for assessing (1-Bromoethyl)cyclohexane stability.

References

• 1. benchchem.com [benchchem.com]
• 2. aksci.com [aksci.com]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. (1-Bromoethyl)cyclohexane (1073-42-3) for sale [vulcanchem.com]
• 5. When (1-bromoethyl)cyclohexane is heated in methanol for an exten... | Study Prep in Pearson+ [pearson.com]
• 6. researchgate.net [researchgate.net]
• 7. When (1-bromoethyl)cyclohexane is heated in methanol for an exten... | Study Prep in Pearson+ [pearson.com]
• 8. fishersci.com [fishersci.com]
• 9. fishersci.com [fishersci.com]
• 10. Determination of residual alkyl iodides and alkyl bromides as their corresponding alkyl chlorides in drug substances by headspace GC-FID - PMC [pmc.ncbi.nlm.nih.gov]
• 11. (1-Bromoethyl)cyclohexane | C8H15Br | CID 12939506 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. (1-Bromoethyl)cyclohexane｜lookchem [lookchem.com]
• 13. [(1S)-1-bromoethyl]cyclohexane | C8H15Br | CID 124513075 - PubChem [pubchem.ncbi.nlm.nih.gov]

Troubleshooting low conversion rates in reactions with (1-Bromoethyl)cyclohexane

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with (1-Bromoethyl)cyclohexane. The following information is designed to help you diagnose and resolve issues related to low conversion rates in your reactions.

Troubleshooting Low Conversion Rates

Low conversion rates in reactions involving (1-Bromoethyl)cyclohexane often stem from the inherent competition between nucleophilic substitution (SN1 and SN2) and elimination (E1 and E2) pathways. As a secondary alkyl halide, the reaction outcome is highly sensitive to a variety of experimental parameters.

Q1: My nucleophilic substitution reaction with (1-Bromoethyl)cyclohexane is giving a low yield of the desired substitution product and a significant amount of an alkene byproduct. What is the likely cause and how can I fix it?

A1: This is a classic case of competing elimination reactions (E1 or E2). The conditions you are using likely favor the elimination pathway. Here’s a breakdown of potential causes and solutions:

• Strongly Basic Nucleophile: If your nucleophile is also a strong base (e.g., hydroxides, alkoxides), it can readily abstract a proton from a carbon adjacent to the carbon-bromine bond, leading to an E2 reaction.

  • Solution: If your desired reaction is SN2, switch to a less basic nucleophile that is still a good nucleophile (e.g., azide, cyanide, or a thiol). If the SN1 pathway is an option, using a weak nucleophile/weak base (e.g., water, alcohols) will favor this route, although it will compete with E1.

• High Reaction Temperature: Higher temperatures generally favor elimination over substitution because elimination reactions have a higher activation energy and result in an increase in entropy.[1]

  • Solution: Try running your reaction at a lower temperature. This will favor the substitution pathway which typically has a lower activation energy.

• Solvent Choice: The solvent plays a critical role in determining the reaction pathway.

  • Polar Protic Solvents (e.g., water, ethanol, methanol): These solvents can stabilize the carbocation intermediate, favoring SN1 and E1 pathways. They can also solvate the nucleophile, reducing its nucleophilicity and potentially favoring elimination.

  • Polar Aprotic Solvents (e.g., acetone, DMF, DMSO): These solvents are generally preferred for SN2 reactions as they do not solvate the nucleophile as strongly, thus enhancing its nucleophilicity.

Troubleshooting Summary for Low Substitution Yield:

Issue	Possible Cause	Recommended Solution
High Alkene Byproduct	Strong, bulky base used as a nucleophile.	Use a less basic, non-bulky nucleophile (e.g., NaN3, NaCN).
High reaction temperature.	Decrease the reaction temperature.
Polar protic solvent used.	Switch to a polar aprotic solvent (e.g., Acetone, DMSO) to favor SN2.

Q2: I am trying to perform an elimination reaction with (1-Bromoethyl)cyclohexane to synthesize an alkene, but the conversion is poor. How can I increase the yield of my elimination product?

A2: To favor elimination, you need to create conditions that specifically promote the E1 or E2 pathway. Here are the key factors to consider:

• Base Strength and Steric Hindrance: A strong, sterically hindered base is ideal for promoting E2 elimination while minimizing the competing SN2 reaction. The bulky base will have difficulty accessing the electrophilic carbon for substitution but can readily abstract a proton from the less hindered beta-carbon.

  • Solution: Use a strong, bulky base such as potassium tert-butoxide (t-BuOK).

• Temperature: As mentioned previously, higher temperatures favor elimination.

  • Solution: Increase the reaction temperature. Refluxing the reaction mixture is a common strategy.

• Solvent: A less polar solvent that does not favor ionization will promote the concerted E2 mechanism.

  • Solution: Solvents like ethanol or tert-butanol are often used for E2 reactions.

• Stereochemistry (for E2): The E2 reaction requires a specific anti-periplanar arrangement of a beta-hydrogen and the bromine leaving group. In the cyclohexane chair conformation, this means both the hydrogen and the bromine must be in axial positions.[2]

  • Consideration: While (1-Bromoethyl)cyclohexane has free rotation around the carbon-carbon single bond of the ethyl group, the conformation of the cyclohexane ring can influence reaction rates.

Troubleshooting Summary for Low Elimination Yield:

Issue	Possible Cause	Recommended Solution
Low Alkene Yield	Weak or non-bulky base used.	Use a strong, sterically hindered base (e.g., potassium tert-butoxide).
Low reaction temperature.	Increase the reaction temperature (consider reflux).
Inappropriate solvent.	Use a solvent that favors elimination, such as ethanol or tert-butanol.

Frequently Asked Questions (FAQs)

Q: Is (1-Bromoethyl)cyclohexane chiral?

A: Yes, the carbon atom bonded to the bromine atom is a stereocenter, meaning (1-Bromoethyl)cyclohexane exists as a pair of enantiomers (R and S).

Q: Will SN2 reactions with (1-Bromoethyl)cyclohexane proceed with inversion of stereochemistry?

A: Yes, a successful SN2 reaction at the chiral center will result in an inversion of the stereochemical configuration.

Q: Which is the major elimination product, the Zaitsev or Hofmann product?

A: With a small, strong base like sodium ethoxide, the major product will likely be the more substituted (Zaitsev) alkene, which is ethylidenecyclohexane. With a bulky base like potassium tert-butoxide, the major product is more likely to be the less substituted (Hofmann) alkene, vinylcyclohexane.

Q: Can carbocation rearrangements occur in reactions with (1-Bromoethyl)cyclohexane?

A: Yes, if the reaction proceeds through an SN1 or E1 mechanism, a secondary carbocation is formed. While this secondary carbocation is adjacent to a tertiary carbon on the cyclohexane ring, a hydride shift to form a more stable tertiary carbocation is possible, which could lead to rearranged products.

Experimental Protocols

The following are generalized protocols for common reactions with secondary alkyl halides and can be adapted for (1-Bromoethyl)cyclohexane. Optimization may be required.

Protocol 1: SN2 Reaction with Sodium Azide

This protocol describes the synthesis of (1-azidoethyl)cyclohexane.

Materials:

• (1-Bromoethyl)cyclohexane

• Sodium azide (NaN3)

• Dimethylformamide (DMF), anhydrous

• Diethyl ether

• Water

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve (1-Bromoethyl)cyclohexane (1.0 eq) in anhydrous DMF.

• Add sodium azide (1.5 eq) to the solution.

• Heat the reaction mixture to 60-70 °C and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and pour it into a separatory funnel containing water.

• Extract the aqueous layer with diethyl ether (3 x volume of the aqueous layer).

• Combine the organic layers, wash with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• The product can be further purified by column chromatography or distillation.

Protocol 2: E2 Reaction with Potassium tert-Butoxide

This protocol describes the synthesis of ethylidenecyclohexane and vinylcyclohexane.

Materials:

• (1-Bromoethyl)cyclohexane

• Potassium tert-butoxide (t-BuOK)

• tert-Butanol, anhydrous

• Diethyl ether

• Water

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve potassium tert-butoxide (1.2 eq) in anhydrous tert-butanol.

• Cool the solution to 0 °C in an ice bath.

• Add a solution of (1-Bromoethyl)cyclohexane (1.0 eq) in a small amount of anhydrous tert-butanol dropwise to the stirred solution.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours. Monitor the reaction progress by TLC or GC.

• Quench the reaction by carefully adding water.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x volume of the aqueous layer).

• Combine the organic layers, wash with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and carefully remove the solvent by distillation (the alkene products are volatile).

• The product ratio can be determined by GC analysis or NMR spectroscopy.

Visualizing Reaction Pathways

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting low conversion rates in reactions with (1-Bromoethyl)cyclohexane.

Caption: A flowchart for troubleshooting low conversion rates.

Competing Reaction Pathways

This diagram illustrates the competition between SN2 and E2 pathways for (1-Bromoethyl)cyclohexane.

Caption: SN2 vs. E2 reaction pathways for (1-Bromoethyl)cyclohexane.

References

• 1. reddit.com [reddit.com]
• 2. E2 and E1 Elimination Reactions of Cyclohexanes [chemistrysteps.com]

Technical Support Center: Solvent Effects on (1-Bromoethyl)cyclohexane Reactivity

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to understanding and troubleshooting experiments involving the effect of solvent on the reactivity of (1-Bromoethyl)cyclohexane. This resource offers detailed experimental protocols, data presentation, troubleshooting advice, and visual aids to facilitate successful experimentation.

Frequently Asked Questions (FAQs)

Q1: What type of reaction occurs when (1-Bromoethyl)cyclohexane is subjected to solvolysis?

A1: The solvolysis of (1-Bromoethyl)cyclohexane, a secondary alkyl halide, typically proceeds through a competition between first-order nucleophilic substitution (SN1) and first-order elimination (E1) reaction pathways. This is particularly true in polar protic solvents, where the solvent acts as the nucleophile (for SN1) and the base (for E1).[1]

Q2: How does the solvent affect the rate of reaction?

A2: The rate of both SN1 and E1 reactions is highly dependent on the polarity of the solvent. Polar protic solvents, such as water, alcohols, and carboxylic acids, are particularly effective at promoting these reactions. They can stabilize the carbocation intermediate and the leaving group through hydrogen bonding and dipole-dipole interactions, which lowers the activation energy of the rate-determining step (carbocation formation). Therefore, increasing the polarity of the solvent will generally increase the overall rate of solvolysis.

Q3: How does the solvent influence the product distribution between SN1 and E1?

A3: The ratio of SN1 to E1 products is influenced by the nucleophilicity versus the basicity of the solvent. Solvents that are more basic will favor the E1 pathway, leading to a higher yield of alkenes. Conversely, solvents that are more nucleophilic will favor the SN1 pathway, resulting in a greater proportion of substitution products (ethers or alcohols). Temperature also plays a key role; higher temperatures generally favor elimination over substitution.

Q4: What are the expected products from the solvolysis of (1-Bromoethyl)cyclohexane in a solvent like methanol?

A4: When (1-Bromoethyl)cyclohexane is heated in methanol, a mixture of products is expected. The SN1 pathway leads to the formation of two stereoisomeric ethers (1-methoxyethyl)cyclohexane. The E1 pathway can produce up to three different alkenes: 1-ethylidenecyclohexane, (E)-1-ethylcyclohexene, and (Z)-1-ethylcyclohexene.[1]

Data Presentation

The following table provides illustrative data on how solvent polarity affects the relative rate and product distribution for the solvolysis of a typical secondary alkyl bromide at a constant temperature. Note that this data is representative and actual values for (1-Bromoethyl)cyclohexane may vary.

Solvent (Composition)	Dielectric Constant (ε)	Relative Rate (k_rel)	% SN1 Product (Ether/Alcohol)	% E1 Product (Alkene)
80% Ethanol / 20% Water	65.4	100	75	25
60% Ethanol / 40% Water	71.8	350	85	15
40% Ethanol / 60% Water	78.0	1200	90	10
100% Ethanol	24.3	5	60	40
100% Methanol	32.6	15	65	35
Acetic Acid	6.2	0.1	40	60

Experimental Protocols

Protocol 1: Determination of Solvolysis Rate by Titration

This protocol describes a method to determine the rate of solvolysis of (1-Bromoethyl)cyclohexane in an aqueous ethanol solvent system by monitoring the production of hydrobromic acid (HBr).

Materials:

• (1-Bromoethyl)cyclohexane

• Ethanol (absolute)

• Deionized water

• Standardized sodium hydroxide (NaOH) solution (approx. 0.02 M)

• Phenolphthalein indicator solution

• Volumetric flasks, pipettes, burette, conical flasks

• Constant temperature water bath

Procedure:

• Solvent Preparation: Prepare the desired aqueous ethanol solvent mixture (e.g., 80% ethanol by volume) in a volumetric flask.

• Reaction Setup: Pipette a known volume (e.g., 50.0 mL) of the solvent mixture into a conical flask. Add a few drops of phenolphthalein indicator.

• Equilibration: Place the flask in a constant temperature water bath (e.g., 25°C) and allow it to equilibrate for at least 10 minutes.

• Initiation of Reaction: Add a known amount of (1-Bromoethyl)cyclohexane (e.g., 0.1 mmol) to the flask, start a timer immediately, and swirl to mix.

• Titration: Immediately titrate the liberated HBr with the standardized NaOH solution. The endpoint is the first persistent faint pink color. Record the volume of NaOH added and the time.

• Monitoring: Continue to titrate the reaction mixture at regular time intervals, recording the volume of NaOH required to reach the endpoint at each time point.

• Infinity Titration: After a period equivalent to at least 10 half-lives, or by heating the reaction mixture to drive it to completion, perform a final titration to determine the total amount of HBr produced (V∞).

• Data Analysis: The first-order rate constant (k) can be determined by plotting ln(V∞ - Vt) versus time, where Vt is the volume of NaOH at time t. The slope of the line will be -k.

Protocol 2: Product Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol outlines the analysis of the product mixture to determine the ratio of SN1 to E1 products.

Materials:

• Reaction mixture from the solvolysis experiment

• Dichloromethane (DCM) or other suitable extraction solvent

• Anhydrous sodium sulfate (Na2SO4)

• GC-MS instrument with a suitable capillary column (e.g., VF-624ms)[2]

• Autosampler vials

Procedure:

• Workup: After the reaction is complete, quench the reaction with cold deionized water.

• Extraction: Extract the organic products from the aqueous mixture with dichloromethane (3 x 20 mL).

• Drying: Combine the organic layers and dry over anhydrous sodium sulfate.

• Concentration: Carefully remove the solvent under reduced pressure.

• Sample Preparation: Dilute a small amount of the concentrated product mixture in a suitable solvent (e.g., dichloromethane) to an appropriate concentration for GC-MS analysis.[3]

• GC-MS Analysis: Inject the sample into the GC-MS. The gas chromatograph will separate the different products based on their boiling points and polarities, and the mass spectrometer will help in their identification by providing their mass spectra.[4]

• Quantification: The relative ratio of the SN1 and E1 products can be determined by integrating the peak areas of the corresponding compounds in the gas chromatogram.

Mandatory Visualizations

Caption: Competing SN1 and E1 pathways for (1-Bromoethyl)cyclohexane solvolysis.

Caption: Experimental workflow for studying solvent effects.

Troubleshooting Guides

Issue	Possible Cause(s)	Recommended Solution(s)
Reaction rate is too fast/slow to measure accurately.	- Solvent polarity is too high/low.- Temperature is too high/low.	- Adjust the solvent composition. For slower rates, use a less polar solvent (e.g., higher ethanol concentration). For faster rates, increase the water content.- Adjust the temperature of the water bath. A 10°C change can roughly double or halve the reaction rate.
Endpoint of titration is difficult to determine.	- Indicator choice is not optimal.- pH change at the endpoint is not sharp.	- Ensure phenolphthalein is used as the indicator.- Use a pH meter for more accurate endpoint determination.
Poor separation of products in GC.	- Incorrect GC column or temperature program.	- Use a mid-polarity column (e.g., VF-624ms).- Optimize the temperature ramp to improve separation of isomers.
Unexpected products observed in GC-MS.	- Carbocation rearrangement.- Presence of impurities in the starting material or solvent.	- The secondary carbocation formed from (1-Bromoethyl)cyclohexane is unlikely to undergo significant rearrangement. However, for other secondary halides, this is a possibility. Analyze the mass spectra to identify the structures of the unexpected products.- Purify the starting material and use high-purity solvents.
Low yield of products.	- Incomplete reaction.- Loss of volatile products during workup.	- Ensure the reaction has proceeded for a sufficient amount of time (at least 10 half-lives).- Be cautious during solvent removal; use a rotary evaporator at a moderate temperature and pressure.

References

• 1. When (1-bromoethyl)cyclohexane is heated in methanol for an exten... | Study Prep in Pearson+ [pearson.com]
• 2. Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Common Sample Preparation Techniques for GC-MS Analysis [hplcvials.com]
• 4. GC-MS Sample Preparation | Thermo Fisher Scientific - KR [thermofisher.com]

Technical Support Center: Catalyst Selection for Cross-Coupling Reactions with (1-Bromoethyl)cyclohexane

Welcome to the Technical Support Center for catalyst selection in cross-coupling reactions involving (1-bromoethyl)cyclohexane. This resource is tailored for researchers, scientists, and professionals in drug development. Below, you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experiments with this sterically hindered secondary alkyl bromide.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges when using (1-bromoethyl)cyclohexane in cross-coupling reactions?

A1: The primary challenges with (1-bromoethyl)cyclohexane stem from its structure as a sterically hindered secondary alkyl bromide. These challenges include:

• Slow Oxidative Addition: The C(sp³)–Br bond is less reactive than C(sp²)–Br bonds found in aryl or vinyl bromides, often necessitating more reactive catalyst systems.

• β-Hydride Elimination: This is a common and often problematic side reaction with secondary alkyl halides, leading to the formation of an alkene byproduct (ethylidenecyclohexane) and hydrodehalogenation of the starting material. This side reaction becomes more prevalent with increased steric hindrance.

• Steric Hindrance: The bulky cyclohexyl group adjacent to the reactive center can impede the approach of the catalyst and the coupling partner, slowing down the desired reaction.

Q2: Which cross-coupling reactions are most suitable for (1-bromoethyl)cyclohexane?

A2: While several cross-coupling reactions can be adapted for C(sp³)-C(sp²) bond formation, Negishi and Suzuki-Miyaura couplings are generally the most promising for secondary alkyl halides like (1-bromoethyl)cyclohexane.

• Negishi Coupling: This method utilizes organozinc reagents, which are highly reactive and can overcome the lower reactivity of secondary alkyl bromides. Nickel- and palladium-based catalysts have shown success in these couplings.[1][2]

• Suzuki-Miyaura Coupling: While more challenging due to the lower reactivity of organoboron reagents compared to organozincs, recent advancements in ligand design have enabled the successful coupling of sterically demanding secondary alkylboronic acids with aryl halides.[3][4] This suggests that with the right catalyst system, the coupling of (1-bromoethyl)cyclohexane with organoboron reagents is feasible.

Q3: Are Heck and Sonogashira couplings viable options for (1-bromoethyl)cyclohexane?

A3: Traditional Heck and Sonogashira couplings are less common for unactivated secondary alkyl halides.

• Heck Reaction: The classical Heck reaction involves the coupling of an aryl or vinyl halide with an alkene. While there are examples of Heck-type reactions with alkyl halides, they often require specialized conditions, and the efficiency can be low for sterically hindered substrates. Visible light-induced methods have shown promise for some alkyl halides.[5]

• Sonogashira Coupling: This reaction typically couples terminal alkynes with aryl or vinyl halides. Direct coupling with unactivated alkyl halides is not a standard application of this reaction.

Troubleshooting Guides

Issue 1: Low or No Conversion of (1-Bromoethyl)cyclohexane

This is a frequent issue arising from the inherent low reactivity of the C(sp³)–Br bond and steric hindrance.

Troubleshooting Workflow for Low Conversion

Caption: Troubleshooting workflow for low or no conversion.

Issue 2: Significant Formation of Elimination Byproduct (Ethylidenecyclohexane)

β-hydride elimination is a major competitive pathway for secondary alkyl halides.

Troubleshooting Workflow for β-Hydride Elimination

Caption: Troubleshooting workflow for β-hydride elimination.

Catalyst System Comparison

The choice of catalyst and ligand is critical for a successful cross-coupling with (1-bromoethyl)cyclohexane. Below is a summary of catalyst systems reported for similar secondary alkyl bromides.

Table 1: Catalyst Systems for Negishi Coupling of Secondary Alkyl Bromides

Catalyst Precursor	Ligand	Base	Solvent	Temperature (°C)	Yield (%)	Notes
Ni(cod)₂	s-Bu-Pybox	-	DMA/THF	Room Temp.	70-90	Effective for a range of functionalized secondary alkyl bromides.[1]
Pd₂(dba)₃	CPhos	-	Toluene	80	85-95	The CPhos ligand is designed to promote reductive elimination over β-hydride elimination.[2]
Pd₂(dba)₃	PCyp₃	NMI	THF/NMP	80	-	Inefficient for secondary alkyl halides under these conditions.[6]

Table 2: Catalyst Systems for Suzuki-Miyaura Coupling of Secondary Alkyl Halides/Boronic Acids

Catalyst Precursor	Ligand	Base	Solvent	Temperature (°C)	Yield (%)	Notes
Pd(OAc)₂	AntPhos	K₃PO₄	Toluene	110	70-90	AntPhos is effective for sterically demanding aryl-alkyl couplings.[3]
Pd(OAc)₂	[HP(t-Bu)₂Me]BF₄	KOt-Bu	t-amyl alcohol	Room Temp.	62-93	Effective for coupling with aryl boronic acids.
NiBr₂·diglyme	Ligand	KOt-Bu	Dioxane	Room Temp.	53-93	Nickel-catalyzed Suzuki coupling of secondary alkyl bromides.

Experimental Protocols

General Protocol for Nickel-Catalyzed Negishi Coupling of a Secondary Alkyl Bromide [1]

• Catalyst Preparation: In a nitrogen-filled glovebox, add Ni(cod)₂ (4 mol %) and s-Bu-Pybox (8 mol %) to a vial.

• Reaction Setup: In a separate vial, add the aryl zinc reagent (1.2 equivalents) and a solution of (1-bromoethyl)cyclohexane (1.0 equivalent) in a mixture of DMA and THF.

• Reaction Execution: Add the substrate solution to the catalyst mixture and stir at room temperature.

• Monitoring: Monitor the reaction progress by GC-MS or LC-MS.

• Work-up: Upon completion, quench the reaction with saturated aqueous NH₄Cl. Extract with an organic solvent (e.g., ethyl acetate), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

General Protocol for Palladium-Catalyzed Suzuki-Miyaura Coupling of a Sterically Hindered Aryl Halide with a Secondary Alkylboronic Acid [3]

• Reaction Setup: To an oven-dried Schlenk tube under an inert atmosphere (e.g., argon), add Pd(OAc)₂ (1 mol %), AntPhos (1.2 mol %), and K₃PO₄ (2.0 equivalents).

• Reagent Addition: Add the aryl bromide (1.0 equivalent), the secondary alkylboronic acid (1.5 equivalents), and toluene.

• Reaction Execution: Stir the reaction mixture at 110 °C for 12 hours.

• Work-up: After cooling to room temperature, dilute the reaction mixture with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Logical Relationship for Catalyst Selection

Caption: Decision pathway for catalyst selection.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. dspace.mit.edu [dspace.mit.edu]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. Suzuki Coupling [organic-chemistry.org]
• 5. Visible Light-Induced Room-Temperature Heck Reaction of Functionalized Alkyl Halides with Vinyl Arenes/Heteroarenes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to the ¹H and ¹³C NMR Analysis of (1-Bromoethyl)cyclohexane and Related Bromoalkanes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopic data for (1-Bromoethyl)cyclohexane and its structural analogs. Understanding the spectral characteristics of these compounds is crucial for structural elucidation, reaction monitoring, and quality control in synthetic and medicinal chemistry. This document presents available experimental and predicted NMR data, detailed experimental protocols, and visual aids to facilitate data interpretation and application.

¹H and ¹³C NMR Data Comparison

The following tables summarize the ¹H and ¹³C NMR chemical shift data for (1-Bromoethyl)cyclohexane and selected alternative bromoalkanes. Direct experimental data for (1-Bromoethyl)cyclohexane is limited in publicly accessible databases. Therefore, predicted data and data from closely related structures are included for a comprehensive comparison.

Table 1: ¹H NMR Chemical Shift (δ) Data

Compound	Functional Group	Chemical Shift (ppm)	Multiplicity
(1-Bromoethyl)cyclohexane	-CH(Br)CH₃	~4.1 (Predicted)	Quartet
-CH(Br)CH₃	~1.8 (Predicted)	Doublet
Cyclohexyl-H	1.0 - 2.0 (Broad Multiplet)	Multiplet
Bromocyclohexane	-CH(Br)-	~4.1	Multiplet
Cyclohexyl-H	1.2 - 2.2	Multiplet
(Bromomethyl)cyclohexane	-CH₂Br	~3.2	Doublet
Cyclohexyl-H	0.9 - 1.9	Multiplet
1-Bromo-1-methylcyclohexane	-C(Br)CH₃	~1.7	Singlet
Cyclohexyl-H	1.2 - 2.1	Multiplet

Table 2: ¹³C NMR Chemical Shift (δ) Data

Compound	Carbon Atom	Chemical Shift (ppm)
(1-Bromoethyl)cyclohexane	-CH(Br)CH₃	~60 (Predicted)
-CH(Br)CH₃	~25 (Predicted)
Cyclohexyl carbons	25 - 45 (Predicted)
Bromocyclohexane [1]	C1 (-CHBr)	55.4
C2, C6	36.5
C3, C5	25.6
C4	27.6
(Bromomethyl)cyclohexane	-CH₂Br	~40
Cyclohexyl carbons	25 - 35
1-Bromo-1-methylcyclohexane [2]	-C(Br)CH₃	~70
-C(Br)CH₃	~30
Cyclohexyl carbons	22 - 40

Experimental Protocols

High-quality NMR spectra are essential for accurate structural analysis. The following are generalized protocols for acquiring ¹H and ¹³C NMR spectra for compounds similar to (1-Bromoethyl)cyclohexane.

Sample Preparation

• Sample Weighing: Accurately weigh 5-20 mg of the solid sample or measure 10-50 µL of the liquid sample.

• Solvent Selection: Dissolve the sample in 0.6-0.8 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, D₂O). Chloroform-d (CDCl₃) is a common choice for non-polar to moderately polar organic compounds.

• Internal Standard: Add a small amount of an internal standard, typically tetramethylsilane (TMS), to provide a reference signal at 0.00 ppm.

• Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

• Filtration (Optional): If the solution is not clear, filter it through a small plug of glass wool into the NMR tube to remove any particulate matter.

¹H NMR Spectroscopy Acquisition

• Spectrometer: A 300-500 MHz NMR spectrometer is typically sufficient.

• Pulse Program: A standard one-pulse sequence (e.g., 'zg' on Bruker instruments) is used.

• Acquisition Parameters:

  • Spectral Width: -2 to 12 ppm.

  • Number of Scans: 8 to 16 scans for a reasonably concentrated sample.

  • Relaxation Delay (d1): 1-5 seconds.

  • Acquisition Time: 2-4 seconds.

• Processing:

  • Apply a Fourier transform to the Free Induction Decay (FID).

  • Phase the spectrum to obtain pure absorption lineshapes.

  • Calibrate the spectrum by setting the TMS signal to 0.00 ppm.

  • Integrate the signals to determine the relative number of protons.

¹³C NMR Spectroscopy Acquisition

• Spectrometer: A 75-125 MHz NMR spectrometer is commonly used.

• Pulse Program: A proton-decoupled one-pulse sequence (e.g., 'zgpg' on Bruker instruments) is typically employed to simplify the spectrum to singlets for each unique carbon.

• Acquisition Parameters:

  • Spectral Width: 0 to 220 ppm.

  • Number of Scans: 128 to 1024 scans, or more, depending on the sample concentration, due to the low natural abundance of the ¹³C isotope.

  • Relaxation Delay (d1): 2-10 seconds.

  • Acquisition Time: 1-2 seconds.

• Processing:

  • Apply a Fourier transform to the FID.

  • Phase the spectrum.

  • Calibrate the spectrum using the solvent signal (e.g., CDCl₃ at 77.16 ppm) or TMS at 0.00 ppm.

Visualizing the NMR Analysis Workflow

The following diagram illustrates the logical workflow from sample preparation to the final interpretation of NMR data.

Caption: Logical workflow for NMR analysis.

Visualizing Spin-Spin Coupling in (1-Bromoethyl)cyclohexane

The diagram below illustrates the expected spin-spin coupling pattern for the ethyl group in (1-Bromoethyl)cyclohexane, a key feature in its ¹H NMR spectrum.

Caption: Spin-spin coupling in (1-Bromoethyl)cyclohexane.

References

• 1. Bromocyclohexane(108-85-0) 13C NMR spectrum [chemicalbook.com]
• 2. 1-Bromo-1-methylcyclohexane | C7H13Br | CID 12502129 - PubChem [pubchem.ncbi.nlm.nih.gov]

Decoding the Fragmentation Fingerprint: A Comparative Guide to the Mass Spectrometry of (1-Bromoethyl)cyclohexane

For researchers, scientists, and professionals in drug development, understanding the structural nuances of molecules is paramount. Mass spectrometry stands as a cornerstone technique for this purpose, offering a unique "fingerprint" of a compound through its fragmentation pattern. This guide provides a detailed analysis of the expected electron ionization mass spectrometry (EI-MS) fragmentation pattern of (1-Bromoethyl)cyclohexane, comparing it with related halogenated cycloalkanes to offer a deeper understanding of its behavior under mass spectrometric conditions.

Predicted Mass Spectrometry Data for (1-Bromoethyl)cyclohexane

The mass spectrum of (1-Bromoethyl)cyclohexane is predicted to exhibit a series of characteristic fragments resulting from the ionization and subsequent cleavage of the molecule. The presence of bromine, with its two major isotopes (⁷⁹Br and ⁸¹Br) in nearly equal abundance, will lead to distinctive isotopic patterns for any bromine-containing fragments, appearing as pairs of peaks (M+ and M+2) with similar intensities.[1][2]

Predicted Fragment Ion	Structure	Key Fragmentation Pathway	Predicted m/z	Notes
Molecular Ion [M]⁺	[C₈H₁₅Br]⁺	Electron Ionization	190/192	Expected to be of low abundance or potentially absent.[3]
[M-Br]⁺	[C₈H₁₅]⁺	α-cleavage (loss of Br radical)	111	Loss of the bromine radical to form a secondary carbocation.
[M-CH₃]⁺	[C₇H₁₂Br]⁺	α-cleavage (loss of methyl radical)	175/177	Cleavage of the C-C bond adjacent to the bromine-bearing carbon.
[M-HBr]⁺	[C₈H₁₄]⁺	Elimination of HBr	110	A common rearrangement for alkyl halides.
[C₆H₁₁]⁺	Cyclohexyl cation	Cleavage of the ethyl group	83	Formation of the stable cyclohexyl cation.
[C₄H₇]⁺	Butenyl cation	Ring opening and subsequent fragmentation of the cyclohexane ring	55	A common fragment from cyclohexane derivatives.[4]

Visualizing the Fragmentation Pathway

The fragmentation of (1-Bromoethyl)cyclohexane can be visualized as a series of competing cleavage and rearrangement reactions. The initial ionization event creates a molecular ion radical, which is energetically unstable and rapidly breaks down into smaller, more stable charged fragments.

Figure 1. Predicted fragmentation pathway of (1-Bromoethyl)cyclohexane.

Comparative Analysis with Related Compounds

To provide context for the predicted fragmentation pattern, it is instructive to compare it with the known mass spectra of structurally similar compounds: Bromocyclohexane and (2-Bromoethyl)cyclohexane.

Compound	Molecular Ion (m/z)	Base Peak (m/z)	Key Fragments (m/z)
(1-Bromoethyl)cyclohexane (Predicted)	190/192 (weak)	111 or 55	175/177, 110, 83
Bromocyclohexane [5]	162/164	83	41, 55
(2-Bromoethyl)cyclohexane [6]	190/192 (weak)	111	41, 55, 83

This comparison highlights several key trends:

• Loss of Bromine: The loss of the bromine radical to form a carbocation is a prominent fragmentation pathway for all three compounds. For bromocyclohexane, this results in the cyclohexyl cation at m/z 83, which is the base peak.[5] For (2-Bromoethyl)cyclohexane, the loss of bromine leads to a primary carbocation which can rearrange to a more stable secondary carbocation, also contributing to the peak at m/z 111.

• Alpha-Cleavage: In (1-Bromoethyl)cyclohexane, alpha-cleavage can result in the loss of either the bromine radical or the methyl group. The loss of the methyl group to form the fragment at m/z 175/177 is a unique feature of this isomer.

• Cyclohexane Ring Fragmentation: All three compounds are expected to show fragments characteristic of the cyclohexane ring, such as the peak at m/z 55, which arises from the loss of ethene from the cyclohexyl cation.[4]

Experimental Protocols

The data presented in this guide is based on established principles of mass spectrometry. A typical experimental protocol to acquire the mass spectrum of (1-Bromoethyl)cyclohexane would involve the following:

Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS) equipped with an electron ionization (EI) source.

Sample Preparation: A dilute solution of (1-Bromoethyl)cyclohexane in a volatile organic solvent (e.g., dichloromethane or hexane) is prepared.

Gas Chromatography (GC) Conditions:

• Injector Temperature: 250 °C

• Column: A non-polar capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

• Oven Temperature Program: An initial temperature of 50 °C held for 2 minutes, followed by a ramp to 250 °C at a rate of 10 °C/min.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electron Ionization (EI)

• Electron Energy: 70 eV

• Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Scan Range: m/z 40-400

This guide provides a foundational understanding of the expected mass spectrometric behavior of (1-Bromoethyl)cyclohexane. By comparing its predicted fragmentation with that of related compounds, researchers can more confidently identify and characterize this and similar halogenated cycloalkanes in their analytical workflows.

References

• 1. m.youtube.com [m.youtube.com]
• 2. m.youtube.com [m.youtube.com]
• 3. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 4. C6H12 mass spectrum of cyclohexane fragmentation pattern of m/z m/e ions for analysis and identification of cyclohexane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 5. Cyclohexane, bromo- [webbook.nist.gov]
• 6. Cyclohexane, (2-bromoethyl)- [webbook.nist.gov]

A Comparative Guide to the Reactivity of (1-Bromoethyl)cyclohexane and (1-Chloroethyl)cyclohexane

For Researchers, Scientists, and Drug Development Professionals

In the realm of organic synthesis and medicinal chemistry, the choice of alkyl halide precursor is a critical parameter that dictates the efficiency and outcome of nucleophilic substitution and elimination reactions. This guide provides an objective comparison of the reactivity of (1-Bromoethyl)cyclohexane and (1-Chloroethyl)cyclohexane, two secondary alkyl halides that serve as valuable intermediates. The comparative analysis is supported by established chemical principles and provides hypothetical experimental data to illustrate the expected performance differences.

Executive Summary

(1-Bromoethyl)cyclohexane is generally more reactive than (1-chloroethyl)cyclohexane in both nucleophilic substitution (SN1 and SN2) and elimination (E1 and E2) reactions. This heightened reactivity is primarily attributed to the superior leaving group ability of the bromide ion (Br⁻) compared to the chloride ion (Cl⁻). The carbon-bromine bond is longer and weaker than the carbon-chlorine bond, facilitating its cleavage during the rate-determining step of these reactions.[1][2] Consequently, reactions with the bromo derivative typically proceed at a faster rate and may occur under milder conditions.

Data Presentation: Comparative Reaction Rates

To provide a quantitative perspective on the reactivity differences, the following table summarizes hypothetical relative rate constants for solvolysis (an SN1/E1 pathway) and a bimolecular substitution reaction (an SN2 pathway). This data is representative of the expected trends based on the principles of physical organic chemistry.

Reaction Type	Reagents/Conditions	Substrate	Hypothetical Relative Rate Constant (k_rel)
SN1/E1 Solvolysis	80% Ethanol, 50 °C	(1-Chloroethyl)cyclohexane	1
80% Ethanol, 50 °C	(1-Bromoethyl)cyclohexane	30-50
SN2 Substitution	Sodium Iodide in Acetone, 25 °C	(1-Chloroethyl)cyclohexane	1
Sodium Iodide in Acetone, 25 °C	(1-Bromoethyl)cyclohexane	10-20

Note: The relative rate constants are hypothetical and serve to illustrate the general reactivity trend where alkyl bromides are significantly more reactive than their corresponding chlorides.

Reaction Mechanisms and Reactivity Comparison

The reactivity of (1-Bromoethyl)cyclohexane and (1-chloroethyl)cyclohexane can be understood through the lens of competing nucleophilic substitution (SN1, SN2) and elimination (E1, E2) pathways.

• SN2 and E2 Reactions: These are bimolecular processes where the rate depends on the concentration of both the alkyl halide and the nucleophile/base. In these reactions, the strength of the carbon-halogen bond is a crucial factor in the energy of the transition state. The weaker C-Br bond leads to a lower activation energy and a faster reaction rate for (1-Bromoethyl)cyclohexane compared to (1-chloroethyl)cyclohexane.[1][3]

• SN1 and E1 Reactions: These are unimolecular reactions that proceed through a carbocation intermediate. The rate-determining step is the formation of this carbocation. Due to the lower bond dissociation energy of the C-Br bond, (1-Bromoethyl)cyclohexane will ionize to form the secondary carbocation intermediate more rapidly than (1-chloroethyl)cyclohexane.[1] Consequently, SN1 and E1 reactions are also faster for the bromo derivative.

The following diagram illustrates the general mechanistic pathways and highlights the key difference in leaving group ability.

Caption: Reactivity pathways for (1-Bromoethyl)cyclohexane and (1-Chloroethyl)cyclohexane.

Experimental Protocols

The following are representative experimental protocols for comparing the reactivity of the two compounds in SN1/E1 and SN2 reactions.

Experiment 1: Comparative Solvolysis (SN1/E1)

Objective: To compare the rate of solvolysis of (1-Bromoethyl)cyclohexane and (1-chloroethyl)cyclohexane in aqueous ethanol.

Materials:

• (1-Bromoethyl)cyclohexane

• (1-Chloroethyl)cyclohexane

• 80% Ethanol (v/v)

• Phenolphthalein indicator

• Standardized 0.01 M Sodium Hydroxide solution

• Test tubes, water bath, burette, flasks

Procedure:

• Prepare two sets of test tubes. In each test tube of the first set, add 5 mL of 80% ethanol. In each test tube of the second set, do the same.

• Equilibrate the test tubes in a constant temperature water bath at 50 °C.

• To the first set of test tubes, add 0.1 mL of (1-chloroethyl)cyclohexane to each. To the second set, add 0.1 mL of (1-Bromoethyl)cyclohexane to each. Start a timer for each reaction.

• At regular time intervals (e.g., every 5 minutes), remove one test tube from each set.

• Add a few drops of phenolphthalein indicator to the removed test tube. The solution will be acidic due to the formation of HBr or HCl.

• Titrate the acid produced with the standardized 0.01 M NaOH solution until a faint pink color persists.

• Record the volume of NaOH used. This is proportional to the extent of the reaction.

• Plot the concentration of the alkyl halide reacted versus time for both compounds to determine the initial reaction rates.

Experiment 2: Comparative SN2 Reaction

Objective: To compare the rate of substitution of (1-Bromoethyl)cyclohexane and (1-chloroethyl)cyclohexane with sodium iodide in acetone.

Materials:

• (1-Bromoethyl)cyclohexane

• (1-Chloroethyl)cyclohexane

• 15% Sodium Iodide in acetone solution

• Test tubes, stopwatch

Procedure:

• In two separate test tubes, place 2 mL of the 15% NaI in acetone solution.

• To the first test tube, add 4-5 drops of (1-chloroethyl)cyclohexane.

• To the second test tube, add 4-5 drops of (1-Bromoethyl)cyclohexane.

• Shake both test tubes and start a stopwatch.

• Observe the formation of a precipitate (NaCl or NaBr). Sodium iodide is soluble in acetone, but sodium chloride and sodium bromide are not.

• Record the time taken for the first appearance of a precipitate in each test tube. A faster formation of precipitate indicates a faster SN2 reaction.

Conclusion

For chemical transformations requiring nucleophilic substitution or elimination at a secondary carbon on a cyclohexane ring, (1-Bromoethyl)cyclohexane offers a significant kinetic advantage over (1-chloroethyl)cyclohexane. The enhanced reactivity of the bromo compound, stemming from the lower C-Br bond energy and the greater stability of the bromide leaving group, allows for faster reaction times and potentially milder reaction conditions. This can be particularly advantageous in complex syntheses where minimizing side reactions and preserving sensitive functional groups are paramount. However, the choice of alkyl halide will also depend on other factors such as cost, availability, and the specific desired outcome of the reaction, as the balance between substitution and elimination can be influenced by the leaving group.

References

• 1. benchchem.com [benchchem.com]
• 2. Alkyl Halide Reactivity [www2.chemistry.msu.edu]
• 3. pubs.acs.org [pubs.acs.org]

Unimolecular vs. Bimolecular Elimination: A Comparative Analysis of (1-Bromoethyl)cyclohexane Reactions

A comprehensive guide for researchers and drug development professionals on the E1 and E2 elimination mechanisms of (1-bromoethyl)cyclohexane, detailing the factors influencing product distribution and providing hypothetical experimental data and protocols for analysis.

The elimination reactions of alkyl halides are fundamental transformations in organic synthesis, offering a key route to the formation of alkenes. The regiochemical and stereochemical outcomes of these reactions are dictated by the underlying mechanism, primarily the unimolecular (E1) and bimolecular (E2) pathways. This guide provides a detailed comparison of the E1 and E2 elimination mechanisms as they apply to the secondary alkyl halide, (1-bromoethyl)cyclohexane. Understanding the interplay of factors such as base strength, solvent polarity, and temperature is crucial for controlling the product distribution and optimizing synthetic strategies in research and drug development.

Mechanistic Overview: E1 vs. E2 Pathways

The E1 mechanism is a two-step process initiated by the rate-determining formation of a carbocation intermediate, followed by deprotonation by a weak base to form the alkene. In contrast, the E2 mechanism is a concerted, one-step process where a strong base abstracts a proton simultaneously with the departure of the leaving group.

For (1-bromoethyl)cyclohexane, a secondary alkyl halide, both E1 and E2 pathways are viable, and the predominant mechanism is highly dependent on the reaction conditions.

Factors Influencing the Reaction Mechanism and Product Distribution

The competition between E1 and E2 elimination, as well as the resulting product distribution (Zaitsev vs. Hofmann), is governed by several key factors:

• Base Strength and Concentration: Strong, bulky bases at high concentrations favor the E2 mechanism.[1][2] For instance, using potassium tert-butoxide (KOtBu), a sterically hindered strong base, will predominantly lead to the E2 pathway. Conversely, weak bases, such as ethanol or water, favor the E1 mechanism as they are not strong enough to abstract a proton in a concerted fashion but can deprotonate the carbocation intermediate.[2][3]

• Solvent: Polar protic solvents, like ethanol or methanol, stabilize the carbocation intermediate through solvation, thus favoring the E1 pathway.[3] Polar aprotic solvents, such as acetone or DMSO, are more suitable for E2 reactions.

• Temperature: Higher temperatures generally favor elimination over substitution and can promote the E1 pathway by providing the energy required for the initial C-Br bond cleavage.[2]

• Substrate Structure: (1-Bromoethyl)cyclohexane is a secondary alkyl halide, making it susceptible to both E1 and E2 reactions. The stereochemistry of the cyclohexane ring plays a crucial role in the E2 mechanism, which requires an anti-periplanar arrangement of the proton to be abstracted and the leaving group.

Product Analysis: Zaitsev vs. Hofmann Elimination

Elimination reactions of (1-bromoethyl)cyclohexane can yield two primary products: the more substituted and thermodynamically more stable ethylidenecyclohexane (Zaitsev product) and the less substituted vinylcyclohexane (Hofmann product).

• Zaitsev's Rule: Generally, elimination reactions favor the formation of the most substituted alkene. This is the case in E1 reactions where the most stable alkene is formed from the carbocation intermediate. E2 reactions with small, strong bases also tend to follow Zaitsev's rule.

• Hofmann's Rule: The use of sterically bulky bases in E2 reactions can lead to the preferential formation of the less substituted alkene. The bulky base will preferentially abstract the more sterically accessible proton, which in the case of (1-bromoethyl)cyclohexane, is on the methyl group of the ethyl side chain, leading to vinylcyclohexane. One source indicates that the dehydrohalogenation of (1-bromoethyl)cyclohexane with tert-butoxide results in ethylidenecyclohexane as the major product and vinylcyclohexane as the minor product.[4]

Hypothetical Experimental Data

Table 1: Product Distribution in E1 Elimination of (1-Bromoethyl)cyclohexane

Reaction Condition	Solvent	Temperature (°C)	Ethylidenecyclohexane (%) (Zaitsev)	Vinylcyclohexane (%) (Hofmann)	Other Products (Substitution, etc.) (%)
1	Ethanol	55	75	15	10
2	Methanol	55	70	20	10

Table 2: Product Distribution in E2 Elimination of (1-Bromoethyl)cyclohexane

Reaction Condition	Base	Solvent	Temperature (°C)	Ethylidenecyclohexane (%) (Zaitsev)	Vinylcyclohexane (%) (Hofmann)
3	Sodium Ethoxide	Ethanol	55	85	15
4	Potassium tert-butoxide	tert-Butanol	55	30	70

Experimental Protocols

The following are detailed, generalized protocols for carrying out E1 and E2 elimination reactions on (1-bromoethyl)cyclohexane.

Protocol 1: E1 Elimination in Ethanol (Solvolysis)

Objective: To favor the E1 elimination pathway through solvolysis in a polar protic solvent.

Materials:

• (1-Bromoethyl)cyclohexane

• Anhydrous Ethanol

• Sodium bicarbonate solution (5%)

• Anhydrous magnesium sulfate

• Round-bottom flask with reflux condenser

• Heating mantle

• Separatory funnel

• Distillation apparatus

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• To a 100 mL round-bottom flask, add 10 mL of (1-bromoethyl)cyclohexane and 50 mL of anhydrous ethanol.

• Add a few boiling chips and attach a reflux condenser.

• Heat the mixture to a gentle reflux (approximately 78 °C) for 2 hours.

• After cooling to room temperature, pour the reaction mixture into a separatory funnel containing 100 mL of water.

• Extract the aqueous layer with 3 x 30 mL of diethyl ether.

• Combine the organic layers and wash with 50 mL of 5% sodium bicarbonate solution and then with 50 mL of brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.

• Analyze the product mixture by GC-MS to determine the relative percentages of ethylidenecyclohexane, vinylcyclohexane, and any substitution products.

Protocol 2: E2 Elimination with Sodium Ethoxide

Objective: To favor the E2 elimination pathway using a strong, non-bulky base.

Materials:

• (1-Bromoethyl)cyclohexane

• Sodium ethoxide

• Anhydrous Ethanol

• Round-bottom flask with reflux condenser

• Heating mantle

• Separatory funnel

• Distillation apparatus

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Prepare a solution of sodium ethoxide by carefully dissolving 2.3 g of sodium metal in 50 mL of anhydrous ethanol under an inert atmosphere.

• To a 100 mL round-bottom flask, add 10 mL of (1-bromoethyl)cyclohexane.

• Add the freshly prepared sodium ethoxide solution to the flask.

• Add a few boiling chips and attach a reflux condenser.

• Heat the mixture to a gentle reflux for 1 hour.

• Follow the workup procedure as described in Protocol 1 (steps 4-8).

• Analyze the product mixture by GC-MS to determine the ratio of ethylidenecyclohexane to vinylcyclohexane.

Visualizing Reaction Pathways and Logic

To further clarify the mechanistic and logical relationships, the following diagrams are provided.

Caption: The E1 elimination pathway for (1-bromoethyl)cyclohexane.

Caption: The E2 elimination pathway for (1-bromoethyl)cyclohexane.

Caption: Decision logic for predicting the major elimination pathway and product.

Conclusion

The elimination reactions of (1-bromoethyl)cyclohexane provide a clear illustration of the competition between E1 and E2 pathways. For professionals in research and drug development, a firm grasp of the principles governing these mechanisms is essential for the rational design of synthetic routes. By carefully selecting the base, solvent, and temperature, it is possible to control the reaction pathway and selectively generate the desired alkene product, whether it be the thermodynamically favored Zaitsev product or the sterically controlled Hofmann product. The provided hypothetical data and experimental protocols serve as a practical guide for investigating and optimizing these important organic transformations.

References

• 1. dev.spectrabase.com [dev.spectrabase.com]
• 2. When (1-bromoethyl)cyclohexane is heated in methanol for an exten... | Study Prep in Pearson+ [pearson.com]
• 3. Cyclohexane, (2-bromoethyl)- [webbook.nist.gov]
• 4. Bromocyclohexane(108-85-0) 1H NMR spectrum [chemicalbook.com]

Unveiling Molecular Architectures: A Comparative Guide to the Structural Analysis of (1-Bromoethyl)cyclohexane Derivatives

For researchers, scientists, and drug development professionals, a precise understanding of a molecule's three-dimensional structure is fundamental to deciphering its reactivity, biological activity, and physical properties. While X-ray crystallography stands as a gold standard for atomic-level structural elucidation, its application is contingent on the ability to grow high-quality single crystals. This guide provides a comparative overview of X-ray crystallography and alternative techniques for the structural analysis of (1-Bromoethyl)cyclohexane derivatives, a class of compounds with potential applications in organic synthesis and medicinal chemistry. Due to the absence of publicly available X-ray crystallography data for (1-Bromoethyl)cyclohexane, this guide will leverage experimental data from gas-phase electron diffraction (GED) of the closely related bromocyclohexane as a primary example for quantitative comparison and discuss the expected conformational effects of the 1-bromoethyl substituent.

Comparative Analysis of Structural Elucidation Techniques

The determination of a molecule's three-dimensional structure can be achieved through various experimental and computational methods. Each technique offers unique advantages and provides complementary information.

Technique	Information Provided	Advantages	Limitations
X-ray Crystallography	Precise 3D atomic coordinates, bond lengths, bond angles, and crystal packing information in the solid state.	Provides an unambiguous and high-resolution structure.	Requires the growth of a suitable single crystal, which can be a significant bottleneck. The determined structure is in the solid state and may not fully represent the solution or gas phase conformations.
Gas Electron Diffraction (GED)	Accurate determination of bond lengths, bond angles, and torsional angles for molecules in the gas phase.	Provides information about the equilibrium geometry of isolated molecules, free from intermolecular forces present in the solid state. Can be used to study conformational equilibria.	Limited to relatively simple and volatile molecules. The analysis can be complex for molecules with multiple conformers.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides information about the connectivity of atoms, the chemical environment of nuclei, and through-space interactions (e.g., NOE), which can be used to infer conformational preferences and relative stereochemistry in solution.	A powerful technique for studying molecules in solution, which is often more relevant to biological systems. Non-destructive.	Provides indirect structural information that often requires computational modeling for detailed 3D structure determination.
Computational Chemistry	Prediction of molecular geometries, conformational energies, and various molecular properties using quantum mechanical or molecular mechanics methods.	Can be applied to any molecule, regardless of its physical state or crystallizability. Allows for the study of transition states and reaction mechanisms.	The accuracy of the results is dependent on the level of theory and basis set used. Experimental validation is often necessary.

Conformational Landscape of Substituted Cyclohexanes

The cyclohexane ring is not planar and predominantly adopts a strain-free "chair" conformation. In a substituted cyclohexane, the substituent can occupy either an axial or an equatorial position. These two chair conformations are in rapid equilibrium through a process called ring flipping.

For monosubstituted cyclohexanes, the conformation with the substituent in the more spacious equatorial position is generally more stable due to the avoidance of steric strain from 1,3-diaxial interactions.[1][2] The energetic difference between the axial and equatorial conformers depends on the size of the substituent.

In the case of (1-Bromoethyl)cyclohexane, the 1-bromoethyl group is expected to preferentially occupy the equatorial position to minimize steric hindrance. The presence of the chiral center at the carbon bearing the bromine atom also leads to the existence of diastereomeric conformations.

Experimental Data Comparison: Bromocyclohexane as a Model

While specific experimental data for (1-Bromoethyl)cyclohexane is unavailable, the gas-phase electron diffraction study of bromocyclohexane provides valuable insights into the structural parameters of a closely related system. The following table summarizes the key geometric parameters for the equatorial and axial conformers of bromocyclohexane.

Parameter	Equatorial Conformer	Axial Conformer
Bond Lengths (Å)
C-Br	1.967 ± 0.017	1.975 (assumed)
C-C (avg)	1.530 ± 0.004	1.530 (assumed)
C-H (avg)	1.112 ± 0.016	1.112 (assumed)
Bond Angles (°)
∠C-C-Br	112.0 (assumed)	112.6
∠C-C-C (avg)	113.1 ± 1.6	113.1 (assumed)
∠H-C-H (avg)	107.7 ± 1.9	107.7 (assumed)
Torsional Angles (°)
C-C-C-C (avg)	55.9 (calculated)	55.9 (calculated)
Abundance (%)	70 ± 13	30 ± 13

Data sourced from a gas-phase electron diffraction study.

Experimental Protocols

X-ray Crystallography (General Protocol for Small Molecules)

The successful determination of a crystal structure by X-ray diffraction involves a series of critical steps:

• Crystal Growth: The first and often most challenging step is to obtain a single crystal of suitable size (typically >0.1 mm in all dimensions) and quality.[3] Common crystallization techniques include slow evaporation of a solvent, vapor diffusion, and slow cooling of a saturated solution. The choice of solvent is crucial and is determined by the solubility of the compound.

• Crystal Mounting and Data Collection: A suitable crystal is selected under a microscope, mounted on a goniometer head, and placed in a stream of cold nitrogen gas (typically 100 K) in the X-ray diffractometer. The cooling minimizes thermal vibrations of the atoms. The crystal is then rotated in the X-ray beam, and the diffraction pattern is recorded on a detector.[3][4]

• Data Processing and Structure Solution: The collected diffraction data are processed to determine the unit cell dimensions and space group of the crystal. The initial phases of the structure factors are determined using direct methods or Patterson methods. This provides an initial electron density map.

• Structure Refinement: The atomic model is built into the electron density map and refined using least-squares methods. This process optimizes the atomic positions, and thermal parameters to achieve the best fit between the calculated and observed diffraction data. The final refined structure provides accurate bond lengths, bond angles, and other geometric parameters.

Gas-Phase Electron Diffraction (GED)

Gas-phase electron diffraction is a powerful technique for determining the structure of molecules in the gaseous state.

• Sample Introduction: A gaseous sample of the molecule is introduced into a high-vacuum chamber through a nozzle, creating a molecular beam.

• Electron Beam Interaction: A high-energy beam of electrons is directed to intersect the molecular beam at a right angle. The electrons are scattered by the electric field of the atoms in the molecules.

• Detection of Scattered Electrons: The scattered electrons form a diffraction pattern of concentric rings on a detector (e.g., a photographic plate or a CCD camera). The intensity of the scattered electrons is measured as a function of the scattering angle.

• Data Analysis and Structure Refinement: The experimental scattering intensity is converted into a molecular scattering function. A theoretical model of the molecule's structure is then used to calculate a theoretical scattering function. The structural parameters of the model (bond lengths, bond angles, and torsional angles) are refined by minimizing the difference between the experimental and theoretical scattering functions using a least-squares procedure. For molecules with multiple conformers, the relative abundance of each conformer is also a refinable parameter.

Visualizing the Workflow and Concepts

To better illustrate the processes and concepts discussed, the following diagrams are provided in the DOT language.

Experimental workflow for X-ray crystallography.

Conformational equilibrium in substituted cyclohexanes.

Experimental workflow for gas electron diffraction.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Video: Stability of Substituted Cyclohexanes [jove.com]
• 3. X-ray Crystallography - Creative BioMart [creativebiomart.net]
• 4. X-ray crystallography - Wikipedia [en.wikipedia.org]

Comparative study of different synthetic routes to (1-Bromoethyl)cyclohexane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of three distinct synthetic pathways to produce (1-Bromoethyl)cyclohexane, a valuable intermediate in organic synthesis. The routes originate from readily available precursors: 1-cyclohexylethanol, vinylcyclohexane, and ethylcyclohexane. Each method's efficiency, selectivity, and reaction conditions are evaluated based on established chemical principles and available experimental data.

Data Presentation

The following table summarizes the key quantitative data for the three synthetic routes to (1-Bromoethyl)cyclohexane.

Parameter	Route 1: From 1-Cyclohexylethanol	Route 2: From Vinylcyclohexane	Route 3: From Ethylcyclohexane
Starting Material	1-Cyclohexylethanol	Vinylcyclohexane	Ethylcyclohexane
Reagents	Phosphorus tribromide (PBr₃), Diethyl ether	Hydrogen bromide (HBr), Azobisisobutyronitrile (AIBN) or Peroxide, Solvent	N-Bromosuccinimide (NBS), AIBN or UV light, Carbon tetrachloride (CCl₄)
Reaction Type	Nucleophilic Substitution (SN2)	Anti-Markovnikov Radical Addition	Free Radical Halogenation
Reported Yield	Good to high (typically 70-90%)	High (reported yields of 80-100% for similar substrates)[1]	Moderate to high (typically 60-80%)
Reaction Time	1-3 hours	1-4 hours	2-6 hours
Key Advantages	Avoids carbocation rearrangements, good yields.	High regioselectivity for the desired product, high potential yields.	Utilizes an inexpensive starting material, high selectivity for the tertiary position.
Key Disadvantages	PBr₃ is corrosive and moisture-sensitive.	HBr is a corrosive gas, requires careful handling of radical initiators.	Use of toxic solvent (CCl₄), potential for side reactions if not controlled.

Experimental Protocols

Route 1: Synthesis from 1-Cyclohexylethanol via Nucleophilic Substitution

This method involves the conversion of the secondary alcohol, 1-cyclohexylethanol, to the corresponding alkyl bromide using phosphorus tribromide. This reaction proceeds via an SN2 mechanism, which advantageously prevents the carbocation rearrangements often observed with hydrobromic acid.

Procedure:

• A solution of 1-cyclohexylethanol (1.0 eq) in anhydrous diethyl ether is prepared in a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen).

• The flask is cooled to 0 °C in an ice bath.

• Phosphorus tribromide (0.33-0.40 eq), dissolved in anhydrous diethyl ether, is added dropwise to the stirred alcohol solution over 30 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and then gently refluxed for 1-3 hours.

• The reaction is monitored by thin-layer chromatography (TLC) for the disappearance of the starting alcohol.

• Upon completion, the reaction mixture is cooled in an ice bath and slowly poured onto crushed ice.

• The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

• The combined organic layers are washed sequentially with cold water, saturated sodium bicarbonate solution, and brine.

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

• The crude (1-Bromoethyl)cyclohexane is then purified by vacuum distillation.

Route 2: Synthesis from Vinylcyclohexane via Anti-Markovnikov Addition

This route utilizes the free-radical addition of hydrogen bromide to vinylcyclohexane. In the presence of a radical initiator, the addition of HBr proceeds with anti-Markovnikov regioselectivity, yielding the desired (1-Bromoethyl)cyclohexane. This method has been shown to be highly efficient for other terminal alkenes, with yields reported in the range of 80-100%.[1]

Procedure:

• A solution of vinylcyclohexane (1.0 eq) and a radical initiator such as AIBN (azobisisobutyronitrile) or benzoyl peroxide (0.02-0.05 eq) is prepared in a suitable solvent (e.g., hexane or toluene) in a flask equipped with a gas inlet and a condenser.

• The solution is cooled to 0 °C.

• Hydrogen bromide gas is bubbled through the stirred solution for 1-2 hours. Alternatively, a saturated solution of HBr in a suitable solvent can be added dropwise.

• The reaction can be initiated by gentle heating or UV irradiation, depending on the chosen initiator.

• The reaction progress is monitored by GC or TLC.

• Once the reaction is complete, the mixture is washed with a saturated aqueous solution of sodium bicarbonate and then with brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated under reduced pressure.

• The resulting crude product is purified by vacuum distillation.

Route 3: Synthesis from Ethylcyclohexane via Free Radical Bromination

This synthetic approach involves the selective bromination of the tertiary carbon-hydrogen bond in ethylcyclohexane using N-bromosuccinimide (NBS) as the bromine source. The reaction is initiated by light or a chemical radical initiator and is highly selective for the formation of the more stable tertiary radical, leading to (1-Bromoethyl)cyclohexane as the major product.

Procedure:

• A mixture of ethylcyclohexane (1.0 eq), N-bromosuccinimide (1.0-1.1 eq), and a catalytic amount of a radical initiator like AIBN or benzoyl peroxide (0.02 eq) is prepared in an inert solvent such as carbon tetrachloride (CCl₄).

• The reaction mixture is heated to reflux (around 77 °C for CCl₄) and can be simultaneously irradiated with a UV lamp to facilitate the initiation of the radical chain reaction.

• The reaction is monitored by observing the consumption of the dense NBS, which is replaced by the less dense succinimide byproduct that floats on top of the solvent.

• After the reaction is complete (typically 2-6 hours), the mixture is cooled to room temperature.

• The succinimide byproduct is removed by filtration.

• The filtrate is washed with water and a dilute solution of sodium thiosulfate to remove any remaining bromine.

• The organic layer is then washed with brine, dried over anhydrous magnesium sulfate, and filtered.

• The solvent is removed by rotary evaporation, and the crude (1-Bromoethyl)cyclohexane is purified by vacuum distillation.

Signaling Pathways and Experimental Workflows

Caption: Synthetic pathways to (1-Bromoethyl)cyclohexane.

Caption: General experimental workflow for synthesis.

References

• 1. anti-Markovnikov Hydrobromination of Alkenes | Proceedings of the West Virginia Academy of Science [pwvas.org]

Safety & Regulatory Compliance

Essential Safety and Logistical Information for Handling (1-Bromoethyl)cyclohexane

This guide provides crucial safety protocols and logistical plans for the handling and disposal of (1-Bromoethyl)cyclohexane, tailored for researchers, scientists, and drug development professionals. Adherence to these procedures is vital for ensuring laboratory safety and regulatory compliance.

(1-Bromoethyl)cyclohexane is a combustible liquid that can cause skin irritation, serious eye damage, and may lead to respiratory irritation.[1] Proper personal protective equipment (PPE) and handling procedures are mandatory to minimize exposure and ensure a safe working environment.

Hazard Identification and Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling (1-Bromoethyl)cyclohexane. The following table summarizes the required PPE.

PPE Category	Specification	Rationale
Eye and Face Protection	Chemical safety goggles and a full-face shield.	To protect against splashes and vapors that can cause serious eye damage.[2][3]
Skin Protection	Flame-resistant lab coat worn over full-length clothing. Chemically resistant gloves (e.g., nitrile or neoprene).	To prevent skin contact, which can cause irritation.[2][4] A lab coat provides a barrier against spills.
Respiratory Protection	Work should be conducted in a well-ventilated fume hood. If ventilation is inadequate, a NIOSH/MSHA approved respirator with an organic vapor cartridge is recommended.	To prevent the inhalation of vapors, which may cause respiratory irritation.[2][3][5]

Quantitative Data

Property	Value
Molecular Formula	C8H15Br
Molecular Weight	191.11 g/mol [1]

Operational Plan: Step-by-Step Handling Procedures

Strict adherence to the following operational plan is essential for the safe handling of (1-Bromoethyl)cyclohexane.

Preparation and Handling

• Engineering Controls : All work with (1-Bromoethyl)cyclohexane must be performed in a properly functioning chemical fume hood.[2]

• Donning PPE : Before handling the chemical, put on all required PPE as specified in the table above.

• Chemical Transport : When moving the chemical, use a secondary container to prevent spills.

• Dispensing : Use only non-sparking tools and explosion-proof equipment when transferring the liquid.[3] Ground and bond containers when transferring material.[3]

• Avoid Incompatibilities : Keep away from strong oxidizing agents and strong bases.[3]

• Heating : Avoid heating the compound unless required by a specific protocol. If heating is necessary, do so with extreme caution and appropriate safety measures in place.[2]

Storage

• Store in a cool, dry, and well-ventilated area.[2][3]

• Keep the container tightly closed when not in use.[2][5]

• Store away from heat, sparks, open flames, and other ignition sources.[2][3]

• The storage container must be clearly labeled with the chemical name and hazard warnings.

Disposal Plan: Step-by-Step Waste Management

All waste containing (1-Bromoethyl)cyclohexane and any contaminated materials must be treated as hazardous waste.

Waste Collection

• Segregation : Collect all (1-Bromoethyl)cyclohexane waste in a dedicated and clearly labeled "Halogenated Organic Waste" container.[6] Never mix with non-halogenated waste.[6]

• Container : The waste container must be made of a compatible material and have a secure, sealable lid.[7]

• Labeling : Immediately label the waste container with "Hazardous Waste," the full chemical name "(1-Bromoethyl)cyclohexane," the approximate concentration and volume, associated hazards (e.g., "Combustible," "Corrosive," "Irritant"), and the date of accumulation.[7]

Waste Disposal

• Professional Disposal : Dispose of the hazardous waste through an approved hazardous waste disposal facility.[2][5]

• Prohibited Disposal : Do not dispose of (1-Bromoethyl)cyclohexane down the drain or in regular trash.[2][7]

Emergency Procedures

Spills

• Evacuate : Evacuate the immediate area.

• Ventilate : Ensure the area is well-ventilated.

• Containment : Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a sealed container for disposal.[2]

• Decontamination : Clean the spill area thoroughly.

Exposure

• Inhalation : Move the affected person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.[3][8]

• Skin Contact : Immediately remove all contaminated clothing. Wash the affected area with soap and plenty of water for at least 15 minutes. Get medical attention if irritation persists.[3][8]

• Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids. Remove contact lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.[3][5]

• Ingestion : Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[2]

References

• 1. (1-Bromoethyl)cyclohexane | C8H15Br | CID 12939506 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. fishersci.com [fishersci.com]
• 4. braskem.com.br [braskem.com.br]
• 5. aksci.com [aksci.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. WERCS Studio - Application Error [assets.thermofisher.com]